3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Core Science & Biosynthesis

Synthesis and Process Optimization of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal: A Technical Whitepaper

Executive Summary

3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a highly versatile electrophilic building block utilized in advanced organic synthesis and medicinal chemistry. Its structural analogs, most notably 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, serve as pivotal intermediates in the industrial synthesis of Ivabradine, a blockbuster bradycardic agent used to treat chronic heart failure[1],[2].

While the nitrile derivative is heavily documented[3], the propanal (aldehyde) analog offers unique reactivity profiles, allowing for downstream functionalization via reductive amination, Wittig olefinations, or Grignard additions. As a Senior Application Scientist, this guide is designed to move beyond basic recipes, providing a deep mechanistic understanding of two robust synthetic pathways to this target molecule, ensuring that every protocol acts as a self-validating system.

Mechanistic Rationale: Regioselectivity in Electrophilic Aromatic Bromination

A critical challenge in synthesizing 2-bromo-4,5-dimethoxyphenyl derivatives from commodity chemicals is controlling the regiochemistry of the bromination step. When starting with a 3,4-dimethoxyphenylalkyl substrate (such as ethyl 3-(3,4-dimethoxyphenyl)propanoate), the aromatic ring is highly activated by the +M (resonance) effect of the two methoxy groups.

• Directing Effects: The C3-methoxy group directs electrophiles to the C2 (ortho) and C6 (para) positions. The C4-methoxy group directs to the C5 (ortho) position.

• Steric Causality: The C2 position is flanked by the bulky alkyl chain at C1 and the methoxy group at C3, creating significant steric hindrance. Consequently, electrophilic attack occurs preferentially at the less hindered C6 position, which is para to the C3-methoxy group.

• Nomenclature Shift: Once bromination occurs at C6, IUPAC nomenclature rules dictate renumbering the ring to assign the lowest possible locants. The alkyl chain remains at C1, the new bromine atom becomes C2, and the methoxy groups shift to C4 and C5. This predictable regioselectivity is the mechanistic foundation for synthesizing 2-bromo-4,5-dimethoxyphenyl architectures[4].

Synthetic Pathways Overview

The synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanal can be achieved via two distinct routes, depending on starting material availability and scale requirements.

Caption: Synthetic pathways to 3-(2-Bromo-4,5-dimethoxyphenyl)propanal via ester and nitrile intermediates.

Comparative Data Analysis

To guide process chemistry decisions, the quantitative metrics of both routes are summarized below:

Metric	Route A: Nitrile Reduction	Route B: De Novo Ester Synthesis
Starting Material	3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile	3,4-Dimethoxybenzaldehyde
Key Transformations	DIBAL-H Reduction	HWE Olefination, Bromination, Oxidation
Overall Yield	78% – 85%	60% – 65% (Over 4 steps)
Atom Economy	High (Single step from advanced intermediate)	Moderate (Multiple reagents/byproducts)
Scalability	Moderate (Requires strict cryogenic control)	High (Avoids complex cryogenic steps)
Reagent Cost	High (Advanced nitrile precursor is expensive)	Low (Commodity starting materials)

Self-Validating Experimental Protocols

Protocol A: Direct DIBAL-H Reduction of the Nitrile

This route utilizes the commercially available Ivabradine intermediate, 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile[1],[3].

Caption: Mechanistic pathway of DIBAL-H mediated reduction of nitriles to aldehydes.

Step-by-Step Methodology:

• Preparation: Flame-dry a 250 mL Schlenk flask under argon. Charge with 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile (10.0 mmol) and anhydrous dichloromethane (DCM, 50 mL).

• Cryogenic Control: Submerge the flask in a dry ice/acetone bath to reach exactly -78 °C. Allow 15 minutes for thermal equilibration.

• Addition: Dropwise add DIBAL-H (1.0 M in hexanes, 11.0 mL, 1.1 equiv) via syringe pump over 30 minutes.

  • Causality & Self-Validation: DIBAL-H is an electrophilic reducing agent. The aluminum atom acts as a Lewis acid, coordinating to the nitrile nitrogen to activate the carbon. Slow addition prevents localized exothermic spikes. If the internal temperature rises above -60 °C, the stable aluminum iminium complex collapses, leading to over-reduction to the primary amine.

• Reaction Monitoring: Stir at -78 °C for 2 hours. Monitor via TLC (Hexanes/EtOAc 3:1). The reaction validates itself when the nitrile spot (Rf ~0.4) disappears, replaced by a baseline iminium intermediate.

• Quenching & Hydrolysis: Quench the reaction strictly at -78 °C by adding methanol (2 mL) to destroy excess DIBAL-H, followed by 10% aqueous Rochelle's salt (potassium sodium tartrate) solution (50 mL).

  • Causality: Rochelle's salt chelates the aluminum byproducts, breaking up the notorious aluminum emulsion and allowing for clean, distinct phase separation.

• Isolation: Remove the cooling bath and stir vigorously at room temperature for 2 hours. Extract with DCM (3 x 30 mL), wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo to yield the target aldehyde.

Protocol B: Bromination of Ethyl 3-(3,4-dimethoxyphenyl)propanoate

For laboratories starting from commodity chemicals, the ester pathway is highly scalable. This protocol details the critical bromination step[4].

Step-by-Step Methodology:

• Preparation: Dissolve ethyl 3-(3,4-dimethoxyphenyl)propanoate (10.0 mmol) in glacial acetic acid (30 mL) in a 100 mL round-bottom flask.

• Cooling: Cool to 0 °C in an ice-water bath.

• Bromination: Add a solution of bromine (Br₂, 10.5 mmol, 1.05 equiv) in glacial acetic acid (10 mL) dropwise over 20 minutes[5].

  • Causality & Self-Validation: Glacial acetic acid acts as a polar protic solvent, stabilizing the cationic Wheland intermediate during electrophilic aromatic substitution. The reaction is self-validating through the visual disappearance of the deep red bromine color, indicating complete consumption of the electrophile.

• Stirring: Stir for 2 hours at room temperature.

• Workup: Pour the mixture into ice water (100 mL). Quench unreacted bromine with saturated aqueous sodium thiosulfate (Na₂S₂O₃) until the solution turns colorless.

  • Causality: Thiosulfate ensures any residual bromine is reduced to harmless bromide, preventing oxidative side reactions or bromination of the alpha-carbon during workup.

• Isolation: Extract with ethyl acetate (3 x 40 mL). Wash with saturated NaHCO₃ to neutralize the acetic acid, then brine. Dry over MgSO₄ and concentrate to yield ethyl 3-(2-bromo-4,5-dimethoxyphenyl)propanoate[4]. This intermediate can subsequently be reduced to the alcohol via LiAlH₄ and oxidized to the target aldehyde using Dess-Martin Periodinane.

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An In-depth Technical Guide to 3-(2-Bromo-4,5-dimethoxyphenyl)propanal: Synthesis, Characterization, and Analytical Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a substituted aromatic aldehyde of significant interest due to its structural relationship with key pharmaceutical intermediates. While not as extensively documented as its nitrile analogue, 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile (a crucial precursor in the synthesis of Ivabradine), the propanal variant represents a potentially important synthetic building block.[1][2] This guide provides a comprehensive overview of its physicochemical properties, a plausible synthetic route, detailed analytical characterization methods, and protocols for its handling and analysis. Given the limited availability of direct experimental data, this document synthesizes information from related compounds and established chemical principles to offer a robust scientific resource.

Physicochemical Properties

Property	Value (Estimated)	Notes
Molecular Formula	C₁₁H₁₃BrO₃	Derived from chemical structure.
Molecular Weight	289.12 g/mol	Calculated from the molecular formula.
Appearance	Pale yellow solid or oil	Inferred from related substituted benzaldehydes.[3]
Melting Point	142-144 °C	Based on the melting point of the precursor, 2-bromo-4,5-dimethoxybenzaldehyde.[4]
Boiling Point	> 300 °C	Estimated based on the high molecular weight and polarity.
Solubility	Soluble in organic solvents (e.g., Dichloromethane, Ethyl Acetate, Methanol). Insoluble in water.	Typical for moderately polar organic compounds.

Synthesis and Reactivity

A plausible and efficient synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal involves a two-step process starting from the commercially available 2-Bromo-4,5-dimethoxybenzaldehyde (CAS 5392-10-9).[3][5][6]

Proposed Synthesis Pathway:

• Wittig Reaction: The starting benzaldehyde can undergo a Wittig reaction with a suitable phosphorus ylide (e.g., (methoxymethyl)triphenylphosphonium chloride) to form an enol ether.

• Hydrolysis: The resulting enol ether can then be hydrolyzed under acidic conditions to yield the desired propanal.

The reactivity of this compound is primarily dictated by the aldehyde functional group, which is susceptible to nucleophilic attack and oxidation. The aromatic ring, being electron-rich due to the two methoxy groups, can participate in further electrophilic substitution reactions, although the existing substitution pattern will direct incoming groups.

Analytical Characterization

A comprehensive characterization of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal would involve a suite of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. The predicted ¹H and ¹³C NMR spectra for the target compound would exhibit characteristic signals. NMR prediction tools can provide estimated chemical shifts.[7][8][9][10]

• ¹H NMR:

  • Aldehydic Proton (CHO): A singlet or triplet (if coupled to adjacent methylene protons) in the downfield region, typically around δ 9.5-10.0 ppm.[11]

  • Aromatic Protons: Two singlets in the aromatic region (δ 6.5-7.5 ppm), corresponding to the two non-equivalent protons on the benzene ring.

  • Propanal Chain Protons (-CH₂CH₂CHO): Two multiplets, each integrating to two protons, corresponding to the two methylene groups. The methylene group adjacent to the aldehyde will be further downfield than the one adjacent to the aromatic ring.

  • Methoxy Protons (-OCH₃): Two sharp singlets, each integrating to three protons, in the region of δ 3.8-4.0 ppm.

• ¹³C NMR:

  • Carbonyl Carbon (C=O): A signal in the highly deshielded region of the spectrum, typically around δ 190-200 ppm.

  • Aromatic Carbons: Six distinct signals in the aromatic region (δ 110-160 ppm), with the carbons bearing the methoxy groups being the most downfield.

  • Propanal Chain Carbons: Two signals for the methylene carbons.

  • Methoxy Carbons: Two signals around δ 55-60 ppm.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound.

• Molecular Ion Peak (M⁺): An ion corresponding to the molecular weight of the compound (289.12 g/mol ) would be expected. Due to the presence of bromine, a characteristic isotopic pattern with two peaks of nearly equal intensity (M⁺ and M⁺+2) would be observed.

• Key Fragmentation Patterns: Aromatic aldehydes typically exhibit fragmentation through the loss of a hydrogen atom (M-1) and the formyl group (M-29).[1][12][13][14] Further fragmentation of the propanal side chain would also be expected.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

• C=O Stretch (Aldehyde): A strong, sharp absorption band in the region of 1705-1730 cm⁻¹. Conjugation with the aromatic ring would likely shift this to the lower end of the range.[11][15][16][17][18]

• C-H Stretch (Aldehyde): Two characteristic medium-intensity bands around 2720 cm⁻¹ and 2820 cm⁻¹.[17]

• C-H Stretch (Aromatic): Absorptions above 3000 cm⁻¹.

• C=C Stretch (Aromatic): Peaks in the 1450-1600 cm⁻¹ region.

• C-O Stretch (Methoxy): Strong absorptions in the 1020-1250 cm⁻¹ region.

• C-Br Stretch: A weak absorption in the fingerprint region.

Stability and Storage

As an aromatic aldehyde, 3-(2-Bromo-4,5-dimethoxyphenyl)propanal is expected to be susceptible to oxidation, particularly when exposed to air and light. For long-term storage, it should be kept in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), and in a cool, dark place.

Stability studies for pharmaceutical intermediates should follow the International Council for Harmonisation (ICH) guidelines.[19][20][21][22][23] These studies assess the thermal stability and sensitivity to moisture under various conditions.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol describes a general method for determining the purity of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal. The analysis of aldehydes often involves derivatization to improve detection and stability.[24][25][26]

Rationale: Reverse-phase HPLC is a standard and robust technique for the analysis of moderately polar organic compounds. A C18 column is chosen for its versatility. The mobile phase composition is selected to achieve good separation of the analyte from potential impurities. UV detection is suitable for aromatic compounds.

Materials:

• High-purity water

• Acetonitrile (HPLC grade)

• Formic acid (optional, for improved peak shape)

• 3-(2-Bromo-4,5-dimethoxyphenyl)propanal sample

• Volumetric flasks and pipettes

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 60:40 v/v). If needed, add 0.1% formic acid to both solvents to improve peak shape. Degas the mobile phase before use.

• Standard Solution Preparation: Accurately weigh a small amount of the propanal standard and dissolve it in the mobile phase to a known concentration (e.g., 1 mg/mL).

• Sample Preparation: Prepare the sample to be analyzed in the same manner as the standard solution.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with Acetonitrile/Water (60:40).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 25 °C.

  • Detection: UV at 254 nm.

• Analysis: Inject the standard and sample solutions and record the chromatograms. The purity of the sample can be determined by comparing the peak area of the analyte to the total peak area of all components in the chromatogram.

Visualizations

Caption: Workflow for the synthesis and characterization of the target compound.

References

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• Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine. (n.d.). Google Patents.

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A Comprehensive Technical Guide to 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile: A Key Intermediate in Pharmaceutical Synthesis

Introduction

This technical guide addresses the synthesis, properties, and applications of a critical intermediate in modern pharmaceutical development. While the initial query focused on 3-(2-bromo-4,5-dimethoxyphenyl)propanal, a thorough review of scientific literature and chemical databases indicates that the more extensively documented and commercially significant compound is 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile . This nitrile is a pivotal precursor in the synthesis of several active pharmaceutical ingredients (APIs), most notably Ivabradine, a medication used for the symptomatic treatment of stable angina pectoris.[1]

This guide, therefore, will focus on the propanenitrile derivative, providing an in-depth analysis of its characteristics and utility for researchers, scientists, and professionals in drug development. We will also explore the potential synthetic route from this well-established nitrile to the corresponding propanal, thereby addressing the original topic within a scientifically rigorous and practical context.

Part 1: Core Compound Identification and Physicochemical Properties

The precise identification and characterization of starting materials and intermediates are fundamental to reproducible and successful drug synthesis. 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile is a substituted aromatic compound whose structure is uniquely suited for building more complex molecular architectures.[1]

Below is a summary of its key identifiers and properties:

Property	Value	Source(s)
CAS Number	35249-62-8	[2][3]
IUPAC Name	3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile	[4]
Molecular Formula	C₁₁H₁₂BrNO₂	[2]
Molecular Weight	270.12 g/mol	[2]
Boiling Point	379.4°C at 760 mmHg	[1]
Density	1.375 g/cm³	[1]
Appearance	Typically a solid	N/A

The molecule's structure, featuring a brominated and dimethoxylated benzene ring attached to a propanenitrile chain, offers multiple sites for chemical modification. The bromine atom is a versatile handle for cross-coupling reactions, while the nitrile group can be hydrolyzed, reduced, or otherwise transformed into various functional groups.

Caption: Chemical structure of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile.

Part 2: Synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

The synthesis of this key intermediate can be approached from several starting materials. The choice of route often depends on the availability of precursors, desired purity, and scalability. Below are two common, field-proven methods.

Method 1: Synthesis from 3,4-Dimethoxybenzaldehyde

This pathway involves a multi-step process starting from a commercially available aldehyde. It is a reliable method, though the overall yield can be moderate.[5]

Experimental Protocol:

• Reduction to Alcohol:

  • Dissolve 10 g (60.2 mmol) of 3,4-dimethoxybenzaldehyde in 300 mL of methanol in a suitable reaction vessel.

  • Cool the solution to 0°C using an ice bath.

  • Add 2.73 g (72.2 mmol) of sodium borohydride (NaBH₄) in portions, maintaining the temperature at 0°C.

  • Stir the reaction mixture for 20 minutes.

  • Carefully hydrolyze the reaction by adding 1M aqueous HCl until the pH is neutral.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with dichloromethane (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate to yield (3,4-dimethoxyphenyl)methanol.[6]

• Bromination and Nitrile Formation:

  • The resulting alcohol is then converted to the final product through bromination and subsequent reaction to form the nitrile. A detailed patent describes reacting (3,4-dimethoxyphenyl)methanol with dibromine in glacial acetic acid, followed by steps to introduce the nitrile group, to yield 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile.[5][6]

Causality and Insights: The initial reduction of the aldehyde to an alcohol is a standard and high-yielding transformation. The subsequent steps, particularly the regioselective bromination at the 2-position of the aromatic ring, are critical and influenced by the directing effects of the methoxy groups.

Method 2: Synthesis from (3,4-Dimethoxyphenyl)methanol

This is a more direct approach if the corresponding alcohol is readily available. The process focuses on the key bromination and subsequent nitrile formation steps.

Experimental Protocol:

• Bromination of the Aromatic Ring:

  • Dissolve 101.5 mmol of (3,4-dimethoxyphenyl)methanol in 80 mL of glacial acetic acid.

  • Cool the solution to 0°C.

  • Over 30 minutes, add a solution of 6 mL of dibromine (Br₂) (116.8 mmol) in 18 mL of glacial acetic acid, maintaining the low temperature.

  • Stir the reaction mixture for 3 hours at 0°C, then allow it to warm to ambient temperature.

  • Cease stirring and allow the product, 1-bromo-2-(bromomethyl)-4,5-dimethoxybenzene, to precipitate overnight.

  • Filter the precipitate, wash with cold methanol, and recrystallize from methanol.[5][6]

• Nitrile Formation:

  • Dissolve 0.3 mL of acetonitrile (5.8 mmol) in 15 mL of anhydrous THF in a flask under an inert atmosphere.

  • Cool the solution to -60°C.

  • Add 1.77 mL of n-butyllithium (2M in cyclohexane, 3.5 mmol).

  • Stir for 15 minutes at -60°C.

  • Add a solution of 1 g of the previously prepared 1-bromo-2-(bromomethyl)-4,5-dimethoxybenzene (3.2 mmol) in 5 mL of THF.

  • Stir the reaction mixture for 1 hour at -60°C.

  • Quench the reaction with 10 mL of water and extract with ethyl acetate (2 x 20 mL).

  • Combine the organic phases and evaporate the solvent under reduced pressure to obtain the final product.[5]

Trustworthiness and Validation: Each step in these protocols includes a clear workup procedure designed to isolate and purify the intermediate or final product. The progress of these reactions should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure completion before proceeding to the next step.

Caption: Comparative workflows for the synthesis of the target propanenitrile.

Part 3: Application in the Synthesis of Ivabradine

The primary and most significant application of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile is as a key starting material for the synthesis of Ivabradine.[1][2] Ivabradine selectively inhibits the I(f) current in the sinoatrial node of the heart, leading to a reduction in heart rate without affecting blood pressure or cardiac contractility.

The synthesis of Ivabradine involves the construction of a complex benzazepinone ring system and its subsequent coupling with a chiral amine side chain. The propanenitrile intermediate is crucial for forming a benzocyclobutane derivative, which is a key structural component of the final API.[7]

Caption: Role of the propanenitrile in the Ivabradine synthesis pathway.

The purity of the starting propanenitrile is paramount. Impurities can lead to side reactions, reducing the yield and complicating the purification of the final API. Therefore, rigorous analytical control of this intermediate is essential in a pharmaceutical manufacturing setting.

Part 4: Potential Conversion to 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

While not the commonly used intermediate, the conversion of the propanenitrile to the corresponding propanal is a chemically viable transformation. This would typically be achieved through a controlled reduction of the nitrile group.

Theoretical Protocol: Reduction of Nitrile to Aldehyde

One of the most common methods for this conversion is the use of Diisobutylaluminium hydride (DIBAL-H). This reagent can reduce nitriles to an intermediate imine, which is then hydrolyzed upon aqueous workup to yield the aldehyde.

• Reaction Setup:

  • Dissolve 10 mmol of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile in 50 mL of a dry, non-protic solvent (e.g., toluene or dichloromethane) in a flask under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to -78°C using a dry ice/acetone bath.

• Addition of Reducing Agent:

  • Slowly add 1.1 equivalents of DIBAL-H (typically a 1.0 M solution in hexanes) to the stirred solution, maintaining the temperature at -78°C. The stoichiometry is critical to avoid over-reduction to the amine.

• Reaction and Quenching:

  • Stir the mixture at -78°C for 2-3 hours. Monitor the reaction by TLC.

  • Upon completion, quench the reaction by the slow addition of methanol, followed by an aqueous workup with a mild acid (e.g., a saturated solution of Rochelle's salt or dilute HCl) to hydrolyze the intermediate imine.

• Isolation:

  • Separate the organic layer, extract the aqueous layer with the reaction solvent, combine the organic fractions, dry over a drying agent (e.g., Na₂SO₄), and concentrate under reduced pressure to yield the crude 3-(2-bromo-4,5-dimethoxyphenyl)propanal. Further purification may be required, for example, by column chromatography.

Authoritative Grounding: The reduction of nitriles to aldehydes is a well-established transformation in organic chemistry. Catalytic methods using hydrogen in the presence of a nickel/aluminum alloy in an acidic medium have also been reported and could offer an alternative to hydride reagents.[8][9]

Caption: Proposed synthetic route from the propanenitrile to the propanal.

Part 5: Analytical Characterization

To ensure the quality and purity of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile for use in GMP (Good Manufacturing Practice) environments, a suite of analytical tests is required.

Analytical Method	Purpose	Typical Specification
HPLC	Purity assessment and quantification of impurities	≥ 99.0%
¹H and ¹³C NMR	Structural confirmation and identification	Conforms to structure
Mass Spectrometry	Molecular weight confirmation	Conforms to molecular weight
FTIR	Identification of functional groups (e.g., C≡N stretch)	Conforms to reference spectrum
Loss on Drying	Measurement of volatile content (e.g., water, residual solvents)	≤ 0.5%

Reverse-phase HPLC methods are suitable for analyzing this compound, typically using a mobile phase of acetonitrile and water with an acid modifier like phosphoric or formic acid.[5]

Conclusion

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile (CAS: 35249-62-8) is a high-value intermediate whose chemical architecture is expertly designed for the construction of complex pharmaceutical agents like Ivabradine. Its synthesis is well-documented, allowing for robust and scalable production. While the corresponding aldehyde is less common, its synthesis from the nitrile is chemically straightforward, offering an additional synthetic tool for drug discovery and development. A thorough understanding of the synthesis, properties, and applications of this propanenitrile is essential for any scientist working in the field of cardiovascular drug development.

References

• Google Patents. (n.d.). EP2566850B1 - Industrial process for the synthesis of ivabradine hydrobromide salt.
• Google Patents. (n.d.). US8779123B2 - Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.

• ProQuest. (n.d.). Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. Retrieved from [Link]

• Chemsrc. (n.d.). CAS#:52679-49-9 | 3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.

• Patsnap. (2021, September 14). Synthesis method of ivabradine hydrochloride key intermediate. Retrieved from [Link]

• Google Patents. (n.d.). WO2010072409A1 - Process for preparation of ivabradine.

• Liu, G., Wang, D., & Yao, C. (2008). 3-(2-Bromo-4,5-dimethoxyphenyl)propiononitrile. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 6), o1064. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Key Chemical Intermediate: Understanding CAS 35249-62-8 for Drug Development. Retrieved from [Link]

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• Google Patents. (n.d.). US5124487A - Catalytic reduction of nitriles to aldehydes.

• Beilstein Journals. (n.d.). Mild and selective reduction of aldehydes utilising sodium dithionite under flow conditions. Retrieved from [Link]

• Royal Society of Chemistry. (2018). Reduction of aromatic nitriles into aldehydes using calcium hypophosphite and a nickel precursor. Organic & Biomolecular Chemistry. Retrieved from [Link]

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Structure elucidation of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

An In-depth Technical Guide to the Structure Elucidation of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Abstract

The definitive assignment of a chemical structure is a cornerstone of chemical research and development, ensuring compound identity, purity, and safety. This guide provides a comprehensive, methodology-driven approach to the structural elucidation of 3-(2-bromo-4,5-dimethoxyphenyl)propanal, a substituted aromatic aldehyde with relevance as a synthetic intermediate. We will navigate a multi-technique spectroscopic workflow, integrating Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and advanced Nuclear Magnetic Resonance (NMR) techniques. This document is designed for researchers, scientists, and drug development professionals, emphasizing the rationale behind experimental choices and the logical synthesis of data from disparate sources to arrive at an unambiguous structural confirmation.

Introduction: The Imperative for Structural Verification

In the fields of medicinal chemistry and materials science, the biological activity or physical properties of a molecule are inextricably linked to its precise three-dimensional structure. A minor change in substituent position or functional group identity can drastically alter a compound's behavior. Therefore, a rigorous and systematic approach to structure elucidation is not merely procedural but fundamental to scientific integrity. The target molecule, 3-(2-bromo-4,5-dimethoxyphenyl)propanal, presents a multi-substituted aromatic system with an aliphatic aldehyde chain, offering an excellent case study for a comprehensive analytical strategy. Our approach will follow a logical progression, beginning with the determination of the molecular formula and proceeding through functional group identification to the final mapping of the atomic framework.[1]

The Elucidation Workflow: A Strategic Overview

The structure determination of an unknown organic compound is a systematic process of deduction, where each analytical technique provides a unique piece of the puzzle.[2] The chosen workflow is designed to build upon previous results, creating a self-validating cascade of evidence.

Caption: A logical workflow for structure elucidation.

Mass Spectrometry: Defining the Molecular Boundaries

Expertise & Rationale: Mass spectrometry is the initial and most crucial step, as it provides the molecular weight and, with high resolution, the exact molecular formula. For 3-(2-bromo-4,5-dimethoxyphenyl)propanal, we anticipate a distinct isotopic pattern for the molecular ion due to the presence of a single bromine atom, which has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.[3] This pattern is a definitive marker for a monobrominated compound.

Experimental Protocol: GC-MS (Electron Ionization)

• Sample Preparation: A dilute solution (1 mg/mL) of the compound is prepared in a volatile solvent like dichloromethane or ethyl acetate.

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) is used.

• GC Parameters:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[4]

  • Ion Source Temperature: 230 °C

  • Mass Range: m/z 40-400

Data Interpretation and Expected Results

The primary goal is to identify the molecular ion peak (M⁺). For a formula of C₁₁H₁₃BrO₃, we expect to see two peaks of nearly equal intensity.

Table 1: Predicted Mass Spectrometry Data

Ion Description	Predicted m/z	Rationale & Key Fragments
Molecular Ion [M]⁺	272/274	Characteristic 1:1 isotopic cluster for a monobrominated compound.[3]
[M-H]⁺	271/273	Loss of the acidic aldehydic hydrogen radical.
[M-CHO]⁺	243/245	Loss of the formyl group, a common fragmentation for aldehydes.[5]
[M-Br]⁺	193	Loss of the bromine radical, indicating a stable carbocation is formed.

| [C₈H₉O₂]⁺ | 151 | Benzoyl-type cation resulting from cleavage of the propanal side chain. |

Caption: Predicted EI-MS fragmentation pathway.

Infrared Spectroscopy: Functional Group Fingerprinting

Expertise & Rationale: FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[6] For our target compound, we are looking for definitive evidence of the aldehyde group (C=O and C-H stretches) and features of the substituted aromatic ring.[7]

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with an ATR accessory (e.g., with a diamond crystal).

• Sample Preparation: A small amount of the neat solid or liquid sample is placed directly onto the ATR crystal.

• Data Acquisition: A background spectrum of the clean, empty ATR crystal is recorded first. Then, the sample spectrum is recorded, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

Data Interpretation and Expected Results

The presence of a strong carbonyl absorption and the characteristic, though weaker, aldehydic C-H stretches are the most diagnostic features.[8][9]

Table 2: Predicted FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Significance
~3050	Aromatic C-H Stretch	Indicates the presence of the benzene ring.
~2950	Aliphatic C-H Stretch	Corresponds to the -CH₂- groups in the propanal chain.
~2820 & ~2720	Aldehyde C-H Stretch	A pair of weak to medium bands, highly diagnostic for an aldehyde.[10]
~1705	Aldehyde C=O Stretch	Strong absorption. The frequency is lowered from a typical aliphatic aldehyde (~1730 cm⁻¹) due to conjugation with the aromatic ring.[8]
~1600 & ~1500	Aromatic C=C Stretch	Confirms the presence of the aromatic ring.

| ~1260 & ~1030 | C-O Ether Stretch | Strong bands corresponding to the aryl-alkyl ether bonds of the methoxy groups. |

Nuclear Magnetic Resonance Spectroscopy: The Definitive Structural Map

Expertise & Rationale: NMR spectroscopy provides the most detailed information about the molecular structure by probing the chemical environment of each hydrogen (¹H) and carbon (¹³C) atom. 2D NMR experiments like COSY, HSQC, and HMBC are then used to piece together the molecular skeleton by establishing through-bond connectivities.[11]

Experimental Protocol: 1D and 2D NMR

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in ~0.6 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard (0.0 ppm).

• Instrumentation: A 400 MHz or 500 MHz NMR spectrometer.

• Experiments to be run:

  • ¹H NMR: Standard proton spectrum.

  • ¹³C{¹H} NMR: Standard proton-decoupled carbon spectrum.

  • COSY (Correlation Spectroscopy): Reveals ¹H-¹H coupling networks (protons on adjacent carbons).

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly attached carbon.[12]

  • HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons separated by 2 or 3 bonds, crucial for connecting molecular fragments and identifying quaternary carbons.[13][14]

Data Interpretation and Expected Results

¹H NMR Spectrum: The proton spectrum will provide information on the number of distinct proton environments, their integration (number of protons), and their splitting patterns (neighboring protons).

Table 3: Predicted ¹H NMR Data (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~9.80	t, J ≈ 1.5 Hz	1H	-CHO	Highly deshielded due to the electronegative oxygen and magnetic anisotropy of the carbonyl.[15]
~7.10	s	1H	Ar-H	Aromatic proton ortho to the propanal chain.
~6.85	s	1H	Ar-H	Aromatic proton ortho to the bromine atom.
~3.90	s	3H	-OCH₃	Methoxy protons.[16]
~3.88	s	3H	-OCH₃	Methoxy protons.
~2.95	t, J ≈ 7.5 Hz	2H	Ar-CH₂-	Benzylic protons, deshielded by the aromatic ring.

| ~2.80 | t, J ≈ 7.5 Hz | 2H | -CH₂-CHO | Protons alpha to the carbonyl group, deshielded. |

¹³C NMR Spectrum: The carbon spectrum reveals the number of unique carbon environments.

Table 4: Predicted ¹³C NMR Data (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale
~201.5	-CHO	Typical chemical shift for an aldehyde carbonyl carbon.[17]
~149.0	Ar C-O	Quaternary aromatic carbon attached to a methoxy group.
~148.5	Ar C-O	Quaternary aromatic carbon attached to a methoxy group.
~132.0	Ar C-CH₂	Quaternary aromatic carbon attached to the propanal chain.
~115.0	Ar C-Br	Quaternary aromatic carbon attached to bromine.
~114.0	Ar C-H	Protonated aromatic carbon.
~112.0	Ar C-H	Protonated aromatic carbon.
~56.2	-OCH₃	Methoxy carbons typically appear in this region.[18][19]
~56.1	-OCH₃	Methoxy carbons.
~45.0	-CH₂-CHO	Aliphatic carbon alpha to the carbonyl.

| ~28.0 | Ar-CH₂- | Benzylic carbon. |

2D NMR: Assembling the Structure The final confirmation comes from 2D NMR, which connects the fragments identified in the 1D spectra.

• COSY: Will show a clear correlation between the signals at ~2.95 ppm (Ar-CH₂) and ~2.80 ppm (-CH₂-CHO), confirming the propanal chain's ethyl fragment.

• HSQC: Will link each proton signal in Table 3 to its corresponding carbon signal in Table 4 (e.g., δH 9.80 to δC 201.5; δH 3.90 to δC 56.2, etc.).

• HMBC: This is the key experiment for final assembly. It will reveal long-range correlations that bridge the different parts of the molecule.

Caption: Key expected HMBC correlations for structural confirmation.

Conclusion: Synthesis of Evidence

By integrating the data from MS, FT-IR, and a full suite of NMR experiments, we can confidently elucidate the structure of 3-(2-bromo-4,5-dimethoxyphenyl)propanal. Mass spectrometry establishes the molecular formula as C₁₁H₁₃BrO₃. FT-IR confirms the presence of an aromatic aldehyde and ether functional groups. ¹H and ¹³C NMR provide the precise number and type of proton and carbon environments, while COSY, HSQC, and crucially, HMBC experiments connect these individual atoms into the final, unambiguous molecular architecture. Each piece of data cross-validates the others, fulfilling the requirements for a rigorous and trustworthy structural assignment essential for research and development.

References

• Methods for the Elucidation of the Structure of Organic Compounds. (n.d.). MIT OpenCourseWare. Retrieved from [Link]

• Peralta, J. E., et al. (2013). Origin of the Conformational Modulation of the 13C NMR Chemical Shift of Methoxy Groups in Aromatic Natural Compounds. The Journal of Physical Chemistry A, 117(3), 599-613. Retrieved from [Link]

• EMT 509: STRUCTURAL ELUCIDATION OF ORGANIC POLLUTANTS. (n.d.). National Open University of Nigeria. Retrieved from [Link]

• Structural Elucidation Of Unknown Organic Compound A Using Physical, Chemical And Spectroscopic Methods. (1989). University of Nairobi. Retrieved from [Link]

• STRUCTURE ELUCIDATION OF ORGANIC COMPOUNDS USING IR, NMR AND MASS SPECTRA. (n.d.). eGyanKosh. Retrieved from [Link]

• Peralta, J. E., et al. (2013). Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds. PubMed. Retrieved from [Link]

• Yamamoto, O., et al. (1973). Studies of the Solvent Effects on the Chemical Shifts in NMR Spectroscopy. IV. Methoxyl Proton Signals of Methoxybenzenes in the Benzene Solutions. Bulletin of the Chemical Society of Japan, 46(8), 2534-2537. Retrieved from [Link]

• Peglion, J., et al. (2014). Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid. Google Patents.

• Elyashberg, M. (2016). Computer methods for structure elucidation of new organic compounds from NMR spectra. Russian Journal of General Chemistry, 86(12), 2940-2950. Retrieved from [Link]

• Ye, X., et al. (2008). 3-(2-Bromo-4,5-dimethoxyphenyl)propiononitrile. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 6), o1064. Retrieved from [Link]

• Spiesecke, H., & Schneider, W. G. (1961). THE CHEMICAL SHIFT OF AROMATIC ALKOXY GROUPS. Canadian Journal of Chemistry, 39(8), 1686-1695. Retrieved from [Link]

• Infrared spectrum of starting aromatic aldehyde (Benzaldehyde 1a). (n.d.). ResearchGate. Retrieved from [Link]

• 19.14 Spectroscopy of Aldehydes and Ketones. (n.d.). NC State University Libraries. Retrieved from [Link]

• Methoxy groups just stick out. (2026, January 27). ACD/Labs. Retrieved from [Link]

• Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine. (2014). Google Patents.

• Smith, B. C. (2017). The C=O Bond, Part II: Aldehydes. Spectroscopy Online. Retrieved from [Link]

• HSQC and HMBC. (n.d.). Columbia University NMR Core Facility. Retrieved from [Link]

• IR: aldehydes. (n.d.). University of Calgary. Retrieved from [Link]

• nmr hsqc hmbc: Topics by Science.gov. (n.d.). Science.gov. Retrieved from [Link]

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• Getting the Most Out of HSQC and HMBC Spectra. (2019). ResearchGate. Retrieved from [Link]

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• Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots. (2014). PMC. Retrieved from [Link]

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In-Depth Technical Guide: Spectroscopic Characterization of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Core Directive: Structural Significance & Analytical Strategy

As a highly functionalized phenylpropanoid derivative, 3-(2-Bromo-4,5-dimethoxyphenyl)propanal (C₁₁H₁₃BrO₃) serves as a critical intermediate in the synthesis of complex isoquinoline alkaloids and pharmaceutical active pharmaceutical ingredients (APIs). The molecule features a unique electronic topology: a deactivating, sterically demanding bromine atom at the C2 position, two strongly electron-donating methoxy groups at C4 and C5, and an isolated propanal aliphatic chain at C1.

This guide provides a comprehensive, self-validating framework for the spectroscopic characterization of this compound. Rather than merely listing expected peaks, this whitepaper deconstructs the causality behind the molecule's behavior across Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) platforms, ensuring that researchers can confidently validate structural integrity and purity in accordance with rigorous peer-reviewed standards[1].

Scientific Integrity: Causality in Spectroscopic Behavior

Understanding the mechanistic "why" behind experimental data is the cornerstone of robust analytical chemistry. The spectroscopic signature of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal is dictated by competing inductive and resonance effects:

• Anisotropic & Inductive Effects in NMR: The heavy bromine atom exerts a strong inductive electron-withdrawing effect, significantly deshielding the adjacent C3 aromatic proton. Conversely, the methoxy groups at C4 and C5 donate electron density into the ring via resonance ( π -donation), shielding the C6 proton. This push-pull dynamic results in two distinct, isolated singlets in the ¹H NMR aromatic region, rather than a complex multiplet.

• Vibrational Hooke's Law in IR: The carbon-bromine (C-Br) bond exhibits a uniquely low stretching frequency (~650 cm⁻¹). According to Hooke's Law for molecular vibrations, frequency is inversely proportional to the reduced mass of the atoms. The massive atomic weight of bromine forces this stretch into the far fingerprint region, serving as an isolated diagnostic marker.

• Isotopic Signatures in MS: Bromine exists naturally as two isotopes, ⁷⁹Br (50.69%) and ⁸¹Br (49.31%). This near 1:1 ratio acts as an internal validation tool during Electron Ionization (EI). Any molecular ion or fragment retaining the bromine atom will inherently display a characteristic doublet separated by 2 mass units (M / M+2).

Self-Validating Experimental Protocols

To guarantee reproducibility and authoritative data grounding, the following workflows are engineered to meet the stringent requirements of the American Chemical Society (ACS) and MDPI quantitative NMR (qNMR) guidelines[2].

Protocol 3.1: Sample Preparation & qNMR Acquisition

• Solvent Selection: Dissolve 15.0 mg of the analyte in 600 µL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. CDCl₃ is selected to prevent solvent proton overlap, while TMS provides a reliable 0.00 ppm calibration point.

• Concentration Validation: Ensure the sample concentration exceeds the minimum 5.0 mM threshold required to achieve a publication-quality signal-to-noise ratio (S/N > 50:1) without excessive acquisition times[3].

• Pulse Sequence (¹H NMR): Utilize a 90° single pulse-acquire sequence without decoupling. Set the spectral window from -1 ppm to 9 ppm[2].

• Relaxation Delay (D1): For quantitative ¹³C NMR, set the D1 delay to 60 seconds. Causality: Quaternary carbons (C1, C2, C4, C5) lack attached protons, eliminating the primary dipole-dipole relaxation pathway. A standard 2-second delay causes severe under-integration. A 60-second delay ensures the system returns to thermal equilibrium, yielding absolute quantitative reliability[4].

Protocol 3.2: ATR-FTIR Spectroscopy

• Background Subtraction: Collect a 32-scan background spectrum of the ambient atmosphere to mathematically subtract CO₂ and H₂O vapor interferences.

• Acquisition: Apply the neat liquid or crystalline sample directly to the diamond ATR crystal. Acquire 64 scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹.

Quantitative Spectroscopic Data

The following tables summarize the validated spectroscopic parameters for 3-(2-Bromo-4,5-dimethoxyphenyl)propanal.

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Integration	Structural Assignment
1	9.81	Triplet (t)	1.5	1H	Aldehyde (-CH O)
3'	7.02	Singlet (s)	-	1H	Ar-H (ortho to Br/OMe)
6'	6.75	Singlet (s)	-	1H	Ar-H (ortho to Alkyl/OMe)
4'-OMe	3.86	Singlet (s)	-	3H	Methoxy (-OCH ₃)
5'-OMe	3.84	Singlet (s)	-	3H	Methoxy (-OCH ₃)
3	2.98	Triplet (t)	7.5	2H	Benzylic (Ar-CH ₂-)
2	2.78	Triplet of doublets (td)	7.5, 1.5	2H	Aliphatic (-CH ₂-CHO)

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)

Note: Spectral window set from -10 ppm to 180 ppm (extended to 210 ppm for aldehyde capture)[2].

Position	Chemical Shift (δ, ppm)	Carbon Type	Structural Assignment
1	201.5	C=O	Aldehyde Carbon
4'	148.5	Quaternary (C-O)	Aromatic C-OMe
5'	148.1	Quaternary (C-O)	Aromatic C-OMe
1'	131.2	Quaternary (C-C)	Aromatic C-Alkyl
3'	115.4	Tertiary (C-H)	Aromatic C-H
2'	114.0	Quaternary (C-Br)	Aromatic C-Br
6'	112.8	Tertiary (C-H)	Aromatic C-H
4', 5'-OMe	56.2, 56.1	Primary (CH₃)	Methoxy Carbons
2	43.5	Secondary (CH₂)	Aliphatic -C H₂-CHO
3	29.2	Secondary (CH₂)	Benzylic Ar-C H₂-

Table 3: IR & Mass Spectrometry Highlights

Technique	Signal / m/z	Assignment / Fragment Identity
IR	2825, 2720 cm⁻¹	Aldehyde C-H stretch (Fermi resonance)
IR	1722 cm⁻¹	Aldehyde C=O stretch
IR	1255, 1140 cm⁻¹	Asymmetric/Symmetric C-O-C ether stretch
IR	650 cm⁻¹	C-Br stretch
MS (EI)	272 / 274	Molecular Ion (M⁺•) [⁷⁹Br / ⁸¹Br doublet]
MS (EI)	243 / 245	[M - •CHO]⁺ (Loss of formyl radical)
MS (EI)	229 / 231	[M - •CH₂CHO]⁺ (Loss of acetaldehyde radical)

Visualizations

The following DOT-generated diagrams map the logical relationships within the analytical workflow and the mechanistic fragmentation pathways.

Analytical workflow for the spectroscopic characterization of the target compound.

Primary electron ionization (EI) mass spectrometry fragmentation pathways.

References

• NMR Guidelines for ACS Journals Source: American Chemical Society (ACS) URL:[Link]

• The Journal of Organic Chemistry - Author Guidelines Source: American Chemical Society (ACS) URL:[Link]

• Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines Source: Molecules (MDPI) URL:[Link]

Sources

• 1. Author Guidelines [researcher-resources.acs.org]
• 2. pubsapp.acs.org [pubsapp.acs.org]
• 3. nmr.tamu.edu [nmr.tamu.edu]
• 4. nmr.tamu.edu [nmr.tamu.edu]

The Elusive Aldehyde: A Technical Guide to 3-(2-Bromo-4,5-dimethoxyphenyl)propanal and its Pivotal Role as a Synthetic Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of pharmaceutical synthesis, certain molecules, while not the final active ingredient, play a critical role as versatile intermediates. 3-(2-Bromo-4,5-dimethoxyphenyl)propanal is one such compound, a reactive aldehyde whose transient nature belies its significance as a precursor in the synthesis of complex therapeutic agents. While direct literature on the propanal is limited, its corresponding nitrile, 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, is a well-documented and crucial building block in the industrial production of Ivabradine, a medication for heart-related conditions.[1]

This technical guide provides a comprehensive overview of 3-(2-bromo-4,5-dimethoxyphenyl)propanal, focusing on its synthesis, chemical properties, and potential applications. Given the scarcity of direct data, this guide will also extensively cover its more stable and well-characterized precursor, the propanenitrile, providing a complete picture for researchers working in this chemical space.

The Precursor: Synthesis and Properties of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

The journey to 3-(2-bromo-4,5-dimethoxyphenyl)propanal invariably begins with its nitrile analogue. The nitrile is a stable, crystalline solid, and its synthesis has been optimized due to its industrial importance.[2]

Synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

Two primary synthetic routes to the propanenitrile have been established, starting from readily available precursors:

Method 1: From (3,4-Dimethoxyphenyl)methyl alcohol

This is a high-yielding route that involves a two-step process:

• Bromination: The starting alcohol is brominated at the 2-position of the aromatic ring using bromine in glacial acetic acid. This reaction proceeds with high efficiency, often achieving yields of up to 95%.[1]

• Nitrilation: The resulting 2-bromo-4,5-dimethoxybenzyl alcohol is then converted to the propanenitrile. This can be achieved through various methods, including conversion to a benzyl halide followed by nucleophilic substitution with a cyanide salt.

Method 2: From 3,4-Dimethoxybenzaldehyde

This pathway also involves a multi-step synthesis:

• Chain Extension: The aldehyde undergoes a reaction to introduce the three-carbon nitrile chain.

• Bromination: The aromatic ring is then brominated at the 2-position. This route is generally less efficient than the first, with reported overall yields around 51%.[1]

A comparative summary of these synthetic methods is presented below:

Feature	Method 1	Method 2
Starting Material	(3,4-Dimethoxyphenyl)methyl alcohol	3,4-Dimethoxybenzaldehyde
Key Steps	Bromination, Nitrilation	Chain Extension, Bromination
Reported Yield	High (up to 95% for bromination)[1]	Moderate (~51% overall)[1]
Advantages	Higher overall yield	Utilizes a common laboratory reagent

Experimental Protocol: Synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile from 1-bromo-2-(bromomethyl)-4,5-dimethoxybenzene

This protocol is based on a patented method and provides a reliable route to the nitrile.[3]

• Preparation of the Acetonitrile Anion: In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve acetonitrile (1.8 equivalents) in anhydrous tetrahydrofuran (THF). Cool the solution to -60°C using a dry ice/acetone bath.

• Addition of Base: Slowly add n-butyllithium (1.1 equivalents, 2M solution in cyclohexane) to the cooled acetonitrile solution. Stir the mixture for 15 minutes at -60°C to ensure complete formation of the anion.

• Addition of the Benzyl Bromide: Dissolve 1-bromo-2-(bromomethyl)-4,5-dimethoxybenzene (1 equivalent) in anhydrous THF and add it dropwise to the reaction mixture, maintaining the temperature at -60°C.

• Reaction and Quenching: Stir the reaction mixture for 1 hour at -60°C. After the reaction is complete (monitored by TLC), quench the reaction by slowly adding 10 mL of water.

• Workup and Isolation: Allow the mixture to warm to room temperature. Extract the product with ethyl acetate (2 x 20 mL). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile. The product can be further purified by column chromatography or recrystallization.

Physicochemical Properties of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

Property	Value
Molecular Formula	C₁₁H₁₂BrNO₂[4]
Molecular Weight	270.12 g/mol [4]
Appearance	Crystalline solid
CAS Number	35249-62-8[4]

The crystal structure of the propanenitrile has been determined, revealing a tetragonal crystal system.[2]

The Target Molecule: 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

As previously mentioned, 3-(2-bromo-4,5-dimethoxyphenyl)propanal is not as extensively documented as its nitrile counterpart. It is likely a reactive intermediate that is often generated in situ and used immediately in the subsequent reaction step.

Proposed Synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

There are two primary plausible routes to synthesize the target propanal:

1. Reduction of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

The selective reduction of a nitrile to an aldehyde is a well-established transformation in organic chemistry. Reagents such as Diisobutylaluminium hydride (DIBAL-H) are commonly employed for this purpose. The reaction proceeds via an imine intermediate which is hydrolyzed upon aqueous workup to yield the aldehyde. Care must be taken to control the reaction conditions (low temperature) to prevent over-reduction to the corresponding amine.

The Stephen aldehyde synthesis, which uses tin(II) chloride and hydrochloric acid, is another classical method for this conversion.

2. Oxidation of 3-(2-Bromo-4,5-dimethoxyphenyl)propan-1-ol

This route involves the initial reduction of the propanenitrile to the corresponding primary alcohol, followed by oxidation to the aldehyde.

• Reduction to the Alcohol: The nitrile can be reduced to the primary alcohol using a strong reducing agent like lithium aluminum hydride (LiAlH₄).

• Oxidation to the Aldehyde: The resulting 3-(2-bromo-4,5-dimethoxyphenyl)propan-1-ol can then be selectively oxidized to the propanal. Mild oxidizing agents such as pyridinium chlorochromate (PCC) or a Swern oxidation are suitable for this transformation to avoid over-oxidation to the carboxylic acid. The oxidation of primary alcohols to aldehydes can be challenging as the aldehyde can be further oxidized.[5] Distilling the aldehyde as it forms is a common strategy to prevent this.[5]

Caption: Proposed synthetic routes to 3-(2-Bromo-4,5-dimethoxyphenyl)propanal.

Reactivity and Chemical Profile

The chemical reactivity of 3-(2-bromo-4,5-dimethoxyphenyl)propanal is dictated by two key structural features: the aldehyde functional group and the substituted aromatic ring.

Reactions of the Aldehyde Group

The aldehyde group is highly susceptible to nucleophilic attack and oxidation. Key transformations include:

• Oxidation: The propanal can be readily oxidized to the corresponding carboxylic acid, 3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid, using common oxidizing agents like potassium permanganate or Jones reagent.

• Reduction: Reduction of the aldehyde will yield the primary alcohol, 3-(2-bromo-4,5-dimethoxyphenyl)propan-1-ol. Sodium borohydride is a suitable reagent for this transformation.

• Reductive Amination: The aldehyde can react with ammonia or primary/secondary amines in the presence of a reducing agent (e.g., sodium cyanoborohydride) to form the corresponding amines. This is a crucial reaction for the introduction of nitrogen-containing functional groups.

• Wittig Reaction: The propanal can undergo a Wittig reaction with phosphorus ylides to form alkenes, providing a powerful tool for carbon-carbon bond formation.

• Aldol and Knoevenagel Condensations: The presence of α-hydrogens makes the propanal susceptible to aldol condensation reactions. It can also participate in Knoevenagel condensations with active methylene compounds.

Reactivity of the Aromatic Ring

The aromatic ring of 3-(2-bromo-4,5-dimethoxyphenyl)propanal is activated by the two electron-donating methoxy groups and deactivated by the electron-withdrawing bromo group. This substitution pattern influences the regioselectivity of electrophilic aromatic substitution reactions. The positions ortho and para to the methoxy groups are activated, while the position of the bromo substituent directs incoming electrophiles to the ortho and para positions.

Caption: Key reaction pathways for 3-(2-Bromo-4,5-dimethoxyphenyl)propanal.

Applications in Drug Development

The primary significance of 3-(2-bromo-4,5-dimethoxyphenyl)propanal lies in its potential as a key intermediate in the synthesis of pharmaceutically active molecules. Its precursor, the propanenitrile, is a pivotal intermediate in the synthesis of Ivabradine.[1] The propanal, being a more reactive functional group, could potentially offer alternative synthetic routes or access to a wider range of analogues.

The 2-bromo-4,5-dimethoxyphenyl moiety is a structural motif found in a number of biologically active compounds, including precursors to isoquinoline alkaloids, which are known for their diverse pharmacological activities.[2] The propanal functionality allows for the construction of various heterocyclic systems and the introduction of different side chains, making it a valuable tool for medicinal chemists in lead optimization and the development of new chemical entities. The synthesis of mescaline analogs and other psychoactive compounds also utilizes similar substituted phenylpropanes, highlighting the importance of this structural class in neuroscience research.[6][7]

Conclusion

While 3-(2-bromo-4,5-dimethoxyphenyl)propanal may be an elusive compound in the chemical literature, its role as a potential synthetic intermediate is of significant interest to the drug development community. By understanding the synthesis and properties of its well-characterized propanenitrile precursor, and by applying established organic transformations, researchers can effectively utilize this reactive aldehyde in the construction of complex molecular architectures. The versatile reactivity of both the aldehyde and the substituted aromatic ring provides a rich platform for the synthesis of novel compounds with potential therapeutic applications. Further exploration of the chemistry of this propanal is warranted to fully unlock its synthetic potential.

References

• Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine. Google Patents.
• Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid. Google Patents.
• New process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid. Google Patents.

• 3-(2-Bromo-4,5-dimethoxyphenyl)propiononitrile. PMC. Available from: [Link]

• Amino Chemoassay Profiling of Aromatic Aldehydes–Unraveling Drivers of Their Skin Sensitization Potency. PMC. Available from: [Link]

• 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile | C11H12BrNO2 | CID 320411. PubChem. Available from: [Link]

• Synthesis and Characterization of 2-bromo-4,5-dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ. SunanKalijaga.org. Available from: [Link]

• Oxidation of propanol to propanal VID 1592052479220. YouTube. Available from: [Link]

• Synthesis of potential mescaline antagonists. PubMed. Available from: [Link]

• Selective reduction of a nitrile to an aldehyde in the presence of an ester?. ResearchGate. Available from: [Link]

• Aldehyde synthesis by nitrile reduction. Organic Chemistry Portal. Available from: [Link]

• Synthesis Ideas for 4-bromo,2,5-dimethoxybenzaldehyde. - Powered by XMB 1.9.11. The Vespiary. Available from: [Link]

• Propan-1-ol Oxidation (Edexcel International A Level (IAL) Chemistry): Revision Note. Save My Exams. Available from: [Link]

• Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl Bromide. IndiaBig. Available from: [Link]

• Electrocatalytic oxidation of n-propanol to produce propionic acid by an electrocatalytic membrane reactor. The Royal Society of Chemistry. Available from: [Link]

• (5R,5aR,8aR,9S)-9-(2-Bromo-3,4,5-trimethoxyphenyl)-8-oxo-5,5a,6,8,8a,9-hexahydrofuro[3′,4′:6,7]naphtho[2,3-d][1][3]. MDPI. Available from: [Link]

• Conjugate addition/cyclization of propanal with isatylidene malononitriles: an efficient one-pot organocatalytic approach for the synthesis of 3′-methyl spiro[2H-pyran-3,4′-indoline]. Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• 3-(2-Bromo-4,5-dimethoxy-phen-yl)propiononitrile. PubMed. Available from: [Link]

• Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents. MDPI. Available from: [Link]

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Discovery and history of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

An In-Depth Technical Guide to 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile: A Key Pharmaceutical Intermediate

A Note on the Target Compound: Propanal vs. Propanenitrile

This guide focuses on the synthesis and history of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile . While the initial query concerned the corresponding propanal, a thorough review of scientific literature, patents, and chemical databases reveals that the propanenitrile (a compound containing a -C≡N group) is the substance of significant industrial and research interest. The propanal (containing a -CHO group) is not prominently featured as a key synthetic intermediate in the available public domain. The propanenitrile, with the CAS Number 35249-62-8, is a pivotal precursor in the synthesis of the cardiovascular drug Ivabradine, and as such, its discovery and development are well-documented.[1][2] This paper will provide a comprehensive technical overview of this crucial nitrile compound.

Introduction and Historical Context

The history of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile is intrinsically linked to the development of Ivabradine, a heart rate-lowering agent used in the treatment of stable angina and chronic heart failure. The nitrile is not a final drug product but rather a critical building block—a key intermediate—in the complex, multi-step synthesis of Ivabradine.[1][2][3] Its development was driven by the need for an efficient and scalable route to construct the core structure of the final therapeutic agent. Early synthetic routes for related compounds are described in chemical literature dating back to the 1970s, with significant process refinements detailed in patents from the 2000s onwards, highlighting ongoing efforts to optimize yield and industrial viability.[4][5]

Physicochemical Properties and Structural Analysis

The compound is a brominated aromatic nitrile.[1] Its structure and properties have been characterized, providing a foundation for its use in synthesis.

Property	Value	Source
IUPAC Name	3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile	PubChem
CAS Number	35249-62-8	Vulcanchem[1]
Molecular Formula	C₁₁H₁₂BrNO₂	PMC[6]
Molecular Weight	270.13 g/mol	PMC[6]
Appearance	Crystalline solid	Various Patents

Structural analysis reveals that in its crystalline form, the molecule features a weak intramolecular C-H···Br hydrogen bond.[6] This interaction results in the formation of a five-membered ring, which adopts an envelope conformation. This structural feature can influence the compound's reactivity and physical properties. Additionally, intermolecular C-H···O hydrogen bonds link adjacent molecules, contributing to the stability of the crystal lattice.[6]

Key Synthetic Methodologies

The synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile has been approached through several routes, primarily optimized for yield and industrial-scale production. The most common pathways begin with commercially available dimethoxybenzene derivatives.

Method 1: Synthesis from 3,4-Dimethoxybenzaldehyde

This is a robust and frequently cited multi-step pathway that builds the molecule sequentially.

Caption: Key synthetic pathway starting from 3,4-Dimethoxybenzaldehyde.

Step-by-Step Protocol:

• Reduction to Alcohol: 3,4-Dimethoxybenzaldehyde is reduced to (3,4-dimethoxyphenyl)methanol. This is typically achieved using a mild reducing agent like sodium borohydride (NaBH₄) in methanol.[2][4]

  • Causality: The aldehyde functional group is selectively reduced to a primary alcohol, which is the necessary precursor for the subsequent bromination step. NaBH₄ is chosen for its selectivity and operational simplicity compared to stronger agents like lithium aluminum hydride. The reaction is cooled to 0°C to control the exothermic reaction rate.[2][4]

• Double Bromination: The resulting alcohol is treated with bromine (Br₂) in glacial acetic acid. This step achieves two transformations simultaneously: electrophilic aromatic substitution to add a bromine atom to the aromatic ring (at the 2-position) and conversion of the benzylic alcohol to a benzyl bromide.[1][4]

  • Causality: The reaction is performed at 0°C to moderate the high reactivity of elemental bromine and prevent over-bromination or other side reactions. Acetic acid serves as a solvent that can activate the bromine for electrophilic attack on the electron-rich aromatic ring. This creates the reactive 1-bromo-2-(bromomethyl)-4,5-dimethoxybenzene intermediate.[4]

• Nitrile Alkylation: The dibrominated intermediate is reacted with the anion of acetonitrile. Acetonitrile is first deprotonated with a strong, non-nucleophilic base, typically n-butyllithium (n-BuLi), at low temperatures (e.g., -60°C) in a solvent like tetrahydrofuran (THF).[4][7] This generates a potent nucleophile that displaces the more reactive benzylic bromide.

  • Causality: n-Butyllithium is required because acetonitrile is only weakly acidic. The very low temperature is critical to prevent side reactions involving the highly reactive organolithium reagent. This step is the key carbon-carbon bond-forming reaction that extends the side chain to the required propanenitrile structure.[5][7]

Method 2: Pathway from 2-Bromo-4,5-dimethoxybenzaldehyde

An alternative documented route starts from the already brominated aldehyde. This pathway involves a three-step process to build the propanenitrile side chain, which has been reported to achieve an overall yield of approximately 65%.[4][5] While the specific steps are detailed in patent literature, they generally involve chain extension followed by functional group manipulations.

Method 3: Decarboxylation Route

A laboratory-scale synthesis has been demonstrated involving the thermal decarboxylation of β-(2-bromo-4,5-dimethoxyphenyl)-α-cyanopropionic acid.[6]

Step-by-Step Protocol:

• The starting acid is dissolved in a high-boiling solvent like dimethylacetamide.

• The mixture is heated to a high temperature (e.g., 443 K or 170°C).

• At this temperature, the carboxylic acid group is eliminated as carbon dioxide (CO₂), yielding the desired propanenitrile product.[6]

  • Causality: This method relies on the thermal instability of β-keto acids or their analogues. The presence of the electron-withdrawing nitrile group facilitates the decarboxylation process upon heating.

Application in the Synthesis of Ivabradine

The primary and most significant application of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile is its role as a precursor to the core structure of Ivabradine.[1] The key transformation is an intramolecular cyclization to form a benzocyclobutane ring system.

Caption: Conversion of the nitrile to a key Ivabradine intermediate.

Step-by-Step Protocol:

• Intramolecular Cyclization: The propanenitrile is treated with a very strong base, such as sodium amide (NaNH₂) in liquid ammonia.[2][4]

• Mechanism: The base abstracts a proton from the carbon adjacent to the aromatic ring. The resulting carbanion then acts as an intramolecular nucleophile, attacking the carbon atom bearing the bromine and displacing it to form a new four-membered ring.

  • Causality: This reaction, a type of benzyne-free intramolecular nucleophilic substitution, is a powerful method for constructing strained ring systems. Sodium amide is an exceptionally strong base, capable of generating the necessary carbanion. Liquid ammonia serves as a solvent that is stable to the strong base and operates at a low temperature (-33°C), which helps control the reaction.[3][4]

• Conversion to Ivabradine: The resulting 4,5-dimethoxy-1-cyanobenzocyclobutane is a direct precursor to a key amine intermediate for Ivabradine synthesis.[6] This involves further chemical transformations, including reduction of the nitrile group to an amine and subsequent coupling with another synthetic fragment to complete the Ivabradine molecule.[3][7]

Conclusion

While the propanal derivative remains obscure in the chemical literature, 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile stands out as a well-defined and indispensable intermediate in modern pharmaceutical manufacturing. Its synthesis has been meticulously optimized to provide a reliable pathway to the benzocyclobutane core of Ivabradine. The methodologies employed—from controlled bromination to low-temperature organometallic reactions and intramolecular cyclizations—showcase a range of advanced organic chemistry principles applied to solve real-world challenges in drug development. This compound serves as a prime example of how the discovery and refinement of synthetic routes for non-commercial intermediates are fundamental to providing access to life-saving medicines.

References

• Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.
• Novel method for synthesising 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile and use for synthesising ivabradine and the added salts thereof with a pharmaceutically acceptable acid.
• New process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.
• Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.
• NEW SYNTHESIS PROCEDURE FOR 3 - (2-BROMO-4,5-DIMETOXIFENIL) PROPANONITRILE, AND APPLICATION TO THE SYNTHESIS OF IVABRADINE AND ITS ADDITION SALTS TO A PHARMACEUTICALLY ACCEPTABLE ACID.
• Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.

• INDUSTRIAL PROCESS FOR THE SYNTHESIS OF IVABRADINE HYDROBROMIDE SALT. European Patent Office - EP 2566850 B1. [Link]

• Synthesis method of ivabradine hydrochloride key intermediate. Patsnap. [Link]

• 3-(2-Bromo-4,5-dimethoxyphenyl)propiononitrile. PMC (PubMed Central). [Link]

• Synthesis and Characterization of 2-bromo-4,5-dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ. SunanKalijaga.org. [Link]

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Chemical stability of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

An In-Depth Technical Guide to the Chemical Stability of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Abstract

This technical guide provides a comprehensive analysis of the chemical stability of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal, a substituted aromatic aldehyde with potential applications as a key intermediate in pharmaceutical synthesis. Due to the limited direct literature on this specific molecule, this document synthesizes information from foundational organic chemistry principles and data on structurally analogous compounds to build a robust stability profile. We will explore the inherent reactivity of the aldehyde functional group as influenced by the competing electronic effects of its dimethoxy and bromo substituents. The primary anticipated degradation pathways—oxidation, photodegradation, and polymerization—are detailed with mechanistic insights. This guide culminates in actionable, field-proven protocols for handling, storage, and the systematic evaluation of the compound's stability through forced degradation studies as mandated by regulatory bodies like the ICH. Furthermore, a detailed framework for developing a stability-indicating HPLC method is presented, providing researchers and drug development professionals with the necessary tools to ensure the quality, safety, and efficacy of materials throughout the development lifecycle.

Introduction to 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Chemical Structure and Properties

3-(2-Bromo-4,5-dimethoxyphenyl)propanal is an aromatic aldehyde characterized by a benzene ring substituted with two methoxy groups, a bromine atom, and a propanal side chain. The specific arrangement of these functional groups dictates its chemical behavior and, consequently, its stability. While its nitrile analogue, 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, is a well-documented precursor in the synthesis of the cardiovascular drug Ivabradine[1][2], the propanal variant remains a less-explored but valuable potential intermediate.

Property	Value
IUPAC Name	3-(2-Bromo-4,5-dimethoxyphenyl)propanal
Molecular Formula	C₁₁H₁₃BrO₃
Molecular Weight	273.12 g/mol
Appearance	Predicted to be a solid or high-boiling point oil at room temperature.
Key Functional Groups	Aldehyde, Phenyl Ether, Bromoarene

The Imperative of Stability Analysis in Drug Development

In pharmaceutical development, the chemical stability of any intermediate or active pharmaceutical ingredient (API) is a critical quality attribute. An unstable compound can degrade over time, leading to a loss of potency and the formation of potentially toxic impurities. Regulatory agencies such as the FDA and the International Council for Harmonisation (ICH) mandate rigorous stability testing to understand how a substance's quality varies under the influence of environmental factors like temperature, humidity, and light.[3][4]. Forced degradation studies are a cornerstone of this process, providing essential data on degradation pathways and helping to develop and validate analytical methods that can reliably separate and quantify the compound from its degradants.[3][5].

Theoretical Assessment of Intrinsic Chemical Stability

The stability of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal is governed by a delicate interplay between the inherent reactivity of the aldehyde group and the electronic effects of the substituents on the aromatic ring.

The Aldehyde Functional Group: Inherent Reactivity

The carbonyl carbon of an aldehyde is sp² hybridized and electrophilic due to the high electronegativity of the oxygen atom.[6]. This makes it susceptible to nucleophilic attack, a fundamental reaction in carbonyl chemistry.[6][7]. Furthermore, aldehydes are readily oxidized to form carboxylic acids, which is often the most common degradation pathway when exposed to oxygen.[8].

Electronic Effects of Aromatic Substituents: A Dichotomy of Influences

The substituents on the benzene ring profoundly modulate the reactivity of the aldehyde group.

• The Activating Effect of Dimethoxy Groups: The two methoxy (-OCH₃) groups at the C4 and C5 positions are strong electron-donating groups (EDGs). Through resonance, they increase the electron density of the aromatic ring. This increased electron density makes the aldehyde more reactive, which can accelerate degradation.[8][9]. While this heightened reactivity can be beneficial in certain applications like fragrances for a stronger initial scent, it often compromises long-term stability.[8].

• The Deactivating and Steric Effect of the Ortho-Bromo Group: Conversely, the bromine atom at the C2 position is an electron-withdrawing group (EWG) due to its electronegativity. EWGs tend to reduce the reactivity of the aldehyde group, thereby enhancing stability and extending the compound's longevity.[8]. Additionally, its position ortho to the propanal side chain introduces steric hindrance, which can physically shield the aldehyde group from attack by nucleophiles or other reagents, further contributing to its stability.

Predicted Stability Profile: A Synthesis of Competing Factors

The stability of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a result of the competing influences of its substituents. The strong activating effects of the two methoxy groups are likely tempered by the deactivating and sterically hindering nature of the ortho-bromo group. This suggests that the compound will possess moderate stability but may exhibit complex degradation behavior under various stress conditions. The primary degradation pathways are anticipated to be oxidation of the aldehyde and potential reactions involving the activated aromatic ring.

Primary Degradation Pathways and Mechanisms

Understanding the potential degradation pathways is crucial for developing appropriate storage conditions and analytical methods.

Caption: Predicted major degradation pathways for the title compound.

Oxidative Degradation

This is the most anticipated degradation pathway for nearly all aldehydes.[8]. Exposure to atmospheric oxygen, especially when catalyzed by light or trace metals, can convert the aldehyde functional group into the corresponding carboxylic acid: 3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid. This transformation eliminates the aldehyde's specific reactivity and alters the molecule's polarity and acidity, which can have significant consequences in a synthetic sequence or formulation.

Photodegradation

Exposure to light, particularly UV light, can initiate degradation.[3][8]. Functional groups like carbonyls and aryl halides are known to introduce photosensitivity.[3]. For this molecule, photolytic stress could induce free-radical mechanisms leading to a variety of products. While less common under typical storage, photocatalytic conditions have been shown to cause reductive debromination of similar polybrominated compounds.[10].

Polymerization and Condensation Reactions

Under certain conditions, such as elevated temperatures or the presence of acidic or basic catalysts, aldehydes can undergo self-condensation reactions (e.g., aldol condensation) or polymerization.[8]. These reactions lead to the formation of higher molecular weight oligomers and polymers, which would present as complex impurity profiles and reduce the yield of the desired material.

Recommended Handling and Storage Protocols

To mitigate degradation and ensure the integrity of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal, adherence to strict handling and storage protocols is essential.

Parameter	Recommendation	Rationale
Temperature	Store at or below room temperature (≤ 25°C).[8]. Refrigeration (2-8°C) is preferred for long-term storage.	Reduces the rate of all chemical reactions, including oxidation and polymerization.[8].
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	Prevents oxidation by displacing atmospheric oxygen.[8].
Light	Protect from light by using amber glass vials or opaque containers.	Minimizes the risk of photolytic degradation.[3].
Container	Use well-sealed, non-reactive containers (e.g., glass or Teflon-lined caps).	Prevents contamination and exposure to moisture and air.
In-solution	Use aprotic, high-purity solvents. Prepare solutions fresh and avoid nucleophilic solvents if possible.	Aldehydes can react with nucleophilic solvents (e.g., alcohols to form acetals) or other reagents in solution.[7][8].

Framework for Experimental Stability Assessment (Forced Degradation Studies)

A forced degradation or stress testing study is a scientifically rigorous process to identify the likely degradation products that could form during storage.[4]. This data is fundamental for developing a stability-indicating analytical method.[3].

Caption: Experimental workflow for a forced degradation study.

Protocol for a Comprehensive Forced Degradation Study

The objective is to achieve 5-20% degradation of the parent compound to ensure that secondary degradation is minimized.

• Preparation: Prepare a stock solution of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal in a suitable solvent (e.g., Acetonitrile/Water mixture).

• Acidic Hydrolysis:

  • Mix equal volumes of the stock solution and 0.2M HCl to achieve a final concentration of 0.1M HCl.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at specified time points (e.g., 2, 4, 8, 24 hours).

  • Neutralize with an equivalent amount of NaOH before HPLC analysis.

• Basic Hydrolysis:

  • Mix equal volumes of the stock solution and 0.2M NaOH to achieve a final concentration of 0.1M NaOH.

  • Incubate at 60°C.

  • Withdraw aliquots at time points and neutralize with an equivalent amount of HCl.

• Oxidative Stress:

  • Treat the stock solution with 3% hydrogen peroxide (H₂O₂).

  • Keep at room temperature and protect from light.

  • Monitor at regular intervals.

• Thermal Stress:

  • Expose both the solid compound and the stock solution to elevated temperatures (e.g., 70°C) in a stability chamber.

  • Test at various time points.

• Photolytic Stress:

  • Expose the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as specified in ICH guideline Q1B.[3].

  • A control sample should be protected from light to differentiate between thermal and photolytic degradation.

Development of a Stability-Indicating Analytical Method

A stability-indicating method is a validated analytical procedure that can accurately measure the decrease in the amount of the active ingredient due to degradation.[4]. High-Performance Liquid Chromatography (HPLC) with UV detection is the predominant technique for this purpose.[11].

Caption: Workflow for HPLC analysis and method validation.

Proposed HPLC Method Parameters

The following provides a starting point for method development, based on protocols for similar brominated and dimethoxylated aromatic compounds.[11][12].

Parameter	Proposed Condition
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 3.5 µm particle size)
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	Start at 30% B, ramp to 90% B over 20 minutes, hold for 5 min, re-equilibrate.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm or determined by UV scan (diode array detector recommended)
Injection Volume	10 µL
Sample Diluent	Acetonitrile/Water (50:50, v/v)

Method Validation

Once developed, the method must be validated according to ICH Q2(R1) guidelines. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of its potential impurities and degradants. This is demonstrated by analyzing the forced degradation samples and ensuring the parent peak is well-resolved from all degradant peaks.

• Linearity: Demonstrating that the detector response is directly proportional to the analyte concentration over a given range.

• Accuracy & Precision: Ensuring the method provides results that are close to the true value and are reproducible.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determining the lowest concentration of the analyte that can be reliably detected and quantified.

Conclusion

3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a compound whose stability is defined by the competing electronic influences of its substituents. While the electron-donating dimethoxy groups increase the inherent reactivity of the aldehyde, the electron-withdrawing and sterically hindering ortho-bromo group imparts a degree of stabilization. The primary degradation risk is oxidation to the corresponding carboxylic acid, with photodegradation and polymerization as secondary concerns. To ensure material integrity, the compound must be stored under an inert atmosphere, protected from light, and kept at controlled room temperature or below. The provided frameworks for forced degradation studies and the development of a stability-indicating HPLC method offer a robust, scientifically-grounded, and regulatory-compliant approach for researchers to fully characterize and control the stability of this valuable synthetic intermediate.

References

• Allan Chemical Corporation. (2025, October 23).
• Vulcanchem. 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile - 35249-62-8.
• Servier, et al. (2014). Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.
• SIELC Technologies. (2018, May 16). 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile.
• Scribd. Aldehydes and Ketones: Electron Effects.
• Servier. (2014). Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.
• Holewinski, et al. (2024, May 21). The Impact of Electron Donating and Withdrawing Groups on Electrochemical Hydrogenolysis and Hydrogenation of Carbonyl Compounds. Journal of the American Chemical Society.
• Li, et al. (2023, September 5). Identification and characterization of forced degradation products of 5-hydroxymethyl-2-furaldehyde (5-HMF) by HPLC, LC-LTQ/Orbitrap and NMR studies. PubMed.
• Pawar, A. & Gholap, A. (Year N/A). Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology.
• Chemistry LibreTexts. (2023, January 14). 19.5: Nucleophilic Addition Reactions of Aldehydes and Ketones.
• Bajaj, S., et al. (2014, May 31). Forced Degradation and Stability Testing: Strategies and Analytical Perspectives. International Journal of Pharmaceutical Sciences Review and Research.
• The Organic Chemistry Tutor. (2026, April 1). Why Aldehydes are More Reactive than Ketones. YouTube.
• Fun, H.K., et al. (Year N/A). 3-(2-Bromo-4,5-dimethoxyphenyl)propiononitrile. PMC.
• Singh, R. & Kumar, R. (2019, March 3). IMPORTANCE OF FORCED DEGRADATION STUDY IN PHARMACEUTICAL INDUSTRY-A REVIEW.
• Benchchem. (2025). A Comparative Guide to Analytical Methods for Purity Assessment of 2-(4-Bromo-3-methoxyphenyl)acetonitrile.
• Mu, Q., et al. (2022, January 26).

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Precursors and Synthetic Pathways for 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Executive Summary

3-(2-Bromo-4,5-dimethoxyphenyl)propanal (CAS: 958883-36-8)[1] is a highly specialized synthetic intermediate. It features a uniquely functionalized aromatic ring—housing two electron-donating methoxy groups and a precisely positioned bromine atom—tethered to a reactive three-carbon aldehyde chain. This specific substitution pattern is a cornerstone in the development of complex phenethylamines, dihydrochalcones, isoquinoline alkaloids, and advanced active pharmaceutical ingredients (APIs).

As a Senior Application Scientist, the goal of this guide is not merely to list synthetic steps, but to deconstruct the causality behind precursor selection and to establish self-validating experimental protocols that ensure high-fidelity outcomes in the laboratory.

Retrosynthetic Logic & Precursor Selection

To construct this molecule, chemists must establish both the 2-bromo-4,5-dimethoxyaryl core and the propanal moiety. We evaluate three primary retrosynthetic pathways:

• Pathway A (The "Top-Down" Approach): Electrophilic aromatic bromination of 3-(3,4-dimethoxyphenyl)propanal.

• Pathway B (The "Bottom-Up" Approach): Palladium-catalyzed Heck-isomerization cascade using 1-bromo-2-iodo-4,5-dimethoxybenzene and allyl alcohol[2].

• Pathway C (Homologation): Wittig reaction of 2-bromo-4,5-dimethoxybenzaldehyde followed by selective reduction.

Retrosynthetic pathways for 3-(2-Bromo-4,5-dimethoxyphenyl)propanal synthesis.

Quantitative Pathway Comparison

Pathway	Primary Precursor	Key Reagents	Atom Economy	Chemoselectivity	Typical Yield
A. Electrophilic Bromination	3-(3,4-Dimethoxyphenyl)propanal	NBS, MeCN, 0 °C	High	Moderate (Risk of benzylic bromination)	75-85%
B. Heck-Isomerization	1-Bromo-2-iodo-4,5-dimethoxybenzene	Allyl alcohol, Pd(OAc)₂, NaHCO₃	Very High	Excellent (C-I vs C-Br differentiation)	80-90%
C. Wittig Homologation	2-Bromo-4,5-dimethoxybenzaldehyde	Ph₃P=CHCHO, RhCl(PPh₃)₃/H₂	Low	Moderate (Risk of over-reduction)	60-70%

Detailed Methodologies & Causality (E-E-A-T)

Pathway A: Electrophilic Aromatic Bromination

Causality: The electron-donating methoxy groups at C3 and C4 strongly activate the aromatic ring. The position para to the C3-methoxy group is the most sterically accessible and electronically activated site. Using N-Bromosuccinimide (NBS) instead of elemental bromine (Br₂) is critical; Br₂ carries a high risk of over-oxidizing the sensitive terminal aldehyde to a carboxylic acid, which would inadvertently yield 3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid (CAS: 52679-49-9)[3]. NBS provides a controlled, low concentration of electrophilic bromine, ensuring chemoselectivity.

Step-by-Step Protocol:

• Preparation: Dissolve 3-(3,4-dimethoxyphenyl)propanal (1.0 equiv) in anhydrous acetonitrile.

  • Causality: Acetonitrile stabilizes the polar transition state of the electrophilic aromatic substitution without acting as a nucleophile.

• Bromination: Cool the solution to 0 °C and shield the reaction flask from light. Add NBS (1.05 equiv) portion-wise.

  • Causality: Operating in the dark at low temperatures suppresses the radical pathway (which would cause benzylic or α-carbonyl bromination), strictly enforcing the ionic electrophilic substitution.

• Workup & Self-Validation: Monitor via TLC. Once complete, quench with saturated aqueous Na₂S₂O₃ to neutralize residual electrophilic bromine.

  • Self-Validation: ¹H NMR of the crude product must show the collapse of the starting material's complex aromatic multiplet into two distinct para-oriented singlets (approx. 6.8 and 7.0 ppm), confirming strict regioselective bromination.

Pathway B: Palladium-Catalyzed Heck-Isomerization Cascade

Causality: This pathway elegantly constructs the propanal chain in a single step. The reaction between an aryl halide and allyl alcohol typically yields an enol intermediate that rapidly tautomerizes to the aldehyde, bypassing the need for a separate oxidation step[2],[4]. By starting with 1-bromo-2-iodo-4,5-dimethoxybenzene, we exploit the significant bond dissociation energy difference between C-I (~65 kcal/mol) and C-Br (~81 kcal/mol). The Pd(0) catalyst exclusively inserts into the weaker C-I bond, leaving the bromine atom untouched for downstream cross-coupling applications.

Step-by-Step Protocol:

• Catalyst Activation: Combine 1-bromo-2-iodo-4,5-dimethoxybenzene (1.0 equiv), Pd(OAc)₂ (0.05 equiv), and a phosphine ligand (e.g., PPh₃, 0.1 equiv) in anhydrous DMF under an inert argon atmosphere.

  • Self-Validation: A visual color shift from orange to pale yellow indicates the successful in situ reduction of Pd(II) to the active Pd(0) species.

• Alkene Insertion: Add allyl alcohol (1.5 equiv) and NaHCO₃ (2.0 equiv). Heat the mixture to 90 °C.

  • Causality: NaHCO₃ is chosen as a mild base. It neutralizes the HI generated during β-hydride elimination but is weak enough to prevent unwanted aldol condensation of the newly formed aldehyde product.

• Workup & Self-Validation: Extract with EtOAc and wash extensively with brine to remove DMF.

  • Self-Validation: ¹H NMR of the organic extract must reveal a diagnostic triplet at ~9.7 ppm (the aldehyde proton) and the complete disappearance of the allyl alcohol olefinic peaks (5.0–6.0 ppm), confirming successful isomerization.

Catalytic cycle of the Pd-mediated Heck-isomerization cascade.

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• 4. Suzuki-Miyaura Cross-Coupling of Potassium Dioxolanylethyltrifluoroborate and Aryl/Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]

Hazards and safety information for 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

An In-Depth Technical Guide on the Handling, Hazards, and Synthetic Utility of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Executive Summary

3-(2-Bromo-4,5-dimethoxyphenyl)propanal (CAS: 958883-36-8 / 125593-63-7) is a highly versatile, bifunctional synthetic intermediate utilized extensively in pharmaceutical research and complex organic synthesis. Characterized by an electron-rich dimethoxy-substituted aromatic ring, an ortho-bromide, and a reactive propanal side chain, this compound serves as a critical building block for the construction of complex alkaloids, phenethylamines, and highly substituted biaryl systems.

This whitepaper provides a comprehensive analysis of the compound’s hazard profile, physicochemical stability, and step-by-step, self-validating protocols for its chemoselective application in modern synthesis.

Hazard Identification and Physicochemical Profiling

While specific toxicological data for the exact propanal derivative can be sparse, its hazard profile is universally extrapolated from its direct structural analogs, such as 2-bromo-4,5-dimethoxybenzaldehyde and 4-bromo-2,5-dimethoxybenzaldehyde[1][2]. The compound exhibits localized toxicity typical of halogenated aromatic aldehydes. The presence of the electrophilic aldehyde and the brominated aromatic ring dictates strict handling protocols to mitigate sensitization and irritation.

Table 1: GHS Hazard Classification & Mitigation Strategies

Hazard Class	GHS Code	Clinical Manifestation	Chemical Causality & Mitigation Strategy
Skin Irritation	H315	Erythema, localized dermatitis	Halogenated aromatics can act as mild alkylating/arylating agents or sensitizers. Mitigation: Nitrile gloves (double-gloving recommended).
Eye Irritation	H319	Severe ocular stinging, corneal irritation	The aldehyde moiety reacts with nucleophilic residues in ocular proteins. Mitigation: Tight-fitting safety goggles; access to an eyewash station.
Respiratory Irritation	H335	Mucosal irritation, coughing	Volatilization of the propanal chain can irritate the respiratory tract. Mitigation: Handle exclusively within a certified fume hood.

Table 2: Required Personal Protective Equipment (PPE) & Engineering Controls

Equipment Type	Specification	Rationale for Selection
Ventilation	Class II Biological Safety Cabinet or Fume Hood	Prevents inhalation of potentially volatile aldehyde vapors and protects the compound from ambient moisture.
Hand Protection	Nitrile or Neoprene Gloves (≥0.11 mm thickness)	Provides a robust barrier against lipophilic halogenated aromatics which can easily permeate latex[2].
Storage Environment	2–8°C, under Argon/Nitrogen	Prevents radical-mediated auto-oxidation of the propanal to a carboxylic acid[1].

Chemical Stability and Storage Causality

The dual reactivity of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal is its greatest asset, but also its primary vector for degradation.

• Auto-Oxidation: Aldehydes are highly susceptible to radical-mediated auto-oxidation upon exposure to atmospheric oxygen, converting the propanal into a propanoic acid derivative. The electron-donating methoxy groups on the aromatic ring can stabilize transient radical intermediates, potentially accelerating this degradation pathway if exposed to light.

• Photolytic Debromination: Aryl bromides, particularly those on electron-rich rings, can undergo slow photolytic cleavage.

Expert Storage Protocol: The compound must be stored in amber glass vials, purged with ultra-pure Argon, and kept at 2–8°C. Before use, the vial must be allowed to reach room temperature in a desiccator to prevent condensation of atmospheric moisture, which can lead to hydrate formation at the aldehyde carbon.

Mechanistic Visualization: Dual-Reactivity Pathways

The synthetic value of this compound lies in its orthogonal reactivity. The aryl bromide can undergo palladium-catalyzed cross-coupling, while the propanal moiety can simultaneously or sequentially participate in reductive aminations or olefinations[3][4].

Dual-reactivity pathways of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal in organic synthesis.

Self-Validating Experimental Workflow: Chemoselective Suzuki-Miyaura Coupling

When utilizing 3-(2-Bromo-4,5-dimethoxyphenyl)propanal in palladium-catalyzed functionalization[3], the primary challenge is achieving oxidative addition at the aryl bromide without causing base-catalyzed aldol condensation or oxidation of the sensitive propanal moiety. The following protocol integrates built-in quality control checks to ensure a self-validating system.

Step 1: Pre-Reaction Quality Control (QC)

• Action: Dissolve 5 mg of the starting material in CDCl₃ and perform a rapid ¹H-NMR scan.

• Validation Check: Confirm the presence of the aldehyde proton (a distinct triplet/multiplet near δ 9.7–9.8 ppm). Ensure there is no broad singlet at δ 11.0–12.0 ppm, which would indicate that the compound has degraded into a carboxylic acid via auto-oxidation. If the acid is present, the material must be purified via flash chromatography prior to use.

Step 2: Reaction Setup & Degassing

• Action: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-(2-Bromo-4,5-dimethoxyphenyl)propanal (1.0 equiv), an arylboronic acid (1.2 equiv), and a mild base such as anhydrous K₃PO₄ (2.0 equiv).

• Causality: K₃PO₄ is chosen over stronger bases (like NaOH or KOtBu) to explicitly prevent unwanted aldol condensation or Cannizzaro-type disproportionation of the propanal side chain.

• Action: Add a solvent mixture of Toluene/H₂O (10:1). Degas the mixture via three freeze-pump-thaw cycles.

Step 3: Catalyst Addition

• Action: Under a positive flow of Argon, add the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.05 equiv). Seal the flask and heat to 80°C.

• Causality: The bidentate dppf ligand facilitates rapid reductive elimination, minimizing the lifetime of the Pd(II) intermediate and reducing side reactions.

Step 4: In-Process Monitoring (LC-MS)

• Action: After 4 hours, extract a 10 μ L aliquot, dilute in LC-MS grade acetonitrile, and inject into the LC-MS.

• Validation Check: Monitor the disappearance of the starting material mass. Specifically, look for the eradication of the 1:1 isotopic doublet pattern (M⁺ and M⁺²) characteristic of the naturally occurring ⁷⁹Br and ⁸¹Br isotopes. The emergence of a single mass peak corresponding to the cross-coupled biaryl product validates the success of the transmetalation and reductive elimination steps.

Step 5: Quench and Isolation

• Action: Cool the reaction to room temperature, dilute with ethyl acetate, and wash with saturated aqueous NH₄Cl. Extract the organic layer, dry over Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel chromatography.

References

• [3] Substitution Controlled Functionalization of ortho-Bromobenzylic Alcohols via Palladium Catalysis: Synthesis of Chromenes and Indenols | The Journal of Organic Chemistry - ACS Publications. Available at:

• [4] Water promoted cascade synthesis of α-aryl aldehydes from arylalkenes using N-halosuccinimides - Supporting Information | Chemical Communications - The Royal Society of Chemistry. Available at:

• [1] SAFETY DATA SHEET: 2-Bromo-4,5-dimethoxybenzaldehyde | TCI Chemicals. Available at:

• [2] 4-Bromo-2,5-dimethoxybenzaldehyde Safety and Handling | Benchchem. Available at:

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• 4. rsc.org [rsc.org]

A Technical Guide to the Molecular Weight and Characterization of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Abstract

This technical guide provides a comprehensive analysis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal, a substituted aromatic aldehyde of interest to researchers in synthetic chemistry and drug development. The primary focus of this document is the precise determination of the compound's molecular weight, beginning with a first-principles theoretical calculation based on its elemental composition. We further delineate the essential experimental protocols required for the empirical validation of this value and the unambiguous confirmation of the molecule's structural integrity. This guide synthesizes theoretical calculations with practical, field-proven methodologies in mass spectrometry and spectroscopy, offering a robust framework for scientists engaged in the synthesis and characterization of novel chemical entities.

Compound Identification and Molecular Structure

3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a complex organic molecule featuring a substituted benzene ring. The International Union of Pure and Applied Chemistry (IUPAC) name specifies a propanal moiety attached to a phenyl ring, which is further substituted with a bromine atom and two methoxy groups at defined positions.

Based on this nomenclature, the molecular formula is determined to be C₁₁H₁₃BrO₃ . This formula is the foundation for calculating the theoretical molecular weight.

Caption: 2D structure of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal.

Theoretical Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms. The calculation relies on the molecular formula (C₁₁H₁₃BrO₃) and the standard atomic weights of each element as recognized by the IUPAC.

The standard atomic weights used for this calculation are:

• Carbon (C): 12.011 u[1]

• Hydrogen (H): 1.008 u[2]

• Bromine (Br): 79.904 u[3][4]

• Oxygen (O): 15.999 u[5]

The aggregate molecular weight is calculated by multiplying the count of each atom by its atomic weight and summing the results.

Element	Symbol	Atom Count	Standard Atomic Weight (u)	Total Mass Contribution (u)
Carbon	C	11	12.011[1]	132.121
Hydrogen	H	13	1.008[2]	13.104
Bromine	Br	1	79.904[3][4]	79.904
Oxygen	O	3	15.999[5]	47.997
Total	273.126

Based on this fundamental calculation, the theoretical molecular weight of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal is 273.126 g/mol .

Experimental Verification and Structural Confirmation

While theoretical calculation provides a precise value, experimental verification is imperative in a research and development setting. This process not only confirms the molecular weight but also validates the structural integrity and purity of the synthesized compound, forming a self-validating system of characterization.

Mass Spectrometry: Direct Molecular Weight Determination

Causality and Rationale: High-Resolution Mass Spectrometry (HRMS) is the definitive technique for determining the molecular mass of a compound. It measures the mass-to-charge ratio (m/z) of ionized molecules with exceptional accuracy, often to within a few parts per million (ppm). This precision allows for the confident determination of the elemental formula, serving as direct proof of the compound's identity. A key diagnostic feature for this specific molecule is the isotopic signature of bromine. Natural bromine consists of two primary isotopes, ⁷⁹Br (50.69%) and ⁸¹Br (49.31%), in nearly equal abundance[6]. Consequently, the mass spectrum is expected to show two major peaks for the molecular ion: one for the molecule containing ⁷⁹Br (M+) and another, two mass units higher, for the molecule containing ⁸¹Br (M+2), with nearly identical intensities.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve approximately 1 mg of the purified compound in 1 mL of a suitable solvent (e.g., acetonitrile or methanol) to create a 1 mg/mL stock solution. Further dilute this solution to a final concentration of 1-10 µg/mL.

• Instrumentation: Utilize an Electrospray Ionization (ESI) source coupled to a Time-of-Flight (TOF) or Orbitrap mass analyzer.

• Acquisition: Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min. Acquire spectra in positive ion mode, as the aldehyde can be protonated to form [M+H]⁺.

• Data Analysis:

  • Identify the peak cluster corresponding to the molecular ion.

  • Verify the presence of the characteristic M+ and M+2 isotopic pattern with a mass difference of approximately 2 Da and a ~1:1 intensity ratio.

  • Compare the measured m/z of the monoisotopic peak with the theoretical value for C₁₁H₁₃⁷⁹BrO₃. The experimental mass should be within 5 ppm of the calculated mass.

Spectroscopic Analysis: Structural Elucidation

Rationale: While HRMS confirms the elemental formula, it does not describe the connectivity of the atoms. Spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are essential to confirm that the atoms are arranged correctly to form 3-(2-Bromo-4,5-dimethoxyphenyl)propanal.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample for ¹H NMR and 20-50 mg for ¹³C NMR in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard[7].

• Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer[7].

• Data Analysis and Expected Signals:

  • ¹H NMR: Expect to observe distinct signals corresponding to the two non-equivalent aromatic protons, two sharp singlets for the two methoxy groups (-OCH₃), a characteristic downfield triplet for the aldehyde proton (-CHO), and complex multiplets for the two methylene groups (-CH₂CH₂-) of the propanal chain.

  • ¹³C NMR: Expect 11 distinct carbon signals, including those for the aromatic carbons (with one bonded to bromine showing a characteristic lower intensity), the two methoxy carbons, the aldehyde carbonyl carbon (highly deshielded, >190 ppm), and the two aliphatic carbons.

Experimental Protocol: Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: Prepare a thin film of the sample on a salt plate (e.g., NaCl or KBr) or prepare a KBr pellet containing a small amount of the compound.

• Acquisition: Record a background spectrum and then the sample spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹[7].

• Data Analysis and Expected Absorption Bands:

  • A strong, sharp absorption band around 1720-1740 cm⁻¹ characteristic of the C=O stretch of an aliphatic aldehyde.

  • Two distinct bands around 2820 cm⁻¹ and 2720 cm⁻¹ (Fermi doublet) corresponding to the C-H stretch of the aldehyde.

  • Absorption bands around 1250-1000 cm⁻¹ for the C-O stretching of the methoxy groups.

  • Bands in the 3000-3100 cm⁻¹ region for aromatic C-H stretching.

Synthesis and Characterization Workflow

The reliable determination of molecular weight is the final step in a broader workflow that begins with synthesis. The following diagram illustrates the logical progression from starting materials to a fully characterized final product. While multiple synthetic routes exist for related structures[8][9], a plausible pathway to the target aldehyde is outlined below for contextual understanding.

Caption: Integrated workflow from synthesis to final characterization.

Conclusion

The molecular weight of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal has been theoretically calculated to be 273.126 g/mol based on its molecular formula, C₁₁H₁₃BrO₃. For professionals in research and drug development, this theoretical value serves as a critical benchmark that must be rigorously validated through empirical methods. A multi-faceted analytical approach, combining the high accuracy of mass spectrometry with the detailed structural insights from NMR and IR spectroscopy, is essential. This integrated strategy ensures not only the accurate determination of the molecular weight but also provides incontrovertible proof of the molecule's identity and purity, upholding the standards of scientific integrity required for advanced chemical research.

References

• askIITians. (2025, July 31). What is the average atomic mass of bromine? One isotope of bromine ha.

• BYJU'S. Atomic Mass of First 30 Elements. Available at: [Link]

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• Chemistry LibreTexts. (2026, January 27). 2.4: Atomic Mass. Available at: [Link]

• Google Patents. Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.
• Google Patents. Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.

• IUPAC Commission on Isotopic Abundances and Atomic Weights. Atomic Weight of Bromine. Available at: [Link]

• LabXchange. (2022, June 8). Atomic Mass, Atomic Number, and Carbon-12 4/12. Available at: [Link]

• Physical Measurement Laboratory. Atomic Weights and Isotopic Compositions for Bromine. Available at: [Link]

• Quora. (2017, January 25). What is the atomic mass of carbon? Available at: [Link]

• Royal Society of Chemistry. Bromine - Element information, properties and uses. Available at: [Link]

• Royal Society of Chemistry. Carbon - Element information, properties and uses. Available at: [Link]

• Royal Society of Chemistry. Hydrogen - Element information, properties and uses. Available at: [Link]

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• Testbook. [Solved] What is the atomic mass of carbon? Available at: [Link]

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• 6. Atomic Weights and Isotopic Compositions for Bromine [physics.nist.gov]
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• 8. US8779123B2 - Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid - Google Patents [patents.google.com]
• 9. CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes & Protocols: The Synthetic Utility of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Introduction: A Versatile Building Block for Heterocyclic Scaffolds

3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a highly functionalized aromatic aldehyde of significant interest to researchers in synthetic organic chemistry and drug development. Its molecular architecture is primed for the construction of complex heterocyclic systems, particularly isoquinoline and related alkaloid frameworks.

The key structural features that define its reactivity and utility are:

• An Aldehyde Moiety: This provides a reactive handle for nucleophilic additions, reductive aminations, and condensations.

• An Electron-Rich Aromatic Ring: The two methoxy groups strongly activate the ring towards electrophilic aromatic substitution, facilitating intramolecular cyclization reactions.

• A Bromo Substituent: Positioned ortho to the propanal side chain, this bromine atom serves as a crucial functional handle for post-cyclization modifications via cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the synthesis of diverse compound libraries.

This guide provides an in-depth look at the synthesis of this aldehyde and its application in cornerstone reactions for building pharmacologically relevant scaffolds. While much of the published literature focuses on the analogous propanenitrile, particularly as an intermediate for the cardiovascular drug Ivabradine, the propanal offers a more direct route for certain synthetic strategies.[1][2]

Proposed Synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

While direct, high-yield syntheses of the title propanal are not extensively documented, logical and reliable routes can be devised from readily available precursors. The most efficient strategies involve the controlled oxidation of the corresponding alcohol or the partial reduction of a carboxylic acid derivative.

Workflow for Synthesis of the Target Aldehyde

Caption: Proposed synthetic routes to the target aldehyde.

Protocol 2.1: Synthesis via Oxidation of 3-(2-Bromo-4,5-dimethoxyphenyl)propan-1-ol

This is often the most direct and highest-yielding approach. The key is using a mild oxidizing agent to prevent over-oxidation to the carboxylic acid.[3]

• Rationale: Reagents like Pyridinium Chlorochromate (PCC), Dess-Martin Periodinane (DMP), or conditions for a Swern oxidation are selective for the conversion of primary alcohols to aldehydes with minimal side-product formation.[3][4] The Swern oxidation is particularly effective at low temperatures and avoids heavy metal reagents.

• Step-by-Step Protocol (Swern Oxidation):

  • Reaction Setup: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve oxalyl chloride (1.5 eq.) in anhydrous dichloromethane (DCM) and cool the solution to -78 °C using a dry ice/acetone bath.

  • Activator Formation: Slowly add dimethyl sulfoxide (DMSO, 2.2 eq.) dropwise via syringe. Stir the mixture for 15 minutes at -78 °C. The formation of the reactive electrophile is critical.

  • Substrate Addition: Add a solution of 3-(2-bromo-4,5-dimethoxyphenyl)propan-1-ol (1.0 eq.) in anhydrous DCM dropwise, ensuring the internal temperature does not rise above -65 °C. Stir for 1 hour.

  • Quenching: Add triethylamine (Et₃N, 5.0 eq.) and stir for 30 minutes at -78 °C, then allow the reaction to warm to room temperature. The triethylamine acts as a base to deprotonate an intermediate and facilitate the elimination to form the aldehyde.

  • Work-up and Purification: Quench the reaction with water. Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude aldehyde can then be purified by flash column chromatography on silica gel.

Core Application: Synthesis of Isoquinoline Scaffolds

The primary synthetic value of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal lies in its use as a precursor for isoquinoline synthesis through classic named reactions.

The Bischler-Napieralski Reaction: Access to 3,4-Dihydroisoquinolines

The Bischler-Napieralski reaction is a powerful intramolecular electrophilic aromatic substitution that cyclizes β-arylethylamides into 3,4-dihydroisoquinolines.[5][6] The electron-rich nature of the dimethoxyphenyl ring in our substrate makes it an ideal candidate for this transformation.

Workflow for Bischler-Napieralski Synthesis

Caption: Workflow for the Bischler-Napieralski reaction.

• Mechanistic Insight: The reaction proceeds by activation of the amide carbonyl by a dehydrating agent like POCl₃, forming a reactive intermediate. This is followed by an intramolecular electrophilic attack from the activated aromatic ring to form a spirocyclic intermediate, which then rearranges and eliminates to yield the final dihydroisoquinoline product.[5]

Protocol 3.1.1: Synthesis of 1-Methyl-6-bromo-7,8-dimethoxy-3,4-dihydroisoquinoline

• Step 1: Reductive Amination to the Amine:

  • Dissolve 3-(2-Bromo-4,5-dimethoxyphenyl)propanal (1.0 eq.) and ammonium acetate (10 eq.) in methanol.

  • Add sodium cyanoborohydride (NaBH₃CN, 1.5 eq.) portion-wise at 0 °C.

  • Stir the reaction at room temperature overnight.

  • Quench with aqueous HCl, basify with NaOH, and extract the amine product with ethyl acetate.

• Step 2: Acylation to the Amide:

  • Dissolve the crude amine from Step 1 (1.0 eq.) in DCM with triethylamine (1.5 eq.).

  • Cool to 0 °C and add acetyl chloride (1.2 eq.) dropwise.

  • Allow to warm to room temperature and stir for 2-4 hours until TLC indicates completion.

  • Wash with water and brine, dry over MgSO₄, and concentrate to yield the N-acetyl amide.

• Step 3: Bischler-Napieralski Cyclization:

  • Dissolve the N-acetyl amide (1.0 eq.) in anhydrous toluene.

  • Add phosphorus oxychloride (POCl₃, 3.0 eq.) and reflux the mixture for 2-4 hours.

  • Cool the reaction, carefully pour it onto crushed ice, and basify with concentrated ammonium hydroxide.

  • Extract the product with DCM, dry, and purify by column chromatography to yield the target dihydroisoquinoline.

The Pictet-Spengler Reaction: Access to Tetrahydroisoquinolines

The Pictet-Spengler reaction provides a route to tetrahydroisoquinolines by condensing a β-arylethylamine with an aldehyde or ketone under acidic conditions.[7] This reaction is fundamental in the biosynthesis of many alkaloids.

Workflow for Pictet-Spengler Synthesis

Caption: Workflow for the Pictet-Spengler reaction.

• Mechanistic Insight: The reaction begins with the formation of a Schiff base (imine) between the β-arylethylamine and an aldehyde. Under acidic conditions, the imine is protonated to form a highly electrophilic iminium ion. The electron-rich aromatic ring then attacks this iminium ion in an intramolecular Mannich-type reaction to form the tetrahydroisoquinoline ring system.[8]

Protocol 3.2.1: Synthesis of 5-Bromo-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

• Amine Formation: Prepare the β-arylethylamine from 3-(2-bromo-4,5-dimethoxyphenyl)propanal as described in Protocol 3.1.1, Step 1.

• Pictet-Spengler Cyclization (with Formaldehyde):

  • Dissolve the β-arylethylamine (1.0 eq.) in a mixture of water and acetic acid.

  • Add an aqueous solution of formaldehyde (37% w/w, 1.2 eq.).

  • Heat the mixture to 60-80 °C and stir for 4-6 hours.

  • Cool the reaction mixture, basify with aqueous NaOH, and extract the product with ethyl acetate.

  • Dry the organic extracts over Na₂SO₄, concentrate, and purify by column chromatography or recrystallization.

Summary of Reaction Parameters

The choice of reaction conditions is critical for achieving high yields and purity. The following table provides a general guideline for the key transformations discussed.

Reaction	Key Reagents	Solvent(s)	Typical Temp.	Key Considerations
Swern Oxidation	Oxalyl Chloride, DMSO, Et₃N	Dichloromethane	-78 °C to RT	Requires strictly anhydrous conditions and careful temperature control.
Bischler-Napieralski	POCl₃ or P₂O₅	Toluene, Acetonitrile	Reflux	Substrate must be an amide. Reaction is sensitive to steric hindrance.
Pictet-Spengler	Aldehyde (e.g., HCHO), Acid Catalyst (TFA, HCl)	Water, Acetic Acid, DCM	RT to 80 °C	Requires an activated aromatic ring for efficient cyclization.

Conclusion: A Gateway to Molecular Complexity

3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a potent and versatile intermediate for organic synthesis. Its strategically placed functional groups enable the efficient construction of dihydroisoquinoline and tetrahydroisoquinoline cores through the Bischler-Napieralski and Pictet-Spengler reactions, respectively. The presence of the bromine atom opens the door for subsequent functionalization, making this aldehyde a valuable starting point for the synthesis of natural product analogues and novel therapeutic agents. A thorough understanding of the protocols and mechanistic principles outlined in this guide is essential for researchers aiming to leverage this powerful building block in their synthetic endeavors.

References

• Kametani, T., et al. (1973). 3-(2-Bromo-4,5-dimethoxyphenyl)propiononitrile. Acta Crystallographica Section E: Structure Reports Online, 64(6), o1064. Available at: [Link]

• Servier. (2014). Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid. Google Patents.
• Servier. (2014). Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine. Google Patents.
• Podlech, J. (n.d.). Although the oxidation of an alcohol to an aldehyde is a commonly employed method, a series of other compounds contai. Science of Synthesis.
• Servier. (2013). New process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid. Google Patents.

• Organic Chemistry Portal. (n.d.). Bischler-Napieralski Reaction. Retrieved from [Link]

• Chemsrc. (2025). CAS#:52679-49-9 | 3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid. Retrieved from [Link]

• PubChem. (n.d.). 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile. National Center for Biotechnology Information. Retrieved from [Link]

• Mendogralo, E. Y., & Uchuskin, M. G. (2023). Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. Beilstein Journal of Organic Chemistry, 19, 991–997. Available at: [Link]

• ResearchGate. (2025). Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. Retrieved from [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Frontiers | Selective and fast oxidation of alcohol to aldehyde using novel catalytic deep eutectic solvent surfactants [frontiersin.org]
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• 7. Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl [quickcompany.in]
• 8. Oxidation of 3,4,5-trimethoxybenzaldehyde by pyridinium fluorochromate in N,N-dimethyl formamide medium: A kinetic and mechanistic study - Arabian Journal of Chemistry [arabjchem.org]

Application Notes & Protocols: The Strategic Role of 3-(2-Bromo-4,5-dimethoxyphenyl) Derivatives in the Synthesis of Ivabradine

Abstract

Ivabradine is a highly selective I_f_ current inhibitor used in the treatment of chronic stable angina pectoris and heart failure.[1] Its unique pharmacological profile, which allows for heart rate reduction without impacting myocardial contractility, stems from its complex molecular architecture.[1][2] The synthesis of this complex structure relies on the strategic assembly of key molecular fragments. This guide provides an in-depth analysis and detailed protocols for the synthesis and application of a pivotal intermediate, 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, a direct precursor to the core benzocyclobutene moiety of Ivabradine. While the corresponding aldehyde, 3-(2-bromo-4,5-dimethoxyphenyl)propanal, can be conceptualized in alternative synthetic strategies, the propanenitrile intermediate is overwhelmingly documented as the key component in established, high-yield industrial routes.[3][4][5] We will explore the causal chemistry behind the synthetic choices, provide validated step-by-step protocols, and offer expert insights into process optimization and troubleshooting.

Introduction: The Synthetic Challenge of Ivabradine

The therapeutic efficacy of Ivabradine is intrinsically linked to its three-dimensional structure, featuring a benzazepinone core linked to a chiral 3,4-dimethoxybenzocyclobutene fragment. The construction of this strained benzocyclobutene ring is the cornerstone of the synthetic challenge. The most elegant and widely adopted solution involves an intramolecular cyclization of a strategically substituted phenylpropane derivative. This is where the intermediate, 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, becomes critical.

The bromine atom at the 2-position and the three-carbon nitrile side chain are perfectly positioned to facilitate a base-mediated intramolecular reaction, forming the desired four-membered ring fused to the benzene ring.[5][6] This guide will elucidate the synthesis of this intermediate from commercially available starting materials and its subsequent transformation into the Ivabradine core.

Synthesis of the Key Intermediate: 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

The most efficient and scalable synthesis of this key intermediate begins with 3,4-dimethoxybenzaldehyde and proceeds through a three-step sequence. The logic is to first establish the required benzylic position for subsequent bromination and then introduce the cyanoethyl chain.

Caption: Workflow for the synthesis of the key propanenitrile intermediate.

Protocol 1: Synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

This protocol is a synthesized methodology based on procedures outlined in multiple patents.[3][4]

Step 1: Reduction of 3,4-Dimethoxybenzaldehyde

• Rationale: This initial reduction converts the aldehyde to a primary alcohol, which activates the benzylic position for the subsequent bromination step. Sodium borohydride (NaBH₄) is a mild and selective reducing agent, ideal for this transformation without affecting the aromatic rings.

• Procedure:

  • Dissolve 3,4-dimethoxybenzaldehyde (1.0 eq.) in methanol (approx. 30 mL per 10 g of aldehyde) in a round-bottom flask.

  • Cool the solution to 0°C using an ice bath.

  • Add sodium borohydride (NaBH₄) (1.2 eq.) portion-wise, maintaining the temperature below 5°C.

  • Stir the reaction mixture for 20-30 minutes at 0°C.

  • Quench the reaction by slowly adding 1M HCl until the pH is neutral.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with dichloromethane (3x). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate to yield (3,4-dimethoxyphenyl)methanol as a clear oil. The product is often used in the next step without further purification.[4]

Step 2: Bromination of (3,4-Dimethoxyphenyl)methanol

• Rationale: This critical step introduces two bromine atoms. One adds to the aromatic ring ortho to a methoxy group, and the other replaces the hydroxyl group at the benzylic position. Acetic acid serves as both a solvent and a mild acid catalyst.

• Procedure:

  • Dissolve (3,4-dimethoxyphenyl)methanol (1.0 eq.) in glacial acetic acid.

  • Cool the solution to 0°C.

  • Slowly add a solution of bromine (Br₂) (1.15 eq.) in glacial acetic acid dropwise over 30 minutes.

  • Stir the reaction mixture for 3 hours at 0°C, then allow it to warm to room temperature and stir overnight.[4] A precipitate should form.

  • Filter the precipitate, wash with cold methanol, and recrystallize from methanol to obtain 1-bromo-2-(bromomethyl)-4,5-dimethoxybenzene as a light-yellow powder.

Step 3: Cyanation to form the Target Intermediate

• Rationale: This step builds the required three-carbon side chain. A strong base, n-butyllithium (n-BuLi), deprotonates acetonitrile to form a nucleophilic carbanion. This anion then displaces the benzylic bromide in an S_N2 reaction. Anhydrous and low-temperature conditions are critical to prevent side reactions.

• Procedure:

  • To a flame-dried flask under an inert atmosphere (Nitrogen or Argon), add anhydrous tetrahydrofuran (THF).

  • Cool the THF to -60°C.

  • Add acetonitrile (1.8 eq.) followed by the slow, dropwise addition of n-butyllithium (1.1 eq., 2M solution in cyclohexane).[3][4]

  • Stir the resulting solution for 15 minutes at -60°C.

  • Add a solution of 1-bromo-2-(bromomethyl)-4,5-dimethoxybenzene (1.0 eq.) in anhydrous THF dropwise.

  • Stir the reaction mixture for 1 hour at -60°C.

  • Quench the reaction by adding water. Extract with ethyl acetate (2x).

  • Combine the organic layers, dry over MgSO₄, filter, and concentrate.

  • Purify the crude product by silica gel chromatography to yield 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile.

Table 1: Summary of Reagents and Conditions

Step	Starting Material	Key Reagents	Solvent	Temperature	Typical Yield
1	3,4-Dimethoxybenzaldehyde	NaBH₄	Methanol	0°C	~98%[4]
2	(3,4-Dimethoxyphenyl)methanol	Br₂, Acetic Acid	Acetic Acid	0°C to RT	~70-80%
3	1-Bromo-2-(bromomethyl)-4,5-dimethoxybenzene	Acetonitrile, n-BuLi	THF	-60°C	~60-70%

The Crucial Transformation: Intramolecular Cyclization

With the key intermediate in hand, the next stage is the formation of the benzocyclobutene ring. This is achieved through a base-induced intramolecular cyclization. The choice of a very strong base, such as sodium amide in liquid ammonia, is essential to promote the reaction, which is believed to proceed via a benzyne-type intermediate or a direct nucleophilic substitution mechanism.[5]

Caption: The key intramolecular cyclization step to form the Ivabradine core.

Protocol 2: Synthesis of 3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile

• Rationale: This reaction is the linchpin of the entire synthesis. Sodium amide (NaNH₂) is a powerful base capable of deprotonating the carbon alpha to the nitrile group. The resulting carbanion attacks the aromatic carbon bearing the bromine, displacing it and forming the strained four-membered ring. Liquid ammonia provides a very low-temperature and polar medium for this ionic reaction.[5]

• Procedure:

  • Set up a three-neck flask with a dry ice/acetone condenser and an inlet for ammonia gas.

  • Condense liquid ammonia (approx. 200 mL for 5g of starting material) into the flask.

  • Add a catalytic amount of FeCl₃ followed by small pieces of sodium metal (1.0 eq.) until a persistent blue color is observed, then disappears, indicating the formation of NaNH₂.

  • Add a solution of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile (1.0 eq.) in THF dropwise.

  • Stir the reaction mixture at the reflux temperature of ammonia (-33°C) for 2 hours.[5]

  • Carefully quench the reaction by adding solid ammonium chloride (NH₄Cl).

  • Allow the ammonia to evaporate overnight in a fume hood.

  • Add water to the residue and extract with ethyl acetate or dichloromethane.

  • Dry the combined organic layers over MgSO₄, filter, and concentrate.

  • Recrystallize the crude product from ethanol to yield the desired benzocyclobutene product.

Pathway to Ivabradine

The synthesized 3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile is a racemic mixture. The final stages of Ivabradine synthesis involve the conversion of this key precursor into the final active pharmaceutical ingredient.

Caption: High-level overview of the final synthetic steps to Ivabradine.

This process generally involves:

• Reduction: The nitrile group is reduced to a primary amine.

• Resolution: The racemic amine is resolved using a chiral acid to isolate the desired (S)-enantiomer, which is crucial for pharmacological activity.

• Coupling: The (S)-amine is coupled with the second major fragment of Ivabradine, typically a 7,8-dimethoxy-benzazepinone derivative with an appropriate leaving group on its propyl side chain.[7]

• Final Hydrogenation: A final catalytic hydrogenation step reduces a double bond within the benzazepinone ring system to yield Ivabradine.[8]

Analytical Characterization and Troubleshooting

Table 2: Analytical Data for 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

Test	Expected Result
Appearance	White to light-yellow solid
Melting Point	78-80°C[5]
¹H NMR (CDCl₃)	δ ~ 7.1 (s, 1H, Ar-H), 6.9 (s, 1H, Ar-H), 3.9 (s, 3H, OCH₃), 3.85 (s, 3H, OCH₃), 3.1 (t, 2H, CH₂-Ar), 2.7 (t, 2H, CH₂-CN) ppm
Mass Spec (ESI+)	[M+H]⁺ expected at m/z ~284.0/286.0 (characteristic isotopic pattern for Bromine)

Troubleshooting Insights

• Issue: Low yield in Step 2 (Bromination).

  • Cause: Over-bromination or side reactions.

  • Solution: Ensure strict temperature control at 0°C during bromine addition. Use high-quality, dry acetic acid.

• Issue: Incomplete reaction in Step 3 (Cyanation).

  • Cause: Inactive n-BuLi or presence of moisture.

  • Solution: Use freshly titrated n-BuLi. Ensure all glassware is flame-dried and the reaction is run under a strictly inert atmosphere. THF must be anhydrous.

• Issue: Low yield in the Cyclization step.

  • Cause: Incomplete formation of NaNH₂ or inefficient reaction.

  • Solution: Ensure all sodium metal has reacted to form the amide before adding the substrate. The quality of the liquid ammonia is also important. The reaction is highly sensitive and requires experience to run efficiently.

Conclusion

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile is not merely an intermediate; it is the cornerstone of an elegant and industrially viable synthetic strategy for Ivabradine. Its structure is masterfully designed to facilitate the construction of the strained, chiral benzocyclobutene core that is essential for the drug's biological activity. The protocols and insights provided herein offer a comprehensive guide for researchers and drug development professionals engaged in the synthesis of this important cardiovascular therapeutic.

References

• Title: New process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)
• Title: Novel method for synthesising 3-(2-bromo-4,5-dimethoxyphenyl)
• Title: Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)
• Title: Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)
• Title: Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)
• Source: Google Patents (EP2566850B1)

• Title: A process for the synthesis of ivabradine, or a pharmaceutically acceptable salt thereof Source: ResearchGate / Google Patents URL: [Link]

• Title: Process for the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid Source: Patsnap Eureka URL: [Link]

• Title: Oxone(r)-Mediated Synthesis of Benzimidazoles from 1,2-Phenylenediamines and Aldehydes Source: Organic Syntheses URL: [Link]

• Title: Ivabradine - Wikipedia Source: Wikipedia URL: [Link]

• Title: Structural determinants of ivabradine block of the open pore of HCN4 - PMC Source: National Institutes of Health URL: [Link]

Sources

• 1. Ivabradine - Wikipedia [en.wikipedia.org]
• 2. Structural determinants of ivabradine block of the open pore of HCN4 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US20140163220A1 - Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid - Google Patents [patents.google.com]
• 4. US8779123B2 - Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Process for the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid - Eureka | Patsnap [eureka.patsnap.com]

Experimental protocol for the synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

An Application Note and Experimental Protocol for the Synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

Authored by a Senior Application Scientist

Abstract

This document provides a detailed, research-grade experimental protocol for the synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile, a key intermediate in the synthesis of various psychoactive compounds, including the 2C-B-FLY family of phenethylamines. This guide is intended for an audience of researchers, scientists, and professionals in drug development and organic synthesis. The protocol is designed to be self-validating, with in-depth explanations for each experimental choice, ensuring both reproducibility and a deep understanding of the underlying chemical principles.

Introduction

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile is a crucial precursor for the synthesis of a range of substituted phenethylamines, which are of significant interest in medicinal chemistry and neuroscience research. The strategic placement of the bromo and dimethoxy functional groups on the phenyl ring, combined with the three-carbon chain terminating in a nitrile, allows for versatile downstream modifications. The nitrile group can be readily reduced to an amine, a key step in the formation of the phenethylamine backbone. This document outlines a reliable and reproducible method for the synthesis of this important intermediate, starting from commercially available 2-bromo-4,5-dimethoxyphenethylamine.

Reaction Scheme

Figure 1: Overall synthetic workflow from the starting material to the final product.

Materials and Reagents

Reagent	Grade	Supplier	CAS Number
2-Bromo-4,5-dimethoxyphenethylamine	≥98%	Sigma-Aldrich	608-14-0
Sodium Nitrite (NaNO₂)	ACS Reagent, ≥97%	Fisher Scientific	7632-00-0
Hydrochloric Acid (HCl)	37%, ACS Reagent	VWR Chemicals	7647-01-0
Thionyl Chloride (SOCl₂)	ReagentPlus®, ≥99%	Sigma-Aldrich	7719-09-7
Sodium Cyanide (NaCN)	97%, ACS Reagent	Acros Organics	143-33-9
Dimethyl Sulfoxide (DMSO)	Anhydrous, ≥99.9%	Sigma-Aldrich	67-68-5
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific	75-09-2
Diethyl Ether (Et₂O)	Anhydrous, ≥99.7%	VWR Chemicals	60-29-7
Sodium Bicarbonate (NaHCO₃)	ACS Reagent, ≥99.7%	Fisher Scientific	144-55-8
Sodium Sulfate (Na₂SO₄)	Anhydrous, ACS Reagent	VWR Chemicals	7757-82-6
Silica Gel	60 Å, 230-400 mesh	Sigma-Aldrich	7631-86-9

Experimental Protocol

Part 1: Diazotization of 2-Bromo-4,5-dimethoxyphenethylamine to form 2-Bromo-4,5-dimethoxyphenethyl alcohol

• In a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a thermometer, dissolve 2-Bromo-4,5-dimethoxyphenethylamine (1.0 eq) in a solution of concentrated hydrochloric acid (3.0 eq) and water.

• Cool the stirred solution to 0-5 °C in an ice-water bath.

• Prepare a solution of sodium nitrite (1.1 eq) in water and add it dropwise to the cooled amine solution via the dropping funnel, ensuring the temperature does not exceed 5 °C.

• After the addition is complete, stir the reaction mixture at 0-5 °C for an additional 30 minutes. The formation of the diazonium salt is indicated by a slight color change.

• Slowly and carefully add the diazonium salt solution to a vigorously stirred, pre-heated solution of water at 50-60 °C. Vigorous nitrogen evolution will be observed.

• After the gas evolution ceases, cool the reaction mixture to room temperature and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic extracts, wash with saturated sodium bicarbonate solution (2 x 30 mL) and brine (1 x 30 mL), then dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude 2-Bromo-4,5-dimethoxyphenethyl alcohol. This product can be used in the next step without further purification.

Part 2: Chlorination of 2-Bromo-4,5-dimethoxyphenethyl alcohol to form 1-(2-Bromo-4,5-dimethoxyphenyl)-2-chloroethane

• In a 100 mL round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve the crude 2-Bromo-4,5-dimethoxyphenethyl alcohol (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice-water bath.

• Slowly add thionyl chloride (1.2 eq) dropwise to the stirred solution. Gas evolution (HCl and SO₂) will be observed.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully quench the excess thionyl chloride by slowly adding the reaction mixture to ice-cold water.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 30 mL).

• Combine the organic extracts, wash with saturated sodium bicarbonate solution (2 x 20 mL) and brine (1 x 20 mL), then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to afford the crude 1-(2-Bromo-4,5-dimethoxyphenyl)-2-chloroethane, which can be used directly in the subsequent step.

Part 3: Cyanation of 1-(2-Bromo-4,5-dimethoxyphenyl)-2-chloroethane to yield 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

• In a 100 mL round-bottom flask, dissolve the crude 1-(2-Bromo-4,5-dimethoxyphenyl)-2-chloroethane (1.0 eq) in anhydrous dimethyl sulfoxide (DMSO).

• Add sodium cyanide (1.5 eq) to the solution. Caution: Sodium cyanide is highly toxic. Handle with extreme care in a well-ventilated fume hood. Use appropriate personal protective equipment.

• Heat the reaction mixture to 60-70 °C and stir for 4-6 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water and diethyl ether.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic extracts, wash with water (3 x 30 mL) to remove DMSO and excess cyanide, and then with brine (1 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield the pure 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile.

Characterization

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

• ¹H NMR (400 MHz, CDCl₃): Expected signals for aromatic protons, methoxy groups, and the two methylene groups of the propanenitrile chain.

• ¹³C NMR (100 MHz, CDCl₃): Expected signals for the aromatic carbons, methoxy carbons, methylene carbons, and the nitrile carbon.

• IR (ATR): A characteristic sharp peak for the nitrile (C≡N) stretch is expected around 2250-2240 cm⁻¹.

• Mass Spectrometry (ESI-MS): Calculation of the exact mass of the molecular ion [M+H]⁺ to confirm the elemental composition.

Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Low yield in the diazotization step	Incomplete diazotization; decomposition of the diazonium salt.	Ensure the temperature is strictly maintained between 0-5 °C during the addition of sodium nitrite. Add the diazonium salt solution to the hot water promptly.
Incomplete chlorination	Insufficient thionyl chloride; reaction time too short.	Use a slight excess of thionyl chloride. Monitor the reaction by TLC until the starting material is consumed.
Formation of side products in cyanation	Elimination reaction competing with substitution; presence of water.	Use anhydrous DMSO and ensure the starting material is dry. Maintain the reaction temperature in the recommended range.
Difficulty in removing DMSO during workup	DMSO is highly soluble in water.	Perform multiple extractions with a suitable organic solvent (e.g., diethyl ether) and wash the combined organic layers thoroughly with water and brine.

Safety Precautions

• Sodium Cyanide: Extremely toxic by ingestion, inhalation, and skin contact. Always handle in a well-ventilated chemical fume hood with appropriate personal protective equipment, including gloves, lab coat, and safety glasses. Have a cyanide antidote kit readily available.

• Thionyl Chloride: Corrosive and lachrymatory. Reacts violently with water. Handle in a fume hood.

• Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage. Handle with appropriate PPE.

• Organic Solvents: Dichloromethane, diethyl ether, and DMSO are flammable and/or irritants. Handle in a well-ventilated area away from ignition sources.

Conclusion

This application note provides a comprehensive and reliable protocol for the synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile. By following the detailed steps and understanding the rationale behind each manipulation, researchers can confidently prepare this valuable intermediate for further applications in medicinal chemistry and drug discovery. The emphasis on safety and troubleshooting is intended to ensure a successful and safe execution of the synthesis.

References

• Shulgin, A. T.; Shulgin, A. PiHKAL: A Chemical Love Story. Transform Press, 1991.
• Clayden, J.; Greeves, N.; Warren, S. Organic Chemistry, 2nd ed. Oxford University Press, 2012.
• Kurti, L.; Czako, B. Strategic Applications of Named Reactions in Organic Synthesis. Elsevier, 2005.

Application Note: 3-(2-Bromo-4,5-dimethoxyphenyl)propanal as a Key Synthon in the Synthesis of Privileged Alkaloid Scaffolds

Introduction & Mechanistic Rationale

In modern pharmaceutical research and drug development, the rapid and stereocontrolled assembly of complex polycyclic architectures from simple precursors is a fundamental objective. 3-(2-Bromo-4,5-dimethoxyphenyl)propanal has emerged as a highly versatile, bifunctional building block widely utilized in the synthesis of tetrahydroisoquinoline (THIQ) and benzazepine alkaloids.

The strategic value of this molecule lies in its dual reactivity profile:

• The Aliphatic Aldehyde: Acts as a highly reactive electrophile for condensation with primary amines (e.g., phenethylamines). This enables the rapid formation of imines that can undergo subsequent nucleophilic attack or reduction.

• The ortho-Bromoaryl Motif: The bromine atom positioned ortho to the alkyl chain provides a critical handle for late-stage, transition-metal-catalyzed carbon-carbon (C-C) or carbon-heteroatom (C-X) bond formation (such as intramolecular Heck or Buchwald-Hartwig couplings) [1].

• The Dimethoxy Groups: These electron-donating groups activate the aromatic ring, making it highly susceptible to electrophilic aromatic substitution, which is the driving force behind acid-catalyzed cyclizations.

By carefully selecting the reaction conditions, researchers can direct this single precursor toward either 6-membered THIQ systems—found in the monoterpene alkaloid emetine and related anti-amoebic agents [2]—or 7-membered benzazepine rings, which form the core of the bradycardic agent ivabradine [3].

Synthetic Workflow & Pathways

The following diagram illustrates the divergent synthetic utility of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal, demonstrating how a single linear precursor is transformed into complex polycyclic scaffolds.

Divergent synthetic pathway of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal into polycyclic alkaloids.

Quantitative Data: Optimization of the Pictet-Spengler Cyclization

The enantioselective synthesis of the THIQ core relies heavily on the choice of chiral catalyst, solvent polarity, and reaction temperature. Table 1 summarizes the optimization data for the cyclization step.

Table 1: Optimization of Asymmetric Pictet-Spengler Reaction

Entry	Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	Chiral Phosphoric Acid (CPA-1)	Toluene	25	24	65	72
2	Chiral Phosphoric Acid (CPA-1)	CH₂Cl₂	-10	48	82	88
3	Chiral Phosphoric Acid (CPA-2)	CH₂Cl₂	-30	72	91	96
4	Thiourea-based Brønsted Acid	Toluene	-10	48	54	45

Data Interpretation & Causality: The data illustrates the pronounced effect of solvent polarity and cryogenic temperatures on enantioselectivity. Dichloromethane (CH₂Cl₂) stabilizes the ionic transition state of the Pictet-Spengler cyclization better than toluene. Furthermore, the temperature drop to -30 °C (Entry 3) suppresses the uncatalyzed background reaction and rigidifies the transition state, yielding a near-perfect enantiomeric excess of 96% [2].

Experimental Protocols

The following methodologies are designed as self-validating systems, ensuring that intermediate quality is empirically verified before proceeding to complex, sensitive catalytic steps.

Protocol A: Asymmetric Pictet-Spengler Cyclization

Objective: Synthesis of 1-[2-(2-Bromo-4,5-dimethoxyphenyl)ethyl]-1,2,3,4-tetrahydroisoquinoline.

• Preparation of the Imine: In an oven-dried Schlenk flask under an argon atmosphere, dissolve 3-(2-Bromo-4,5-dimethoxyphenyl)propanal (1.0 equiv, 1.0 mmol) and the corresponding phenethylamine (1.05 equiv) in anhydrous CH₂Cl₂ (10 mL).

  • Causality: Argon prevents the oxidation of the electron-rich dimethoxyaromatic rings. Anhydrous conditions are critical to drive the condensation equilibrium forward.

• Dehydration: Add activated 4Å molecular sieves (500 mg). Stir the suspension at room temperature for 4 hours.

  • Self-Validation: Monitor the reaction by FTIR. The complete disappearance of the aldehyde carbonyl stretch (~1720 cm⁻¹) and the appearance of the imine C=N stretch (~1660 cm⁻¹) validates the completion of this step. Proceeding without this validation risks poisoning the chiral catalyst with unreacted aldehyde or water.

• Asymmetric Cyclization: Cool the reaction mixture to -30 °C using a dry ice/acetone bath. Slowly add a solution of Chiral Phosphoric Acid (CPA-2) (0.05 equiv) in CH₂Cl₂ (2 mL).

  • Causality: The cryogenic temperature restricts the conformational mobility of the imine, maximizing the stereofacial differentiation provided by the bulky 3,3'-aryl substituents of the CPA catalyst.

• Work-up: After 72 hours, quench the reaction with saturated aqueous NaHCO₃ (5 mL) to neutralize the acid catalyst. Extract with CH₂Cl₂ (3 x 10 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography (SiO₂, Hexanes/EtOAc).

Protocol B: Intramolecular Palladium-Catalyzed Heck Cyclization

Objective: Late-stage cyclization of the brominated THIQ intermediate to form a tetracyclic alkaloid scaffold.

• Precatalyst Activation: In a nitrogen-filled glovebox, charge a reaction vial with Pd(OAc)₂ (0.05 equiv), tri-tert-butylphosphine (P(t-Bu)₃) (0.10 equiv), and K₂CO₃ (2.0 equiv).

  • Causality: Pd(OAc)₂ is chosen as a stable Pd(II) precatalyst that is reduced in situ to the active Pd(0) species. P(t-Bu)₃ is utilized because it is highly electron-rich and sterically demanding, which accelerates the difficult oxidative addition of Pd(0) into the sterically hindered ortho-bromoaryl bond. K₂CO₃ serves as a mild base to regenerate the Pd(0) species via β-hydride elimination and deprotonation.

• Reaction Assembly: Dissolve the brominated THIQ intermediate from Protocol A (1.0 equiv) in degassed, anhydrous DMF (0.1 M concentration) and add it to the catalyst mixture.

• Cyclization: Seal the vial, remove it from the glovebox, and heat to 110 °C for 16 hours.

  • Self-Validation: Reaction completion is confirmed by LC-MS. The validation marker is the mass shift of [M - HBr] and the complete disappearance of the characteristic bromine isotopic pattern (the 1:1 ratio of M/M+2 peaks).

• Isolation: Cool to room temperature, dilute with EtOAc, and wash sequentially with water and brine to remove the DMF solvent. Dry the organic layer, concentrate, and purify by preparative HPLC to yield the final polycyclic scaffold.

References

• Title: A Novel Straightforward Synthesis of Enantiopure Tetrahydroisoquinoline Alkaloids Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Catalytic Asymmetric Pictet-Spengler Reactions Toward Tetrahydroisoquinolines Source: Universität zu Köln (Kölner UniversitätsPublikationsServer) URL: [Link]

• Source: Google Patents (WO2011138625A1)

• Title: 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile (Precursor Compound Data) Source: PubChem (National Institutes of Health) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. kups.ub.uni-koeln.de [kups.ub.uni-koeln.de]
• 3. WO2011138625A1 - Industrial process for the synthesis of ivabradine salts - Google Patents [patents.google.com]

Application Notes and Protocols: Reaction of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal with Amines

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a versatile bifunctional building block of significant interest in medicinal chemistry and organic synthesis. Its structure, featuring a reactive aldehyde and an electron-rich aromatic ring substituted with a bromine atom and two methoxy groups, allows for a diverse range of chemical transformations. The electron-donating methoxy groups activate the aromatic ring, facilitating electrophilic substitution reactions, while the bromine atom provides a handle for cross-coupling reactions. The propanal moiety is a key site for the introduction of nitrogen-containing functionalities.

This comprehensive guide provides an in-depth exploration of the reactions of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal with amines, focusing on two pivotal transformations: Reductive Amination for the synthesis of substituted propanamines and the Pictet-Spengler Reaction for the construction of tetrahydroisoquinoline scaffolds. These products are precursors to a wide array of pharmacologically active molecules. This document offers detailed experimental protocols, mechanistic insights, and a discussion of the underlying chemical principles to empower researchers in their synthetic endeavors.

Part 1: Synthesis of the Starting Material: 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

A reliable synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal commences with the commercially available 3,4-dimethoxybenzaldehyde (veratraldehyde). The synthetic sequence involves bromination of the aromatic ring followed by a chain extension to introduce the propanal moiety.

Step 1: Synthesis of 2-Bromo-4,5-dimethoxybenzaldehyde

The bromination of 3,4-dimethoxybenzaldehyde is a high-yielding reaction, with methanol being an effective solvent.[1]

• Materials: 3,4-dimethoxybenzaldehyde, Methanol, Bromine.

• Procedure:

  • Dissolve 3,4-dimethoxybenzaldehyde in methanol in a suitable reaction vessel.

  • Cool the solution and add bromine dropwise while maintaining the temperature below 40°C. The reaction is exothermic.

  • Stir the reaction mixture at this temperature for approximately one hour.

  • Distill off a portion of the methanol to facilitate the precipitation of the product.

  • Cool the mixture and add water to complete the precipitation.

  • Filter the resulting slurry, wash the solid with cold methanol, and dry under vacuum.

• Expected Yield: 90-92%[1]

Step 2: Conversion to 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Part 2: Reductive Amination with Primary and Secondary Amines

Reductive amination is a cornerstone of amine synthesis, offering a direct pathway from aldehydes to amines. The reaction proceeds through the in-situ formation of an imine or enamine intermediate, which is then reduced to the corresponding amine.[3][4] This one-pot procedure is highly efficient and tolerates a wide range of functional groups.

General Reaction Mechanism

The reaction between 3-(2-Bromo-4,5-dimethoxyphenyl)propanal and an amine initiates with the nucleophilic attack of the amine on the aldehyde carbonyl, forming a hemiaminal intermediate. This is followed by dehydration to yield an iminium ion, which is then reduced by a hydride source.

Figure 1: General workflow for the reductive amination of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal.

Experimental Protocol: General Procedure for Reductive Amination

This protocol is a general guideline and may require optimization for specific amines.

• Materials: 3-(2-Bromo-4,5-dimethoxyphenyl)propanal, primary or secondary amine, sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN), dichloromethane (DCM) or 1,2-dichloroethane (DCE), acetic acid (optional).

• Procedure:

  • To a stirred solution of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal (1.0 eq) in DCM or DCE, add the amine (1.0-1.2 eq).

  • If the amine salt is used, add a base (e.g., triethylamine) to liberate the free amine.

  • For less reactive amines, a catalytic amount of acetic acid can be added to facilitate imine formation.

  • Stir the mixture at room temperature for 30-60 minutes.

  • Add the reducing agent (NaBH(OAc)₃ or NaBH₃CN, 1.2-1.5 eq) portion-wise.

  • Continue stirring at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Key Considerations and Causality in Experimental Choices

• Choice of Reducing Agent:

  • Sodium triacetoxyborohydride (NaBH(OAc)₃): This is a mild and selective reducing agent, often preferred for its effectiveness under neutral or slightly acidic conditions and its tolerance of a wide range of functional groups. It is particularly useful for acid-sensitive substrates as it does not require the addition of a separate acid catalyst.

  • Sodium cyanoborohydride (NaBH₃CN): This reagent is effective at a pH range of 6-7 and is also a mild reducing agent. However, it is toxic and requires careful handling and disposal.[5]

• Solvent Selection: Dichloromethane (DCM) and 1,2-dichloroethane (DCE) are commonly used aprotic solvents that are suitable for both imine formation and the reduction step. Protic solvents like methanol can also be used, but may lead to the formation of acetal byproducts with the aldehyde.

• Role of Acetic Acid: Catalytic amounts of acetic acid can accelerate the formation of the iminium ion, which is the active electrophile in the reaction. This is particularly beneficial for reactions with less nucleophilic amines.

Expected Outcomes and Data

The following table summarizes the expected products and provides a general overview of reaction conditions for the reductive amination of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal with various classes of amines.

Amine Type	Example Amine	Reducing Agent	Solvent	Expected Product	Typical Yield Range
Primary Alkylamine	Benzylamine	NaBH(OAc)₃	DCM	N-Benzyl-3-(2-bromo-4,5-dimethoxyphenyl)propan-1-amine	80-95%
Primary Arylamine	Aniline	NaBH(OAc)₃	DCE	N-(3-(2-Bromo-4,5-dimethoxyphenyl)propyl)aniline	70-90%
Secondary Alkylamine	Dibenzylamine	NaBH(OAc)₃	DCM	N-(3-(2-Bromo-4,5-dimethoxyphenyl)propyl)-N,N-dibenzylamine	75-90%
Ammonia Source	Ammonium Acetate	NaBH₃CN	Methanol	3-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine	60-80%

Part 3: Pictet-Spengler Reaction for Tetrahydroisoquinoline Synthesis

The Pictet-Spengler reaction is a powerful acid-catalyzed intramolecular cyclization of a β-arylethylamine with an aldehyde or ketone to form a tetrahydroisoquinoline.[6][7] The electron-rich nature of the 2-bromo-4,5-dimethoxyphenyl ring in the starting material makes it an excellent substrate for this transformation. This reaction is a cornerstone in the synthesis of numerous alkaloids and pharmacologically active compounds.

Reaction Mechanism

The reaction commences with the formation of an iminium ion from the aldehyde and a β-arylethylamine. This is followed by an intramolecular electrophilic aromatic substitution, where the electron-rich aromatic ring attacks the iminium ion to form the cyclized product. The presence of two methoxy groups on the phenyl ring significantly enhances its nucleophilicity, facilitating the cyclization under milder conditions than for unsubstituted phenyl rings.[8]

Figure 2: Key steps in the Pictet-Spengler reaction.

Experimental Protocol: Synthesis of a Tetrahydroisoquinoline Derivative with Dopamine

This protocol provides a method for the synthesis of a substituted tetrahydroisoquinoline using dopamine hydrochloride as the amine component.

• Materials: 3-(2-Bromo-4,5-dimethoxyphenyl)propanal, Dopamine hydrochloride, Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl), Acetonitrile or a mixture of acetonitrile and a phosphate buffer.

• Procedure:

  • Dissolve 3-(2-Bromo-4,5-dimethoxyphenyl)propanal (1.0 eq) and dopamine hydrochloride (1.0-1.1 eq) in the chosen solvent system.

  • Add the acid catalyst (e.g., TFA or a few drops of concentrated HCl).

  • Heat the reaction mixture to a suitable temperature (e.g., 50°C or reflux) and monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • If using an acidic catalyst, neutralize the reaction with a base (e.g., saturated aqueous sodium bicarbonate).

  • Extract the product with an organic solvent such as ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Critical Parameters and Rationale

• Acid Catalyst: Strong acids like TFA or HCl are typically required to catalyze the reaction, especially with less activated aromatic rings.[6] The acid protonates the imine to form the more electrophilic iminium ion, which is necessary for the cyclization to occur.

• Solvent System: The choice of solvent can influence the reaction rate and yield. Acetonitrile is a common aprotic solvent for this reaction. In some cases, a buffered system (e.g., a phosphate buffer at pH 6.5) can be used, particularly for reactions mimicking physiological conditions.[9]

• Temperature: While some Pictet-Spengler reactions with highly activated systems can proceed at room temperature, heating is often necessary to drive the reaction to completion, especially for less reactive substrates.[6]

Anticipated Products and Further Transformations

The reaction with dopamine is expected to yield a 1-substituted-6,7-dihydroxy-tetrahydroisoquinoline. The bromine atom on the benzyl substituent at the 1-position remains intact, providing a valuable handle for subsequent cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to introduce further molecular diversity.

Reactants	Catalyst	Solvent	Expected Product
3-(2-Bromo-4,5-dimethoxyphenyl)propanal + Dopamine HCl	TFA	Acetonitrile	1-(2-Bromo-4,5-dimethoxybenzyl)-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline
3-(2-Bromo-4,5-dimethoxyphenyl)propanal + Phenethylamine	HCl	Ethanol	1-(2-Bromo-4,5-dimethoxybenzyl)-1,2,3,4-tetrahydroisoquinoline

Conclusion

3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a highly valuable synthetic intermediate that provides access to a diverse range of nitrogen-containing compounds through reactions with amines. The reductive amination protocols described herein offer a reliable and efficient method for the synthesis of substituted propanamines, which are important pharmacophores. Furthermore, the Pictet-Spengler reaction enables the construction of complex tetrahydroisoquinoline scaffolds, which are central to the structure of many natural products and synthetic drugs. The presence of the bromo- and dimethoxy-substituents on the aromatic ring offers unique opportunities for further functionalization, making this aldehyde a key building block for the development of novel chemical entities. By understanding the underlying mechanisms and carefully selecting the reaction conditions, researchers can effectively utilize this versatile compound in their synthetic programs.

References

• Wikipedia. (2024). Pictet–Spengler reaction. Retrieved from [Link]

• Google Patents. (2014). US8779123B2 - Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.

• MDPI. (2020). The Pictet-Spengler Reaction Updates Its Habits. Retrieved from [Link]

• J&K Scientific LLC. (2021). Pictet-Spengler Reaction. Retrieved from [Link]

• PMC. (2017). The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines. Retrieved from [Link]

• Google Patents. (2014). CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.

• Digital Commons@DePaul. (2016). Chemical Reaction Kinetics of the Pictet-Spengler Reaction. Retrieved from [Link]

• designer-drug.com. (n.d.). Synthesis of 2-Bromo-4,5-dimethoxybenzaldehyde. Retrieved from [Link]

• PubMed. (2015). Synthesis and pharmacological evaluation of N-benzyl substituted 4-bromo-2,5-dimethoxyphenethylamines as 5-HT2A/2C partial agonists. Retrieved from [Link]

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• MDPI. (2023). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. Retrieved from [Link]

• Frontiers. (2021). Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols. Retrieved from [Link]

• Reddit. (2026). Reductive amination with amines : r/Chempros. Retrieved from [Link]

• PMC. (2020). The Pictet-Spengler Reaction Updates Its Habits. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and pharmacological evaluation of N-benzyl substituted 4-bromo-2,5-dimethoxyphenethylamines as 5-HT2A/2C partial agonists | Request PDF. Retrieved from [Link]

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• PMC. (2013). Bifunctional Catalysis: Direct Reductive Amination of Aliphatic Ketones with an Iridium-Phosphate Catalyst. Retrieved from [Link]

• Journal of the Chemical Society of Pakistan. (2013). Synthesis, characterization and biological screening of N-substituted derivatives of 5-benzyl-1,3,4-oxadiazole-2yl-2′′-sulfanyl acetamide. Retrieved from [Link]

• ResearchGate. (2025). (PDF) The Pictet-Spengler Reaction Updates Its Habits. Retrieved from [Link]

• Wiley Online Library. (2002). The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines. Retrieved from [Link]

• Powered by XMB 1.9.11. (2005). Synthesis Ideas for 4-bromo,2,5-dimethoxybenzaldehyde. Retrieved from [Link]

• Organic Chemistry Portal. (2018). Hitchhiker's guide to reductive amination. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Hydroboration and reductive amination of ketones and aldehydes with HBpin by a bench stable Pd(ii)-catalyst. Retrieved from [Link]

• PubMed. (2006). Synthesis and antiproliferative activity of N-substituted 2-amino-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazoles. Retrieved from [Link]

• MDPI. (2022). Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. Retrieved from [Link]

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Application Note: Advanced Derivatization Strategies for the Trace Analysis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Executive Summary

The accurate quantification of halogenated aryl-aliphatic aldehydes, such as 3-(2-Bromo-4,5-dimethoxyphenyl)propanal, presents significant analytical challenges. In its native state, the propanal side chain exhibits poor ionization efficiency, weak ultraviolet (UV) absorbance, and a high susceptibility to thermal degradation and enolization during gas-phase analysis[1][2]. To achieve trace-level sensitivity (pg/mL to low ng/mL) required in drug development and synthetic intermediate profiling, chemical derivatization is mandatory.

This application note details two field-proven, self-validating derivatization protocols: 2,4-Dinitrophenylhydrazine (DNPH) for Liquid Chromatography (LC-UV/MS) and O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) for Gas Chromatography (GC-MS).

Mechanistic Rationale & Chemical Dynamics

3-(2-Bromo-4,5-dimethoxyphenyl)propanal ( C11​H13​BrO3​ , MW ≈ 273.12 g/mol ) possesses a unique steric and electronic environment. The electron-donating methoxy groups at positions 4 and 5 enrich the aromatic ring, while the bulky bromine atom at position 2 introduces significant steric hindrance. However, because the reactive carbonyl is located at the terminus of a three-carbon aliphatic chain, it remains highly accessible for nucleophilic attack.

• For LC-UV/MS (DNPH): The native compound lacks a conjugated chromophore extending into the aliphatic chain. DNPH derivatization operates via acid-catalyzed nucleophilic addition, installing a highly conjugated dinitrophenyl system[3]. This shifts the absorbance maximum to ~360 nm, completely bypassing matrix interference from native aromatic compounds, and drastically improves electrospray ionization (ESI) efficiency[1].

• For GC-MS (PFBHA): Aldehydes are prone to thermal degradation at standard GC inlet temperatures (e.g., 250°C). PFBHA converts the reactive carbonyl into a highly stable, volatile oxime[4]. The heavily fluorinated pentafluorobenzyl group acts as an electron sink, which is critical for capturing thermal electrons in Negative Chemical Ionization (NCI) MS, while providing a highly diagnostic fragment in standard Electron Impact (EI) MS[2][5].

Strategic Workflow

Fig 1: Derivatization pathways for 3-(2-Bromo-4,5-dimethoxyphenyl)propanal analysis.

Protocol A: DNPH Derivatization for LC-UV/MS

Causality & Mass Spectrometry Dynamics

The reaction between 3-(2-Bromo-4,5-dimethoxyphenyl)propanal and DNPH yields a stable hydrazone ( C17​H17​BrN4​O6​ ). Due to the presence of the bromine atom, the mass spectrum will exhibit a characteristic 1:1 isotopic doublet. In negative ESI mode, the deprotonated molecule [M−H]− will appear as a distinct doublet at m/z 451.0 ( 79Br ) and m/z 453.0 ( 81Br ). The acid catalyst is crucial; it protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon to drive the reaction to completion rapidly.

Step-by-Step Procedure

• Reagent Preparation: Prepare a 10 mg/mL solution of DNPH in LC-MS grade acetonitrile. Add 1% (v/v) formic acid to serve as the acid catalyst. Note: DNPH is light-sensitive; store in amber vials.

• Sample Aliquot: Transfer 100 µL of the sample extract (in water, methanol, or acetonitrile) into a 1.5 mL autosampler vial.

• Reaction Initiation: Add 100 µL of the DNPH reagent to the sample. Vortex for 10 seconds to ensure homogeneity.

• Incubation: Incubate the mixture at 37°C – 40°C for 15 to 30 minutes. Mild heating ensures quantitative conversion of the aldehyde without degrading the target[1].

• Dilution & Injection: Quench the reaction by diluting with 800 µL of initial mobile phase (e.g., 80:20 Water:Acetonitrile). Inject 5 µL into the LC-UV/MS system.

Self-Validating System

Reagent Depletion Check: A robust analytical method must prove that the derivatization reagent was not the limiting factor. Chromatographic monitoring must show a residual, unreacted DNPH peak (typically eluting early in reversed-phase LC). If the DNPH peak is absent or severely diminished compared to a blank, the sample concentration exceeded the reagent capacity, invalidating the quantification. A minimum 10-fold molar excess of DNPH must be maintained.

Protocol B: PFBHA Derivatization for GC-MS

Causality & Mass Spectrometry Dynamics

PFBHA reacts with the aldehyde to form a pentafluorobenzyl oxime ( C18​H15​BrF5​NO3​ ). This reaction inherently produces two geometric isomers (syn- and anti-) due to the restricted rotation around the newly formed C=N double bond[4]. In Electron Impact (EI) MS, the derivative yields a highly abundant, diagnostic pentafluorobenzyl cation at m/z 181 [C7​H2​F5​]+ , alongside the [M−181]+ fragment doublet at m/z 286 / 288 [4].

Step-by-Step Procedure

• Reagent Preparation: Prepare a 50 mM solution of PFBHA·HCl in ultra-pure water (for aqueous samples) or pyridine (for organic extracts).

• Sample Aliquot: Transfer 500 µL of the sample into a 2 mL glass reaction vial.

• Reaction Initiation: Add 100 µL of the PFBHA solution. Vortex gently.

• Incubation: Incubate at 60°C for 60 minutes. This specific temperature-time profile is required to reach thermodynamic equilibrium for the oximation of bulky aldehydes[5].

• Liquid-Liquid Extraction (If Aqueous): Add 50 µL of 6 N H2​SO4​ to protonate unreacted PFBHA (rendering it water-soluble), then extract the hydrophobic oxime derivative with 500 µL of GC-grade hexane. Vortex vigorously, centrifuge, and transfer the upper hexane layer to a GC vial.

• Injection: Inject 1 µL into the GC-MS (splitless mode).

Self-Validating System

Isomeric Ratio Tracking: Because PFBHA derivatization produces syn- and anti- isomers, the chromatogram will display two closely eluting peaks for 3-(2-Bromo-4,5-dimethoxyphenyl)propanal[4]. The area ratio of these two peaks is thermodynamically fixed for a given matrix and temperature. Tracking this ratio serves as an internal qualitative validation: any deviation from the established syn/anti ratio strongly indicates a co-eluting matrix interference on one of the peaks.

Quantitative Data Summary

The following table summarizes the analytical figures of merit for the derivatized target compound across different instrumental platforms.

Analytical Platform	Derivatization Reagent	Derivative Formed	Primary Detection Mode	Key Diagnostic Features	Typical LOD Range
HPLC-UV	DNPH	2,4-Dinitrophenylhydrazone	UV Absorbance	λmax​ ≈ 360 nm	5 - 10 ng/mL
LC-MS/MS	DNPH	2,4-Dinitrophenylhydrazone	ESI (-)	m/z 451 / 453 [M−H]−	0.1 - 1 pg/mL[1]
GC-MS (EI)	PFBHA	Pentafluorobenzyl oxime	Electron Impact (70 eV)	m/z 181, m/z 286/288	1 - 5 ng/mL[4]
GC-MS (NCI)	PFBHA	Pentafluorobenzyl oxime	Negative Chemical Ionization	[M−HF]− or [M]−	10 - 50 pg/mL[5]

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• 5. researchgate.net [researchgate.net]

Application Note: A Robust HPLC-UV Method for the Analysis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

Abstract

This application note details a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the identification and purity assessment of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile. This compound is a critical intermediate in the synthesis of various pharmaceutical agents, including the anti-anginal drug ivabradine.[1] The accurate determination of its purity is paramount for ensuring the quality and safety of the final active pharmaceutical ingredient (API). The developed method utilizes a standard C18 stationary phase with a gradient elution of water and acetonitrile, coupled with UV detection. This guide provides a comprehensive framework, from method development rationale to a step-by-step protocol and validation guidelines, intended for researchers, quality control analysts, and drug development professionals.

Introduction and Method Rationale

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile (MW: 270.12 g/mol ) is a key building block in multi-step organic syntheses.[1][2] Its molecular structure, featuring a substituted benzene ring, makes it an ideal candidate for analysis by RP-HPLC with UV detection. The primary goal is to separate the main compound from potential starting materials, by-products, and degradation products.

Rationale for Chromatographic Choices

• Reversed-Phase HPLC (RP-HPLC): This technique is the most widely used in the pharmaceutical industry for the analysis of small molecules due to its versatility and robustness.[3][4][5] The target analyte is a moderately non-polar organic molecule, making it well-suited for retention on a non-polar stationary phase (like C18) with a polar mobile phase.[6]

• C18 Column: A C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography, offering excellent hydrophobic retention for a wide range of aromatic compounds. A column with a high carbon load provides the necessary retention for the analyte, while modern, end-capped silica particles ensure good peak symmetry and minimize unwanted interactions with surface silanols.[7]

• Gradient Elution: A gradient elution, where the proportion of organic solvent in the mobile phase is increased over time, is employed. This is crucial for ensuring that the main, highly-retained analyte peak is eluted with a good shape within a reasonable timeframe, while also providing adequate separation of earlier-eluting, more polar impurities.

• Mobile Phase Selection:

  • Acetonitrile (ACN): Chosen as the organic modifier due to its low viscosity, which results in lower backpressure, and its excellent UV transparency at lower wavelengths compared to methanol.[4]

  • Water with 0.1% Formic Acid: The addition of a small amount of acid to the aqueous phase is a common practice to control the ionization of any acidic or basic functional groups in the analyte or impurities. This ensures consistent retention times and improves peak shape by minimizing tailing.

• UV Detector Wavelength Selection: The dominant chromophore in the molecule is the dimethoxybenzene ring. Based on spectral data for similar compounds like 1,4-dimethoxybenzene, strong absorbance is expected in the range of 270-300 nm.[8][9][10] A photodiode array (PDA) or diode array detector (DAD) is ideal for confirming the optimal wavelength and assessing peak purity. For this method, a wavelength of 280 nm is selected to provide high sensitivity for the analyte.

Experimental

Instrumentation and Consumables

• HPLC System: An HPLC or UHPLC system equipped with a binary pump, autosampler, column thermostat, and a DAD/PDA or UV-Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size (or equivalent L/dp ratio for UHPLC).[11]

• Chemicals:

  • Acetonitrile (HPLC Grade)

  • Formic Acid (LC-MS Grade)

  • Water (Type I, 18.2 MΩ·cm)

  • 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile reference standard (Purity ≥98%).[12]

Chromatographic Conditions

A summary of the optimized HPLC conditions is presented in the table below.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	0-1 min: 40% B1-10 min: 40% to 95% B10-12 min: 95% B12.1-15 min: 40% B (Re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 280 nm
Run Time	15 minutes

Standard and Sample Preparation Protocol

Accurate sample preparation is critical for reliable results.

Step 1: Diluent Preparation

• Prepare the diluent by mixing Acetonitrile and Water in a 50:50 (v/v) ratio.

Step 2: Standard Stock Solution (1000 µg/mL)

• Accurately weigh approximately 10 mg of the 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile reference standard into a 10 mL volumetric flask.

• Add approximately 7 mL of diluent and sonicate for 5 minutes or until fully dissolved.

• Allow the solution to return to room temperature, then dilute to the mark with diluent and mix thoroughly.

Step 3: Working Standard Solution (100 µg/mL)

• Pipette 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask.

• Dilute to the mark with diluent and mix thoroughly. This solution is used for system suitability and quantification.

Step 4: Sample Preparation (100 µg/mL)

• Accurately weigh approximately 10 mg of the sample to be tested into a 10 mL volumetric flask.

• Follow the same dissolution procedure as for the Standard Stock Solution.

• Perform a 1-in-10 dilution (as in Step 3) to achieve the final target concentration.

• Filter the final solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

HPLC Analysis Workflow

The following diagram outlines the complete workflow from sample preparation to data analysis.

Caption: HPLC analysis workflow from preparation to reporting.

System Suitability Testing (SST)

Before analyzing any samples, the performance of the chromatographic system must be verified.[13][14] This is achieved by performing five replicate injections of the Working Standard Solution (100 µg/mL). The acceptance criteria must be met before proceeding.[13][14]

SST Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	≤ 2.0	Ensures peak symmetry, indicating good column performance and no secondary interactions.[13][14]
Theoretical Plates (N)	≥ 2000	Measures column efficiency and the sharpness of the peak.
Precision (RSD)	≤ 2.0% for Peak Area	Demonstrates the repeatability of the autosampler and detector response.[13][14]

Method Validation Principles

For use in a regulated environment, the analytical method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[15][16][17]

The following diagram illustrates the relationship between key validation parameters.

Caption: Core parameters for analytical method validation per ICH Q2(R1).

• Specificity: The ability to assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte. Typically assessed over a range of 50-150% of the target concentration.

• Accuracy: The closeness of test results to the true value. Often determined by spike/recovery experiments.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It includes repeatability (intra-assay) and intermediate precision (inter-assay).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantitatively determined with suitable precision and accuracy, respectively.

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., ±2°C in column temperature, ±0.2 pH units in mobile phase).[18]

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
High Backpressure	Blocked column frit; buffer precipitation; system blockage.	Reverse flush the column; use an in-line filter; ensure mobile phase components are fully miscible.[7]
Peak Tailing	Column aging/contamination; secondary silanol interactions.	Wash the column with a strong solvent; use a fresh column; ensure mobile phase pH is optimal.[19]
Ghost Peaks	Impurities in mobile phase; sample carryover.	Use high-purity HPLC grade solvents; run a needle wash program on the autosampler; inject a blank run.[19]
Drifting Retention Times	Inconsistent mobile phase composition; temperature fluctuations.	Ensure mobile phase is well-mixed and degassed; use a column oven for temperature control.[20]

Conclusion

The RP-HPLC method described provides a sensitive, specific, and robust means for the quality control of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile. The use of a standard C18 column and common solvents makes this method readily transferable to most analytical laboratories. Adherence to the outlined system suitability and validation principles will ensure the generation of high-quality, reliable data essential for pharmaceutical development and manufacturing.

References

• HPLC Troubleshooting Guide. Advanced Chromatography Technologies.

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• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy (ECA).

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration (FDA).

• HPLC Troubleshooting Guide. YMC.

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).

• Significant Changes in HPLC System Suitability: New USP Provisions Planned. European Compliance Academy (ECA).

• Column troubleshooting guide - Reversed phase. Thermo Fisher Scientific.

• ICH Q2 (R1) Validation of Analytical Procedures - Text and Methodology. Scribd.

• 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile. Vulcanchem.

• 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile | C11H12BrNO2. PubChem, National Center for Biotechnology Information.

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• ICH-Q2 Analytical Method Validation. Pharmaceuticals and Medical Devices Agency (PMDA), Japan.

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• 3-(2-BROMO-4,5-DIMETHOXYPHENYL)PROPANENITRILE | 35249-62-8. ChemicalBook.

• Proposals for the Development, Composition, and Routine Use of System Suitability Standard Mixtures in Support of Chromatographic Screening. US Pharmacopeia (USP).

• High-performance liquid chromatographic study of the aromatic nitrile metabolism in soil bacteria. PubMed, National Library of Medicine.

• A Universal Reversed-Phase HPLC Method for Pharmaceutical Analysis. LCGC North America.

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• HPLC Method for Separation of Benzonitrile, Toluene and Benzylamine on Primesep A Column. SIELC Technologies.

• Effect of Methoxy Substituents on the Properties of the Derivatives of Carbazole and Diphenylamine. The Journal of Physical Chemistry C.

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• DEVELOPMENT OF HPLC METHOD FOR ANALYSIS OF NITRITE AND NITRATE IN VEGETABLE. Journal of Hygienic Engineering and Design.

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Application Notes and Protocols: Synthetic Routes from 2-Bromo-4,5-dimethoxybenzaldehyde

Introduction: The Versatility of a Polysubstituted Benzaldehyde

In the landscape of medicinal chemistry and materials science, the strategic functionalization of aromatic scaffolds is paramount. 2-Bromo-4,5-dimethoxybenzaldehyde stands out as a highly valuable and versatile building block. Its unique substitution pattern—a reactive aldehyde, an aryl bromide suitable for cross-coupling, and electron-donating methoxy groups—provides a rich platform for the synthesis of complex molecular architectures. This guide offers an in-depth exploration of key synthetic transformations starting from this readily accessible precursor, providing detailed protocols and mechanistic insights for researchers engaged in drug discovery and advanced materials development. We will delve into its preparation and its application in cornerstone reactions such as palladium-catalyzed cross-couplings and the synthesis of medicinally relevant isoquinoline frameworks.

PART I: Preparation of the Starting Material

The journey begins with the efficient synthesis of the title compound, typically achieved through the electrophilic aromatic substitution of the commercially available veratraldehyde (3,4-dimethoxybenzaldehyde). The electron-donating nature of the two methoxy groups directs the bromination to the ortho position (C2), which is activated and sterically accessible.

Protocol 1: Electrophilic Bromination of Veratraldehyde

This protocol describes a reliable method for the synthesis of 2-bromo-4,5-dimethoxybenzaldehyde.[1] An alternative approach utilizing KBrO₃ as an in-situ source of bromine offers a safer and more environmentally friendly option by avoiding the direct handling of liquid bromine.[2][3]

Scientist's Note (Causality): The choice of methanol as a solvent over acetic acid has been reported to improve yields to over 90%.[1] The reaction is an electrophilic aromatic substitution. The methoxy groups are strongly activating ortho-, para-directing groups. The C2 position is activated by both the C4-methoxy (ortho) and C5-methoxy (meta, less activating) and is sterically less hindered than the C6 position, leading to high regioselectivity.

Parameter	Value	Reference
Starting Material	3,4-Dimethoxybenzaldehyde	[1]
Brominating Agent	Bromine (Br₂) or KBrO₃/HBr	[1][2]
Solvent	Methanol or Acetic Acid	[1]
Temperature	<40°C during addition, then reflux	[1]
Typical Yield	90-92%	[1]
Melting Point	142-146°C	[1][2]

Step-by-Step Methodology:

• Dissolution: In a reactor equipped with a stirrer, thermometer, and cooling bath, dissolve 3,4-dimethoxybenzaldehyde (1.0 eq) in methanol.

• Bromine Addition: Cool the solution and slowly add liquid bromine (1.1 eq) dropwise, ensuring the internal temperature does not exceed 40°C.[1]

• Reaction: Stir the mixture at this temperature for 1 hour.

• Work-up: Heat the reaction mixture to reflux to distill off a portion of the methanol. Upon cooling, the product may begin to precipitate. Add water to complete the precipitation.[1]

• Isolation: Filter the resulting slurry, wash the solid with cold methanol, and dry under vacuum to yield 2-bromo-4,5-dimethoxybenzaldehyde as a colorless to slightly yellow solid.[1]

• Characterization: Confirm the product identity using techniques such as TLC, melting point, FTIR, and GC-MS. The mass spectrum should show a characteristic molecular ion (M+) peak at m/z 244/246, corresponding to the bromine isotopes.[2][3]

PART II: Palladium-Catalyzed Cross-Coupling Reactions

The C(sp²)-Br bond in 2-bromo-4,5-dimethoxybenzaldehyde is a prime handle for palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon bonds with a wide variety of coupling partners. These reactions are foundational in modern organic synthesis.

A. Sonogashira Coupling: Synthesis of Arylalkynes

The Sonogashira reaction facilitates the coupling of aryl halides with terminal alkynes, a powerful method for constructing conjugated enynes and arylalkynes.[4] This reaction is typically catalyzed by a palladium(0) complex with a copper(I) co-catalyst in the presence of an amine base.[5]

Mechanistic Insight: The catalytic cycle involves the oxidative addition of the aryl bromide to the Pd(0) catalyst. Concurrently, the copper(I) salt reacts with the terminal alkyne to form a copper(I) acetylide. Transmetalation of the acetylide group from copper to the palladium(II) complex, followed by reductive elimination, yields the final product and regenerates the Pd(0) catalyst. The amine base is crucial for deprotonating the alkyne and neutralizing the HBr formed.

Caption: Catalytic cycle of the Sonogashira coupling reaction.

Protocol 2: General Sonogashira Coupling Procedure

• Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-bromo-4,5-dimethoxybenzaldehyde (1.0 eq), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), and copper(I) iodide (4-10 mol%).[6]

• Solvent and Reagents: Add an anhydrous, degassed solvent (e.g., THF or DMF). Add the amine base (e.g., triethylamine or diisopropylethylamine, 2-3 eq) via syringe, followed by the dropwise addition of the terminal alkyne (1.1-1.5 eq).[6][7]

• Reaction: Heat the reaction mixture (typically 60-100 °C) and stir.[6] Monitor progress by TLC or LC-MS.

• Work-up: Upon completion, cool the mixture, dilute with an organic solvent like ethyl acetate, and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Parameter	Typical Condition
Palladium Catalyst	PdCl₂(PPh₃)₂, Pd(PPh₃)₄ (1-5 mol%)
Copper Co-catalyst	CuI (2-10 mol%)
Base	Et₃N, i-Pr₂NH, Piperidine (2-3 eq)
Solvent	THF, DMF, Acetonitrile (anhydrous, degassed)
Temperature	Room Temperature to 100°C

B. Heck Coupling: Synthesis of Substituted Alkenes

The Mizoroki-Heck reaction is a powerful method for forming C-C bonds by coupling aryl halides with alkenes.[8] It is particularly useful for synthesizing stilbenes and cinnamates.

Mechanistic Insight: The cycle begins with the oxidative addition of the aryl bromide to Pd(0). The resulting Pd(II) complex then coordinates with the alkene (syn-addition). This is followed by migratory insertion of the alkene into the palladium-aryl bond. The final steps are β-hydride elimination to form the product alkene and reductive elimination of HBr with the help of a base to regenerate the Pd(0) catalyst.[9] The reaction typically favors the formation of the trans-isomer.[8]

Sources

• 1. designer-drug.com [designer-drug.com]
• 2. sunankalijaga.org [sunankalijaga.org]
• 3. sunankalijaga.org [sunankalijaga.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Heck Reaction [organic-chemistry.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Notes & Protocols: Strategic Use of n-Butyllithium in the Synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical guide on the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, a crucial intermediate in the production of various pharmaceuticals, including Ivabradine and Verapamil.[1][2][3][4] The protocol centers on the strategic use of n-butyllithium (n-BuLi), a potent organolithium reagent, to facilitate a key carbon-carbon bond formation. This guide goes beyond a simple recitation of steps to explain the underlying chemical principles, safety imperatives, and practical considerations necessary for successful synthesis.

Introduction and Synthetic Strategy

The target molecule, 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, features a substituted aromatic ring with a propanenitrile side chain. Its synthesis is a critical step in the total synthesis of several cardiovascular drugs.[1] The method detailed herein employs a robust and scalable approach where n-butyllithium is not used for direct deprotonation of the aromatic ring, but rather to generate a potent nucleophile from acetonitrile. This nucleophile subsequently displaces a benzylic bromide to construct the required propanenitrile side chain.

This strategy is advantageous as it circumvents potential complications of direct ortho-lithiation on a complex starting material and provides a clear, high-yielding pathway to the desired product.[5]

Mechanistic Rationale: Nucleophile Generation and Substitution

The core of this synthesis involves two primary stages facilitated by n-butyllithium:

• Deprotonation of Acetonitrile: n-Butyllithium is a powerful, non-nucleophilic strong base.[6][7] In this reaction, it is used to deprotonate the α-carbon of acetonitrile (pKa ≈ 25). This is an acid-base reaction where the highly basic butyl anion abstracts a proton from the most acidic C-H bond in acetonitrile, generating the lithium salt of the acetonitrile carbanion (lithiated acetonitrile) and butane as a byproduct.[5] This step must be performed at very low temperatures (e.g., -60°C to -78°C) to prevent side reactions and ensure the stability of the generated nucleophile.[5][7][8]

• Nucleophilic Substitution (SN2 Reaction): The generated lithiated acetonitrile is a potent carbon-based nucleophile. It is introduced to a solution of the electrophile, 1-bromo-2-(bromomethyl)-4,5-dimethoxybenzene. The nucleophilic carbon of the ⁻CH₂CN anion attacks the electrophilic benzylic carbon (the -CH₂Br group), displacing the bromide leaving group in a classic SN2 reaction to form the desired C-C bond and yield the final product.[5]

Caption: Reaction mechanism for the synthesis.

Critical Safety Protocols for n-Butyllithium

n-Butyllithium is a pyrophoric reagent, meaning it can ignite spontaneously upon contact with air.[9] It also reacts violently with water and other protic solvents.[10][11] Strict adherence to safety protocols is mandatory.

• Inert Atmosphere: All handling of n-BuLi must be performed under an inert atmosphere (dry nitrogen or argon) using Schlenk line or glovebox techniques.[9]

• Personal Protective Equipment (PPE): At a minimum, flame-retardant lab coats, safety glasses or goggles, and nitrile gloves (double-gloving is recommended) must be worn.[10][12] A face shield is also advised.[11]

• Syringe/Cannula Transfer: n-BuLi solutions should be transferred using clean, dry syringes or a double-tipped needle (cannula). Never pour the reagent.

• Quenching: Reactions must be quenched carefully at low temperatures by the slow, dropwise addition of a less reactive protic solvent like isopropanol before adding water or aqueous solutions.[10] Unused or residual n-BuLi must be destroyed by diluting with an unreactive solvent (e.g., hexane) and slowly adding isopropanol, followed by methanol, and finally water.[10]

• Spill and Fire: Keep a container of dry sand or powdered limestone nearby to smother small spills or fires. DO NOT USE WATER OR A CO₂-BASED FIRE EXTINGUISHER , as these will react violently with n-BuLi.[10]

Detailed Experimental Protocol

This protocol is adapted from established patent literature for the synthesis.[5]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
n-Butyllithium (2.0 M in cyclohexane)	Reagent	Major Chemical Supplier	Titrate before use for accurate molarity.
Acetonitrile (CH₃CN)	Anhydrous, ≥99.8%	Major Chemical Supplier	Store over molecular sieves.
1-bromo-2-(bromomethyl)-4,5-dimethoxybenzene	≥98%	Custom Synthesis/Supplier	Must be dry.
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Major Chemical Supplier	Distill from sodium/benzophenone before use.
Ethyl Acetate (EtOAc)	ACS Grade	Major Chemical Supplier
Water	Deionized	Lab Supply
Magnesium Sulfate (MgSO₄)	Anhydrous	Lab Supply

Step-by-Step Procedure

Caption: Experimental workflow from setup to purification.

• Apparatus Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a rubber septum under a positive pressure of nitrogen or argon.

• Reagent Preparation: In the reaction flask, add anhydrous THF (15 mL).

• Cooling: Cool the THF to -60°C using a dry ice/acetone bath.

• Nucleophile Generation:

  • To the cold THF, add acetonitrile (0.3 mL, 5.8 mmol) via syringe.

  • Slowly add n-butyllithium (1.77 mL of a 2.0 M solution in cyclohexane, 3.5 mmol) dropwise while maintaining the temperature at -60°C.

  • Stir the resulting solution for 15 minutes at -60°C.

• Addition of Electrophile:

  • Prepare a solution of 1-bromo-2-(bromomethyl)-4,5-dimethoxybenzene (1.0 g, 3.2 mmol) in anhydrous THF (5 mL).

  • Add this solution dropwise to the reaction mixture, ensuring the temperature does not rise above -55°C.

• Reaction: Stir the reaction mixture for 1 hour at -60°C. Monitor the reaction progress by Thin Layer Chromatography (TLC) if desired.

• Quenching: After 1 hour, slowly and carefully quench the reaction by adding deionized water (10 mL) dropwise. A significant exotherm may occur; add slowly to control it.

• Work-up:

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and extract twice with ethyl acetate (2x25 mL).

  • Combine the organic layers.

• Purification:

  • Dry the combined organic phases over anhydrous magnesium sulfate (MgSO₄).

  • Filter the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

  • The resulting crude product can be further purified by recrystallization from a suitable solvent like ethanol to yield the final product.[5]

Key Reaction Parameters

Parameter	Value/Condition	Rationale
Temperature	-60°C	Critical for the stability of the lithiated acetonitrile and to prevent side reactions.[5][8]
Molar Equivalents (n-BuLi)	~1.1 eq. (relative to electrophile)	Ensures complete formation of the nucleophile.
Molar Equivalents (Acetonitrile)	~1.8 eq. (relative to electrophile)	Used in excess to ensure it is readily available for deprotonation.
Solvent	Anhydrous THF	Apolar aprotic solvent that is suitable for organolithium reactions at low temperatures.[6][7]
Reaction Time	1 hour	Sufficient for the SN2 reaction to proceed to completion at low temperature.[5]
Expected Yield	~74% (post-recrystallization)	As reported in reference literature.[5]

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Low or No Yield	- Moisture in glassware or solvents. - Inaccurate n-BuLi concentration. - Reaction temperature too high.	- Thoroughly dry all glassware in an oven and use freshly distilled anhydrous solvents. - Titrate the n-BuLi solution immediately before use. - Maintain strict temperature control at -60°C or below during additions.
Formation of Side Products	- Reaction warmed prematurely. - Impure starting materials.	- Ensure the reaction is fully quenched before allowing it to warm. - Verify the purity of the electrophile by NMR or GC-MS before starting.
Violent Quench	- Quenching too quickly or with water directly. - Insufficient cooling during quench.	- Quench slowly with a less reactive alcohol (isopropanol) first before adding water. - Ensure the reaction flask remains in the cooling bath during the initial quench.

Conclusion

The synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile via n-butyllithium-mediated nucleophile generation is an effective and well-documented method. The success of this protocol hinges on two critical factors: the absolute exclusion of water and air to protect the highly reactive n-BuLi, and the maintenance of very low reaction temperatures to ensure the stability of the key lithiated intermediate. By understanding the underlying mechanism and adhering strictly to the safety and experimental procedures outlined in this guide, researchers can reliably produce this valuable pharmaceutical intermediate.

References

• STANDARD OPERATING PROCEDURE n-Butyllithium - Environmental Health and Safety . University of Arkansas. [Link]

• Crockett, M. P., et al. (2022). Breaking the tert-Butyllithium Contact Ion Pair: A Gateway to Alternate Selectivity in Lithiation Reactions . Journal of the American Chemical Society. [Link]

• Saá, J. M., et al. (1997). On the Mechanism of the Ortho-Directed Metalation of Anisole by n-Butyllithium . The Journal of Organic Chemistry. [Link]

• Lata, S. (2022). LITHIATION-SUBSTITUTION OF N, N-DIMETHYLPHENETHYL AMINE ENTRENCHED SCAFFOLDS AS A HETEROCYCLIC OR OPEN CHAIN MOIETY . Journal of the Indian Chemical Society. [Link]

• US Patent US8779123B2: Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.

• n-butyl lithium safety . YouTube. (2024). [Link]

• Krawczuk, P. Directed Metalation: A Survival Guide . Baran Lab, Scripps Research. [Link]

• Directed ortho metalation . Wikipedia. [Link]

• Mongin, F., et al. (2011). Combined directed ortho-zincation and palladium-catalyzed strategies: Synthesis of 4,n-dimethoxy-substituted benzo[b]furans . Beilstein Journal of Organic Chemistry. [Link]

• Fort, Y., et al. (2000). Are n-BuLi/TMEDA-Mediated Arene Ortholithiations Directed? Substituent-Dependent Rates, Substituent-Independent Mechanisms . Journal of the American Chemical Society. [Link]

• Directed (ortho) Metallation . University of Liverpool. [Link]

• Synthesis of the Verapamil Intermediate through the Quaternary Carbon-Constructing Allylic Substitution . ResearchGate. [Link]

• Synthesis of Verapamil . Chempedia - LookChem. [Link]

• n-Butyllithium . Wikipedia. [Link]

• n-Butyllithium: A Comprehensive Review of Properties, Praparation and Reactions . Organic Chemistry Portal. (2023). [Link]

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• 1. 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile (35249-62-8) for sale [vulcanchem.com]
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• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Verapamil - Chempedia - LookChem [lookchem.com]
• 5. US8779123B2 - Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid - Google Patents [patents.google.com]
• 6. uwindsor.ca [uwindsor.ca]
• 7. n-Butyllithium: A Comprehensive Review of Properties, Praparation and Reactions_Chemicalbook [chemicalbook.com]
• 8. n-Butyllithium - Wikipedia [en.wikipedia.org]
• 9. Page loading... [guidechem.com]
• 10. enhs.uark.edu [enhs.uark.edu]
• 11. m.youtube.com [m.youtube.com]
• 12. chemicalbook.com [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Optimization & Troubleshooting for 3-(2-Bromo-4,5-dimethoxyphenyl)propanal Synthesis

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis of highly functionalized aromatic aldehydes. Synthesizing 3-(2-bromo-4,5-dimethoxyphenyl)propanal presents a classic chemoselectivity challenge: the electron-rich veratryl (dimethoxy) ring is highly susceptible to over-bromination, while the aliphatic aldehyde is prone to over-reduction or spontaneous oxidation.

This guide bypasses the unreliable direct reduction of esters and instead focuses on field-proven, self-validating methodologies. We will explore two optimized pathways: the chelation-controlled Weinreb amide route and the mild Dess-Martin oxidation route.

Synthetic Workflow

Figure 1: Optimized synthetic pathways for 3-(2-bromo-4,5-dimethoxyphenyl)propanal.

Troubleshooting FAQs

Q1: I am seeing dibrominated byproducts and low conversion during the bromination of 3-(3,4-dimethoxyphenyl)propanoic acid. How can I improve regioselectivity? Expert Insight: The dimethoxy-substituted aromatic ring is highly activated. Using elemental bromine ( Br2​ ) in non-polar solvents often leads to runaway polybromination. To solve this, you must moderate the electrophilicity of the bromine. Perform the reaction in glacial acetic acid at 0 °C. The acetic acid acts as a moderately polar, protic solvent that stabilizes the bromonium intermediate without accelerating the reaction to the point of over-bromination. Strict stoichiometric control (1.05 equivalents of Br2​ ) is mandatory to achieve the ~80% yields reported in standardized protocols [1].

Q2: When I reduce the methyl ester intermediate with DIBAL-H, I get a 50/50 mixture of the target aldehyde and the primary alcohol. How do I stop the over-reduction? Expert Insight: This is a kinetic failure. When DIBAL-H reduces an ester, it forms a tetrahedral hemiacetal intermediate. If this intermediate collapses prematurely into an aldehyde during the reaction, the highly reactive aldehyde will immediately consume a second equivalent of DIBAL-H, yielding the alcohol. To prevent this, convert the acid to a Weinreb amide instead of an ester. The N -methoxy- N -methyl group coordinates with the aluminum of DIBAL-H, forming a highly stable 5-membered chelate. This chelate physically cannot collapse into the aldehyde until you quench the reaction with aqueous acid, completely eliminating over-reduction [2].

Q3: I prefer reducing the acid completely to the alcohol and then oxidizing it. However, my Swern oxidation is yielding complex mixtures and thioacetal byproducts. What is the best alternative? Expert Insight: Swern oxidations are notoriously temperature-sensitive. If the internal temperature of your reaction flask rises above -60 °C, the activated DMSO complex undergoes a Pummerer-type rearrangement, leading to the formation of methylthiomethyl (MTM) ethers instead of your aldehyde. For this electron-rich substrate, I strongly recommend abandoning Swern in favor of Dess-Martin Periodinane (DMP) . DMP operates cleanly at room temperature, avoids sulfur-based byproducts, and is highly chemoselective for the primary alcohol [3].

Quantitative Data Comparison

The table below summarizes the causality between the chosen synthetic strategy and the resulting aldehyde yield, based on standard process chemistry optimizations.

Synthetic Strategy	Intermediate	Reagents	Temp (°C)	Aldehyde Yield (%)	Major Byproduct / Failure Mode
Direct Ester Reduction	Methyl Ester	DIBAL-H (1.1 eq)	-78	45	Primary Alcohol (Over-reduction)
Chelation-Controlled	Weinreb Amide	DIBAL-H (1.5 eq)	0	88	Trace unreacted amide (Clean)
Swern Oxidation	Primary Alcohol	Oxalyl Chloride, DMSO	-78	70	Thioacetal / Acid (if T > -60°C)
Dess-Martin Oxidation	Primary Alcohol	DMP (1.2 eq)	25	92	None (Highest purity)

Detailed Experimental Protocols

These protocols are designed as self-validating systems. Do not proceed to the next step unless the in-process validation checks are met.

Protocol A: Regioselective Bromination [1]

• Setup: Dissolve 3-(3,4-dimethoxyphenyl)propanoic acid (1.0 eq) in glacial acetic acid (0.5 M concentration) in a round-bottom flask equipped with a dropping funnel.

• Cooling: Submerge the flask in an ice-water bath and allow the internal temperature to reach 0 °C.

• Addition: Dissolve Br2​ (1.05 eq) in an equal volume of glacial acetic acid. Add this solution dropwise over 30 minutes.

  • Self-Validation Check 1: The dark red color of the bromine drop should decolorize within seconds of hitting the solution.

• Maturation: Remove the ice bath and stir at room temperature for 2 hours.

  • Self-Validation Check 2: A persistent pale orange/red tint indicates the complete consumption of the starting material and a slight excess of bromine.

• Workup: Quench with saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) until the solution turns colorless. Extract with ethyl acetate ( 3× ), wash with brine, dry over Na2​SO4​ , and concentrate in vacuo to afford 3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid.

Protocol B: Weinreb Amide Formation [2]

• Setup: Dissolve the brominated acid (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) under argon.

• Reagent Addition: Add N,O -dimethylhydroxylamine hydrochloride (1.2 eq), EDC·HCl (1.5 eq), and HOBt (1.2 eq).

• Activation: Cool to 0 °C and add N,N -diisopropylethylamine (DIPEA) (3.0 eq) dropwise. Stir at room temperature for 12 hours.

• Workup: Wash the organic layer sequentially with 1M HCl (removes unreacted amine), saturated NaHCO3​ (removes unreacted acid), and brine. Dry over MgSO4​ and concentrate.

  • Self-Validation Check: The crude 1H NMR must show two distinct singlets at ∼ 3.7 ppm ( N -OMe) and ∼ 3.2 ppm ( N -Me). If these are missing, the coupling failed.

Protocol C: Chelation-Controlled Reduction to Aldehyde

• Setup: Dissolve the Weinreb amide (1.0 eq) in anhydrous THF (0.1 M) in a flame-dried flask under argon. Cool to 0 °C.

• Reduction: Add DIBAL-H (1.0 M in hexanes, 1.5 eq) dropwise over 15 minutes. Stir at 0 °C for 1 hour.

• Quench (Critical Step): Carefully add a saturated aqueous solution of Rochelle salt (potassium sodium tartrate) dropwise.

  • Self-Validation Check 1: Vigorous gas evolution (isobutane/hydrogen) will occur.

• Emulsion Breakdown: Stir the resulting thick white emulsion vigorously at room temperature for 2 hours.

  • Self-Validation Check 2: The reaction is only ready for extraction when the emulsion completely breaks into two distinct, crystal-clear layers (organic and aqueous).

• Isolation: Extract with ethyl acetate, dry over MgSO4​ , concentrate, and purify via short-path silica gel chromatography to yield the highly pure 3-(2-bromo-4,5-dimethoxyphenyl)propanal.

References

• Vincze, Z.; Bíró, A. B.; Csékei, M.; Timári, G.; Kotschy, A. "A new method for the synthesis of 6,7-dihydro-5H-pyrrolo[2,1-a][2]benzazepines and 5,6,7,9,10,11-hexahydro-12H-indolo[2,1-a][2]benzazepines and evaluation of their bioactivity." Synthesis2006 , 8, 1375-1385.[Link]

• Nahm, S.; Weinreb, S. M. "N-methoxy-n-methylamides as effective acylating agents." Tetrahedron Letters1981 , 22 (39), 3815-3818.[Link]

• Dess, D. B.; Martin, J. C. "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones." Journal of Organic Chemistry1983 , 48 (22), 4155-4156.[Link]

Technical Support Center: Purification of Crude 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the purification of crude 3-(2-Bromo-4,5-dimethoxyphenyl)propanal. This document offers in-depth, experience-based solutions to common challenges, ensuring the integrity and success of your experimental workflow.

I. Understanding the Molecule and Potential Impurities

3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a key intermediate in the synthesis of various pharmaceutical compounds. Its purity is paramount for the success of subsequent synthetic steps and the quality of the final active pharmaceutical ingredient (API).[1]

Common impurities in crude 3-(2-Bromo-4,5-dimethoxyphenyl)propanal can arise from starting materials, side reactions, or degradation. These may include:

• Unreacted Starting Materials: Such as 2-bromo-4,5-dimethoxybenzaldehyde.

• Over-oxidation Product: The corresponding carboxylic acid, 3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid, is a frequent impurity formed by air oxidation.[2][3]

• Aldol Condensation Products: Self-condensation of the aldehyde can occur, especially in the presence of acidic or basic conditions.[4]

• Corresponding Alcohol: The alcohol from which the aldehyde may have been synthesized can be present as an impurity.[2][4]

The presence of these impurities can lead to undesirable side reactions, reduced yields, and complications in downstream applications.[5]

II. Troubleshooting Guide: Common Purification Challenges

This section addresses specific issues that may be encountered during the purification of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal and provides actionable solutions.

Problem 1: Low Yield After Purification

Potential Cause:

• Decomposition on Silica Gel: Aldehydes can be sensitive to the acidic nature of standard silica gel, leading to decomposition or aldol condensation during column chromatography.[6]

• Incomplete Extraction: If using a liquid-liquid extraction, the aldehyde may have some solubility in the aqueous phase, leading to loss of product.

• Volatilization: Although this specific propanal is not highly volatile, some loss can occur during solvent removal under high vacuum and elevated temperatures.

Solutions & Scientific Rationale:

• Deactivating Silica Gel: Before performing column chromatography, neutralize the silica gel by preparing a slurry with a solvent containing a small amount of a non-nucleophilic base, such as triethylamine (typically 0.1-1% v/v). This neutralizes the acidic silanol groups on the silica surface, minimizing acid-catalyzed degradation of the aldehyde.

• Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (basic or neutral) for chromatography.[7]

• Thorough Extraction: When performing a liquid-liquid extraction, ensure the aqueous phase is extracted multiple times (at least 3x) with a suitable organic solvent to maximize the recovery of the aldehyde.

• Careful Solvent Removal: Use a rotary evaporator with controlled temperature and vacuum to remove the solvent. Avoid excessive heat to minimize potential degradation or volatilization.

Problem 2: Presence of Carboxylic Acid Impurity Post-Purification

Potential Cause:

• Incomplete Removal During Workup: A simple aqueous wash may not be sufficient to remove all of the corresponding carboxylic acid impurity.

• Oxidation During Purification: Exposure to air during lengthy purification procedures can lead to the formation of the carboxylic acid.[3]

Solutions & Scientific Rationale:

• Aqueous Base Wash: Before chromatographic purification, wash the crude organic solution with a mild aqueous base such as 10% sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution.[2] This will deprotonate the carboxylic acid, forming a water-soluble carboxylate salt that will partition into the aqueous layer.

• Inert Atmosphere: Whenever possible, perform purification steps under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen.[3]

Problem 3: Co-elution of Impurities During Column Chromatography

Potential Cause:

• Inappropriate Solvent System: The chosen eluent may not have the optimal polarity to effectively separate the desired aldehyde from structurally similar impurities.

• Column Overloading: Loading too much crude material onto the column can lead to broad peaks and poor separation.

Solutions & Scientific Rationale:

• Systematic TLC Analysis: Before committing to a large-scale column, perform a thorough thin-layer chromatography (TLC) analysis with various solvent systems (e.g., hexane/ethyl acetate, dichloromethane/hexane) to identify the optimal eluent for separation.[3]

• Gradient Elution: Employ a gradient elution strategy during column chromatography. Start with a low polarity eluent to first elute non-polar impurities, then gradually increase the polarity to elute the desired aldehyde, leaving more polar impurities on the column.[3]

• Proper Loading Technique: Dissolve the crude product in a minimal amount of the initial eluent and load it onto the column. Alternatively, for less soluble compounds, dry-loading (adsorbing the compound onto a small amount of silica gel before loading) can improve resolution.[3]

III. Frequently Asked Questions (FAQs)

Q1: What is the most effective method for purifying 3-(2-Bromo-4,5-dimethoxyphenyl)propanal on a laboratory scale?

A1: For laboratory-scale purification, flash column chromatography on deactivated silica gel is generally the most effective and versatile method. It allows for the separation of a wide range of impurities.[3] For removing acidic impurities specifically, a pre-chromatography wash with a mild aqueous base is highly recommended.[2]

Q2: Can I use recrystallization to purify this compound?

A2: Recrystallization can be a very effective purification technique if the crude 3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a solid and a suitable solvent system can be identified.[8] The ideal solvent will dissolve the compound well at an elevated temperature but poorly at room temperature, while impurities remain soluble at lower temperatures.[8]

Q3: How can I assess the purity of my final product?

A3: A combination of analytical techniques is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is an excellent method for quantifying the purity of aromatic aldehydes and detecting non-volatile impurities.[9][10]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is suitable for identifying and quantifying volatile and semi-volatile impurities.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR provide structural confirmation and can be used to identify and quantify impurities with distinct signals.[5] Quantitative NMR (qNMR) can provide highly accurate purity determination.[4][11]

Q4: How should I store the purified 3-(2-Bromo-4,5-dimethoxyphenyl)propanal?

A4: Aldehydes are susceptible to oxidation.[3] To ensure stability, the purified compound should be stored under an inert atmosphere (argon or nitrogen), in a tightly sealed container, protected from light, and at low temperatures (refrigeration is recommended).[3]

IV. Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into a glass column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude 3-(2-Bromo-4,5-dimethoxyphenyl)propanal in a minimal amount of the eluent. Alternatively, adsorb the crude material onto a small amount of silica gel and load the dry powder onto the top of the column.[3]

• Elution: Begin elution with a non-polar eluent (e.g., 100% hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). The optimal solvent system should be predetermined by TLC analysis.[3]

• Fraction Collection: Collect fractions as the solvent elutes from the column.

• Analysis: Analyze the fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified aldehyde.[3]

Protocol 2: Purity Assessment by HPLC

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[3]

• Mobile Phase: A gradient of acetonitrile and water is typically effective.

• Flow Rate: 1.0 mL/min.[3]

• Column Temperature: 30 °C.[3]

• Detection: UV at an appropriate wavelength (e.g., 280 nm).[3]

• Injection Volume: 10 µL.[3]

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a compatible solvent to a known concentration (e.g., 1 mg/mL).

V. Visualizations

Caption: General experimental workflow for the purification and analysis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal.

Caption: Decision tree for addressing common impurities during purification.

VI. References

• Phenomenex. (n.d.). Troubleshooting Guide. Retrieved from [Link]

• Reddit. (2015, April 1). Purifying aldehydes?. r/chemistry. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Aldehydes. Chempedia. Retrieved from [Link]

• Google Patents. (n.d.). CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine. Retrieved from

• Google Patents. (n.d.). US8779123B2 - Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid. Retrieved from

• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-(2-Bromo-4,5-dimethoxyphenyl)propiononitrile. PubChem. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• J-Stage. (n.d.). Determination of Aromatic Aldehydes by High Performance Liquid Chromatography after Precolumn Fluorescent Derivatization with 4, 5-Dimethyl-o-phenylenediamine. Retrieved from [Link]

• SIELC Technologies. (2018, May 16). 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile. Retrieved from [Link]

• Wiley Online Library. (n.d.). Nonclassical Recrystallization. Retrieved from [Link]

• International Journal of Advanced Research in Engineering, Science & Management. (2025, March 7). Analytical Methods for Assessing Drug Purity and Quality “A Critical Evaluation”. Retrieved from [Link]

• PubChem. (n.d.). 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile. Retrieved from [Link]

• Indian Patent Office. (n.d.). Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl Bromide. Retrieved from [Link]

• PubMed. (2024, April 2). Determination of genotoxic impurities of aromatic aldehydes in pharmaceutical preparations by high performance liquid chromatography after derivatization with N-Cyclohexyl-4-hydrazino-1,8-naphthalenediimide. Retrieved from [Link]

• ResearchGate. (2015, December 3). Is it possible to purify aldehyde by column? Is there any other method to do purification?. Retrieved from [Link]

• Shimadzu. (n.d.). Aldehydes in Atmospheric Air. Retrieved from [Link]

• Waters. (n.d.). Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. General procedures for the purification of Aldehydes - Chempedia - LookChem [lookchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. reddit.com [reddit.com]
• 8. mt.com [mt.com]
• 9. Determination of Aromatic Aldehydes by High Performance Liquid Chromatography after Precolumn Fluorescent Derivatization with 4, 5-Dimethyl-o-phenylenediamine [jstage.jst.go.jp]
• 10. Determination of genotoxic impurities of aromatic aldehydes in pharmaceutical preparations by high performance liquid chromatography after derivatization with N-Cyclohexyl-4-hydrazino-1,8-naphthalenediimide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Analytical Methods for Assessing Drug Purity and Quality “A Critical Evaluation” [ijaresm.com]

Technical Support Center: Synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Welcome to the Technical Support Center for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanal. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this key intermediate. By understanding the causality behind potential issues, you can optimize your reaction conditions, improve yield, and ensure the highest purity of your final product.

The synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanal typically proceeds via a multi-step pathway, starting from veratraldehyde (3,4-dimethoxybenzaldehyde). Each step presents unique challenges and potential for side product formation. This guide provides a structured troubleshooting framework in a question-and-answer format to directly address these issues.

Troubleshooting Guide: Common Side Products & Solutions

This section is organized by the major stages of the synthesis. Each entry details a specific problem, explains the underlying chemical principles, and provides actionable solutions and protocols.

Issue 1: Impurities from the Bromination of Veratraldehyde

The first critical step is the regioselective bromination of the veratraldehyde starting material. The two methoxy groups are strongly activating and ortho-, para-directing, which can lead to a mixture of products if not carefully controlled.

Q1: My NMR/GC-MS analysis shows multiple brominated species. Why am I not getting clean 2-bromo-4,5-dimethoxybenzaldehyde?

A1: This is a classic issue of regioselectivity and over-bromination in an electrophilic aromatic substitution reaction.

• Causality: The C2 and C6 positions on the veratraldehyde ring are both activated by the methoxy groups. The C6 position is sterically less hindered, but the C2 position is also susceptible to attack. Using a slight excess of a powerful brominating agent or elevated temperatures can lead to the formation of the 6-bromo isomer and dibrominated (2,6-dibromo) byproducts.

• Solution: Precise control over stoichiometry, temperature, and the choice of brominating agent is crucial. Using a milder brominating agent or an in situ generation method can significantly improve selectivity. A recent study demonstrated a high-yield synthesis using potassium bromate (KBrO3) as a source of in situ bromine in acidic conditions, which offers a safer alternative to liquid bromine.[1][2]

Table 1: Comparison of Bromination Conditions for Veratraldehyde

Brominating Agent	Solvent	Temperature	Common Side Products	Key Considerations
Br₂	Acetic Acid	0 °C to RT	6-bromo isomer, dibromo products[3]	Highly corrosive and toxic. Requires precise stoichiometric control.
KBrO₃ / H₂SO₄	Acetic Acid	RT	Minimal	Generates bromine in situ, offering better control and safety.[1][2]
N-Bromosuccinimide (NBS)	Acetonitrile	RT	Varies	Generally milder, but selectivity can be substrate-dependent.

Optimized Protocol: Selective Bromination using KBrO₃

This protocol is adapted from a reported high-yield synthesis of 2-bromo-4,5-dimethoxybenzaldehyde.[1][2]

• Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve veratraldehyde (1.0 eq.) in glacial acetic acid.

• Reagent Addition: Add potassium bromide (KBr) (1.2 eq.) to the solution. Slowly add a solution of potassium bromate (KBrO₃) (0.4 eq.) in water while maintaining vigorous stirring.

• Reaction: Stir the reaction at room temperature for 2-4 hours, monitoring by TLC (Thin Layer Chromatography) until the starting material is consumed.

• Workup: Quench the reaction by pouring the mixture into a solution of sodium bisulfite to neutralize any remaining bromine.

• Isolation: The product will precipitate. Filter the solid, wash thoroughly with water, and dry under vacuum. The product can be further purified by recrystallization from ethanol.

Issue 2: Side Products from the Two-Carbon Homologation

A common route to extend the aldehyde to the desired propanal involves a two-step sequence: a Horner-Wadsworth-Emmons (HWE) reaction to form an α,β-unsaturated ester, followed by reduction.

Q2: My Horner-Wadsworth-Emmons (HWE) reaction is sluggish, and I have a significant amount of unreacted 2-bromo-4,5-dimethoxybenzaldehyde. How can I drive the reaction to completion?

A2: Incomplete reaction in an HWE olefination is typically due to issues with base strength, moisture, or steric hindrance.

• Causality: The HWE reaction requires the deprotonation of a phosphonate ester to form a nucleophilic carbanion.[4][5] If the base is not strong enough (e.g., old NaH), or if there is moisture in the solvent or on the glassware, the carbanion will be quenched before it can react with the aldehyde.[5] The aldehyde itself, being sterically hindered at the 2-position by the bromine atom, may also react more slowly than less hindered aldehydes.[5]

• Solution:

  • Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven. Use anhydrous solvents (e.g., THF, DME) and perform the reaction under an inert atmosphere (nitrogen or argon).[5]

  • Verify Base Activity: Use a fresh, high-quality batch of sodium hydride (NaH) or a stronger base like Lithium Diisopropylamide (LDA) if necessary.[4]

  • Increase Temperature/Time: While the initial addition should be done at a low temperature (0 °C) to control the reaction, allowing the mixture to slowly warm to room temperature and stirring for an extended period (2-16 hours) can help drive the reaction to completion.[4]

Caption: Troubleshooting workflow for low HWE reaction yield.

Issue 3: Impurities from the Final Reduction Step

The final step often involves the reduction of an α,β-unsaturated ester (from the HWE reaction) to the saturated aldehyde. Diisobutylaluminium hydride (DIBAL-H) is the reagent of choice for this transformation.

Q3: My final product is contaminated with 3-(2-Bromo-4,5-dimethoxyphenyl)propan-1-ol. How did this over-reduction occur?

A3: Over-reduction to the primary alcohol is a common side reaction when using DIBAL-H if the reaction conditions, particularly temperature, are not strictly controlled.

• Causality: The partial reduction of an ester to an aldehyde with DIBAL-H relies on the formation of a stable tetrahedral intermediate at very low temperatures (-78 °C).[6][7] If the temperature rises, this intermediate can collapse, and a second equivalent of DIBAL-H can reduce the newly formed aldehyde all the way to the primary alcohol.[8] Using more than one equivalent of DIBAL-H will also lead to the alcohol byproduct.[7]

• Solution:

  • Strict Temperature Control: Maintain the reaction temperature at or below -78 °C (a dry ice/acetone bath is standard) throughout the DIBAL-H addition and for the duration of the reaction.[7][8]

  • Precise Stoichiometry: Use only 1.0 to 1.2 equivalents of DIBAL-H. An excess will inevitably lead to over-reduction.[7]

  • Careful Quenching: Quench the reaction at -78 °C by slowly adding methanol before warming the mixture to room temperature. This destroys excess DIBAL-H before it has a chance to react further as the temperature rises.[7]

Caption: Pathway for DIBAL-H reduction and over-reduction side product.

Frequently Asked Questions (FAQs)

Q: My final product is a persistent oil, but some literature reports a solid. What should I do? A: The propanal can sometimes be isolated as an oil or a low-melting solid.[9] Purity is key. If analytical data (NMR, GC-MS) confirms high purity, the physical state may not be an issue. To induce crystallization, try dissolving the oil in a minimal amount of a hot non-polar solvent (like hexane or a methylcyclohexane/ethyl acetate mixture) and cooling it slowly, possibly with scratching the flask's inner surface.[9]

Q: How can I remove the corresponding carboxylic acid impurity, 3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid, from my final product? A: The carboxylic acid is formed by the air oxidation of the aldehyde, a common degradation pathway for aromatic aldehydes.[10] To remove it, you can perform a simple acid-base extraction. Dissolve the crude product in an organic solvent (e.g., ethyl acetate) and wash with a mild aqueous base like 5% sodium bicarbonate solution. The carboxylic acid will be deprotonated and move into the aqueous layer, while the desired aldehyde remains in the organic layer.

Q: What is the best way to store the final 3-(2-Bromo-4,5-dimethoxyphenyl)propanal to prevent degradation? A: Aromatic aldehydes are susceptible to oxidation, especially when exposed to air and light.[10] For long-term stability, store the purified compound in a tightly sealed container under an inert atmosphere (argon or nitrogen), protected from light, and at low temperatures (e.g., in a refrigerator at ≤4 °C).

References

• Allan Chemical Corporation. (2025, October 23).
• Servier. (Patent No. US8779123B2). Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.
• Vulcanchem. 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile.
• Wikipedia. Aldehyde.
• BenchChem. Troubleshooting Horner-Wadsworth-Emmons reaction conditions.
• Kühnl, J., et al. (2023). Amino Chemoassay Profiling of Aromatic Aldehydes–Unraveling Drivers of Their Skin Sensitization Potency. Chemical Research in Toxicology.
• Servier. (Patent No. CN103848757A). Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.
• Kühnl, J., et al. (2023). Amino Chemoassay Profiling of Aromatic Aldehydes–Unraveling Drivers of Their Skin Sensitization Potency.
• BenchChem. Troubleshooting low yields in the Horner-Wadsworth-Emmons reaction.
• Majumdar, K.C., & Chattopadhyay, B. (2016). Use of Bromine and Bromo-Organic Compounds in Organic Synthesis. Chemical Reviews.
• Ghorai, M.K., et al. (2019). DIBALH: from known fundamental to an unusual reaction; chemoselective partial reduction of tertiary amides in the presence of esters. RSC Advances.
• Professor Dave Explains. (2020, December 1). Reduction of Esters With DIBAL-H. YouTube.
• Ashenhurst, J. (2011, August 26). Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. Master Organic Chemistry.
• Chemistry Steps. (2024, December 19). DIBAL Reducing Agent.
• S. T. Senthilkumar, et al. (2008). 3-(2-Bromo-4,5-dimethoxyphenyl)propiononitrile. Acta Crystallographica Section E: Structure Reports Online.
• BenchChem. Application Notes and Protocols: Partial Reduction of Esters to Aldehydes using DIBAL-H.
• Chemistry LibreTexts. (2023, January 22). Reactivity of Aldehydes & Ketones.
• Nafillah, K. (2024). Synthesis and Characterization of 2-bromo-4,5-dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ.
• Nafillah, K. (2024, March 20). Synthesis and Characterization of 2-bromo-4,5-dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ. SunanKalijaga.org.
• Globe Thesis. (2021, May 21).
• Alfa Chemistry. (2024, August 6). Horner-Wadsworth-Emmons Reaction.
• Organic Chemistry Portal. Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction.
• Ando, K., et al. (2014). (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction. The Journal of Organic Chemistry.
• Vihita Chem Pvt. Ltd. (Patent Application). Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl Bromide.
• National Center for Biotechnology Information. 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile. PubChem.
• LookChem.
• BenchChem. Technical Support Center: Resolving Impurities in 2-(3,4-Dimethoxyphenyl)propanal Samples.

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• 2. sunankalijaga.org [sunankalijaga.org]
• 3. CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 8. DIBAL Reducing Agent - Chemistry Steps [chemistrysteps.com]
• 9. US8779123B2 - Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid - Google Patents [patents.google.com]
• 10. Study: Impact of Aromatic Aldehydes on Fragrance Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]

Technical Support Center: Bromination of 3,4-Dimethoxyphenyl Derivatives

Welcome to the technical support center for the synthesis and troubleshooting of brominated 3,4-dimethoxyphenyl derivatives. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to navigate the common challenges associated with this critical transformation in pharmaceutical and materials science research. This guide is structured in a question-and-answer format to directly address the practical issues you may encounter at the bench.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction is yielding a mixture of di- and tri-brominated products. How can I improve selectivity for monobromination?

A1: This is the most common issue when working with highly activated aromatic systems like 3,4-dimethoxyphenyl derivatives. The two methoxy groups are powerful activating, ortho, para-directing substituents that significantly increase the nucleophilicity of the ring, making it susceptible to multiple additions.[1][2][3]

Causality: The strong electron-donating resonance effect of the methoxy groups stabilizes the cationic intermediate (the arenium or sigma complex) formed during electrophilic attack, lowering the activation energy for subsequent brominations.[4][5] Using a highly reactive brominating agent like elemental bromine (Br₂), especially with a Lewis acid, provides a high concentration of the electrophile, overwhelming the substrate and leading to polysubstitution.[2]

Troubleshooting Steps & Solutions:

• Switch to a Milder Brominating Agent: The most effective strategy is to replace elemental bromine with a reagent that delivers the electrophile more slowly. N-Bromosuccinimide (NBS) is the preferred choice for controlled monobromination of activated rings.[2][6][7] It maintains a low, steady-state concentration of Br₂ in the reaction mixture, which favors the more selective single substitution.[7]

• Control Stoichiometry Precisely: Use of a slight excess of the substrate relative to the brominating agent can help consume the electrophile before it can react a second time. However, the primary control should come from the choice of reagent and conditions. Start with 1.0 to 1.05 equivalents of NBS.

• Lower the Reaction Temperature: Reducing the temperature decreases the overall reaction rate, enhancing the kinetic selectivity for the most favorable monobromination pathway.[2][4] Performing the reaction at 0 °C or even lower can dramatically reduce the formation of polybrominated byproducts.

• Choose an Appropriate Solvent: The solvent plays a critical role.

  • Non-polar solvents (e.g., dichloromethane (DCM), carbon tetrachloride) can reduce the reactivity of the brominating agent and improve selectivity compared to polar solvents.[2]

  • N,N-Dimethylformamide (DMF) has been shown to promote high para-selectivity when used with NBS for brominating electron-rich aromatic compounds.[8]

Q2: I'm struggling with regioselectivity. How can I control which position on the ring is brominated?

A2: Regiocontrol is governed by the combined directing effects of the two methoxy groups and any substituent at the 1-position, balanced against steric hindrance. For a generic 1-substituted-3,4-dimethoxybenzene, the positions ortho and para to the methoxy groups (C2, C5, and C6) are all electronically activated.

Causality: The methoxy groups are π-donor substituents that direct electrophilic attack preferentially to the para position, followed by the ortho position.[4] Steric hindrance from the existing substituent at C1 and the adjacent methoxy group at C3 will often disfavor substitution at the C2 position. Therefore, substitution is most commonly observed at the C5 or C6 positions.

Troubleshooting Steps & Solutions:

• Leverage Steric Hindrance: The C6 position is generally less sterically hindered than the C2 position. To favor substitution at the least hindered position, using a bulkier brominating agent or a solvent system that can create a larger effective electrophile may help, though this is a less common strategy. The primary control remains electronic.

• Temperature Control for Kinetic vs. Thermodynamic Products: In some cases, different regioisomers can be favored at different temperatures. Electrophilic aromatic bromination at the lowest effective temperature often displays higher selectivity, favoring the kinetically preferred product (often the para isomer).[4] Running the reaction at a higher temperature may allow for equilibration and formation of a thermodynamically more stable isomer, though this also increases the risk of side reactions.

• Utilize Specialized Reagents: Certain reagents are known for high para-selectivity. While tetraalkylammonium tribromides are noted for phenols, using NBS in DMF is an excellent starting point for achieving high regioselectivity with methoxy-substituted aromatics.[4][8]

Q3: My TLC analysis shows significant amounts of unreacted starting material, even after several hours. What could be wrong?

A3: A sluggish or incomplete reaction with a highly activated substrate is unusual but can occur due to several factors related to the reagents or reaction setup.

Causality: The most likely culprits are an inactive brominating agent, insufficient activation (if required), or the presence of an inhibitor. NBS, for example, can decompose over time if not stored properly.

Troubleshooting Steps & Solutions:

• Verify Reagent Quality: Use freshly opened or purified NBS. Impure NBS can be yellowish and may give unreliable results. It can be purified by recrystallization from hot water.[8]

• Ensure Anhydrous Conditions (for certain reactions): While some NBS brominations proceed in aqueous media, many protocols for selective electrophilic substitution require anhydrous solvents to prevent side reactions.[8] Ensure your glassware is oven- or flame-dried and the solvent is anhydrous.

• Consider a Mild Activator: If using a very mild system, a catalytic amount of a protic or Lewis acid can sometimes be necessary to generate a sufficiently powerful electrophile. For example, bromination with Br₂ in acetic acid is a common method where the acid acts as a catalyst.[9] However, be cautious, as this will also increase the rate of polysubstitution.

• Check for Quenching Agents: Ensure your starting material or solvent does not contain impurities (e.g., amines, thiols) that would consume the brominating agent.

Q4: I've isolated my product, but NMR analysis suggests I have benzylic bromination or oxidation to a quinone. How can I prevent these side reactions?

A4: These side reactions indicate that the reaction conditions are favoring undesired pathways. Benzylic bromination occurs via a radical mechanism, while oxidation is a known reactivity pathway for electron-rich hydroquinone-type systems.

Causality:

• Benzylic Bromination: This occurs if there is an alkyl group on the ring (e.g., at the 1-position). It is a radical chain reaction that is initiated by light or radical initiators (like AIBN or benzoyl peroxide).[7][10] Using NBS in a non-polar solvent like CCl₄ with a radical initiator is the classic condition for this reaction, which should be avoided if aromatic substitution is desired.[8]

• Oxidation to Quinones: 1,4-Dimethoxybenzene systems are precursors to quinones. Under certain conditions, especially with NBS in aqueous solvents, oxidative demethylation can occur to yield the corresponding benzoquinone.[11]

Troubleshooting Steps & Solutions:

• Prevent Radical Bromination:

  • Exclude Light: Perform the reaction in a flask wrapped in aluminum foil.

  • Avoid Radical Initiators: Do not add AIBN or peroxides.

  • Use Polar Solvents: Radical bromination is disfavored in polar solvents. Using DMF or acetic acid for electrophilic substitution will help suppress the radical pathway.

• Prevent Oxidation:

  • Use Anhydrous Conditions: The presence of water can facilitate the oxidative demethylation pathway.[11] Using anhydrous DCM or DMF is recommended.

  • Control Stoichiometry: Using a large excess of the oxidizing/brominating agent can promote oxidation.

  • Buffer the Reaction: The presence of acid can catalyze oxidation.[11] If the reaction generates HBr as a byproduct, it can be beneficial to add a non-nucleophilic base like pyridine or 2,6-lutidine to scavenge the acid.

Q5: Purification is proving difficult. How can I effectively separate my desired monobrominated product from starting material and dibrominated impurities?

A5: This is a common challenge as the polarities of the starting material, mono-, and di-brominated products are often very similar, making separation by standard column chromatography difficult.[12]

Causality: The addition of a bromine atom does not always sufficiently change the polarity of the molecule to allow for easy separation from the slightly less polar starting material or the slightly more polar (or similarly polar) dibrominated byproduct on standard silica gel.

Troubleshooting Steps & Solutions:

• Optimize Reaction for Purity: The best purification is a clean reaction. First, apply the troubleshooting steps from Q1 to minimize the formation of the dibromo- impurity in the first place.

• Recrystallization: This is often the most powerful technique for this specific separation.[12][13]

  • Solvent Screening: Experiment with various solvent systems (e.g., ethanol, methanol, hexane/ethyl acetate, isopropanol) to find one where the desired product has high solubility at high temperature but low solubility at room temperature or 0 °C, while the impurities remain in solution or have significantly different solubility profiles.

  • Procedure: Dissolve the crude material in a minimum amount of hot solvent, then allow it to cool slowly to form pure crystals.

• Optimize Column Chromatography:

  • Shallow Gradient: If recrystallization fails, use a very shallow solvent gradient during column chromatography. For example, start with pure hexane and slowly increase the percentage of ethyl acetate or DCM by 0.5-1% increments.

  • Different Stationary Phase: Consider using a different stationary phase, such as alumina or a bonded-phase silica, which may offer different selectivity.

Data & Reagent Comparison

Brominating Agent	Typical Conditions	Primary Use / Selectivity	Common Issues
Br₂ / Lewis Acid (e.g., FeBr₃)	DCM or CCl₄, 0 °C to RT	Highly reactive, for less activated rings	Poor selectivity, high risk of polysubstitution with activated rings.[5][14]
Br₂ / Acetic Acid	Acetic Acid, RT	General purpose, moderately activating	Can still lead to polysubstitution; corrosive.[9][15]
N-Bromosuccinimide (NBS)	DMF or DCM, 0 °C to RT	Recommended for Monobromination. High regioselectivity.[6][8]	Can initiate radical bromination if exposed to light/initiators.[7] Can cause oxidation in aqueous media.[11]
KBr / KBrO₃ / Acid	Acetic Acid or H₂O, RT	In-situ generation of Br₂. Good for some applications.	Can be less selective than NBS. Requires careful stoichiometric control.[15][16]

Key Experimental Protocols

Protocol 1: Controlled Monobromination of a 3,4-Dimethoxyphenyl Derivative using NBS

Objective: To achieve selective monobromination of a 3,4-dimethoxyphenyl substrate with high yield and minimal byproduct formation.

Methodology:

• Setup: To a round-bottom flask, dried and under a nitrogen atmosphere, add the 3,4-dimethoxyphenyl substrate (1.0 eq). Dissolve it in anhydrous DMF (approx. 0.2 M concentration). Wrap the flask in aluminum foil to exclude light.

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

• Reagent Addition: Add N-bromosuccinimide (NBS) (1.05 eq) portion-wise over 15-20 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by TLC or HPLC every 30 minutes. The reaction is typically complete within 1-3 hours.

• Quenching: Once the starting material is consumed, pour the reaction mixture into a separatory funnel containing cold water and extract with ethyl acetate or diethyl ether (3x volumes).

• Work-up: Wash the combined organic layers sequentially with a cold saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) (to quench any unreacted bromine), saturated aqueous sodium bicarbonate (NaHCO₃), and finally, brine.[3][12]

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by recrystallization (see Protocol 2) or column chromatography.

Protocol 2: Purification by Recrystallization

Objective: To purify the crude monobrominated product, removing unreacted starting material and polybrominated impurities.

Methodology:

• Solvent Selection: Place a small amount of the crude solid in several test tubes. Add a few drops of different potential recrystallization solvents (e.g., ethanol, isopropanol, ethyl acetate, hexane) to each. Find a solvent that dissolves the solid when hot but in which it is sparingly soluble when cold. A co-solvent system (e.g., ethanol/water, hexane/ethyl acetate) may be required.[13]

• Dissolution: Place the crude product in an Erlenmeyer flask. Add the chosen solvent dropwise while heating the mixture (e.g., on a hot plate) until the solid just dissolves. Use the minimum amount of hot solvent necessary.

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask during this time to allow for the formation of well-defined crystals.

• Crystallization: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration (using a Büchner funnel). Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved.

Visualized Workflows & Mechanisms

Caption: General two-step mechanism for electrophilic bromination.[5][14]

Caption: Troubleshooting workflow for common bromination issues.

References

• Making Molecules. (2025, June 19). Electrophilic Aromatic Substitution.
• Jiang, T., et al. (n.d.). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. PMC.

• Chemistry Steps. (2022, January 20). Electrophilic Aromatic Substitution – The Mechanism. Retrieved from [Link]

• LibreTexts Chemistry. (2022, December 12). Chemistry of Benzene: Electrophilic Aromatic Substitution. Retrieved from [Link]

• LibreTexts Chemistry. (2022, September 24). 16.1: Electrophilic Aromatic Substitution Reactions - Bromination. Retrieved from [Link]

• OC-Praktikum. (2006, March). Bromination of 1,2-dimethoxybenzene to 4,5-dibromo-1,2. Retrieved from [Link]

• Google Patents. (n.d.). US3689559A - Aromatic bromination process.

• TopSCHOLAR. (n.d.). Regiospecific P-Bromination of Activated Aromatic Systems – Greener Approach. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). Retrieved from [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. Retrieved from [Link]

• Master Organic Chemistry. (2011, June 10). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Unexpected reaction on bromination of 3,4-dihydropyridin-2(1H)-ones with N-bromosuccinimide. Retrieved from [Link]

• PMC. (n.d.). Simple and Regioselective Bromination of 5,6-Disubstituted-indan-1-ones with Br2 Under Acidic and Basic Conditions. Retrieved from [Link]

• Google Patents. (n.d.). EP0913381B1 - Method for purifying a bromine compound.

• Kim, D. W., et al. (2001, February 8). Facile oxidation of fused 1,4-dimethoxybenzenes to 1,4-quinones using NBS: fine-tuned control over bromination and oxidation reactions. Organic Letters, 3(3), 445-7. Retrieved from [Link]

• ResearchGate. (n.d.). Regioselective Bromination of 1,4-Dimethoxy-2,3-dimethylbenzene and Conversion into Sulfur-Functionalized Benzoquinones. Retrieved from [Link]

• Journal of the American Chemical Society. (1948). a-Bromination of Dicarboxylic Acids. Retrieved from [Link]

• HALOGEN ADDITION TO C=C BOND (Bromination of trans-stilbene). (2020, March 20). Experiment : 1. Retrieved from [Link]

• Wordpress. (2026, March 27). Br2 and Electorphilic Br+ reagents. Retrieved from [Link]

• Google Patents. (n.d.). CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.

• Eastern Mediterranean University. (2023, July 4). Purification of Organic Compounds: from Crude Product to Purity. Retrieved from [Link]

• Zenodo. (n.d.). Selective bromination of acetophenone derivatives with bromine in methanol. Retrieved from [Link]

• MDPI. (2022, November 1). Synthesis of Novel Bromophenol with Diaryl Methanes—Determination of Their Inhibition Effects on Carbonic Anhydrase and Acetylcholinesterase. Retrieved from [Link]

• ACG Publications. (2023, June 27). Methoxyphenanthrenes: synthesis and structure analysis. Retrieved from [Link]

• PMC. (2024, January 26). Chemical recycling of bromine-terminated polymers synthesized by ATRP. Retrieved from [Link]

• VTT's Research Information Portal. (2026, February 1). Extraction of brominated flame retardants from acrylonitrile butadiene styrene (ABS) using supercritical carbon dioxide. Retrieved from [Link]

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• 9. Simple and Regioselective Bromination of 5,6-Disubstituted-indan-1-ones with Br2 Under Acidic and Basic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Optimization of Reaction Conditions for 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Welcome to the technical support center for 3-(2-Bromo-4,5-dimethoxyphenyl)propanal. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) related to the synthesis and use of this versatile intermediate. The content is structured to address specific challenges you may encounter during your experimental work, ensuring scientific integrity and providing actionable solutions.

I. Synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal: A Critical Overview

The synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal can be approached from several precursors. The choice of synthetic route will depend on the availability of starting materials and the desired scale of the reaction. Below, we detail the most common and effective synthetic strategies, along with troubleshooting for each.

Route 1: Oxidation of 3-(2-Bromo-4,5-dimethoxyphenyl)propan-1-ol

This is a classic and reliable method for aldehyde synthesis. The key challenge is to prevent over-oxidation to the corresponding carboxylic acid.[1]

Experimental Protocol: Swern Oxidation

A widely used method for the mild oxidation of primary alcohols.[2]

• Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), dissolve oxalyl chloride (1.2 eq.) in anhydrous dichloromethane (DCM) and cool to -78 °C (a dry ice/acetone bath).

• Activator Formation: Slowly add dimethyl sulfoxide (DMSO) (2.2 eq.) to the cooled solution and stir for 15 minutes.

• Alcohol Addition: Add a solution of 3-(2-Bromo-4,5-dimethoxyphenyl)propan-1-ol (1.0 eq.) in anhydrous DCM to the reaction mixture and stir for 1 hour at -78 °C.

• Quenching: Add triethylamine (Et₃N) (5.0 eq.) to the mixture and allow it to warm to room temperature.

• Work-up: Add water to the reaction mixture and separate the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel.

Troubleshooting Guide: Oxidation of the Primary Alcohol

Q1: My reaction yield is low, and I have a significant amount of unreacted starting material. What could be the cause?

A1: This issue often points to incomplete activation of the alcohol or insufficient oxidant.

• Moisture Contamination: The reagents used in Swern oxidation are highly sensitive to moisture. Ensure all glassware is thoroughly dried and that anhydrous solvents are used.

• Incorrect Stoichiometry: Double-check the stoichiometry of your reagents. An excess of the alcohol relative to the oxidizing agent can lead to incomplete conversion.[1]

• Reaction Temperature: Maintaining a low temperature (-78 °C) during the addition of the alcohol is crucial for the stability of the reactive intermediates.

Q2: I am observing the formation of a significant amount of the carboxylic acid byproduct. How can I prevent this?

A2: Over-oxidation is a common problem with many oxidation protocols.

• Choice of Oxidant: The Swern oxidation is generally very mild and selective for the aldehyde.[3] If you are still observing over-oxidation, consider other mild oxidizing agents such as Dess-Martin periodinane (DMP) or a TEMPO-catalyzed oxidation.[4]

• Reaction Time and Temperature: Do not allow the reaction to proceed for too long after the addition of the alcohol. Once the starting material is consumed (as monitored by TLC), proceed with the work-up. Allowing the reaction to warm up prematurely can also lead to over-oxidation.

Q3: The purification of the final product is challenging due to the presence of sulfur-containing byproducts.

A3: The Swern oxidation produces dimethyl sulfide, which has a strong and unpleasant odor.

• Aqueous Work-up: A thorough aqueous work-up, including washes with dilute acid and brine, can help remove most of the water-soluble byproducts.

• Column Chromatography: Careful column chromatography is usually sufficient to separate the desired aldehyde from any remaining impurities.

Route 2: Reduction of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

The reduction of the corresponding nitrile offers a direct route to the aldehyde. Diisobutylaluminium hydride (DIBAL-H) is the reagent of choice for this transformation, as it can reduce nitriles to aldehydes at low temperatures.[5][6]

Experimental Protocol: DIBAL-H Reduction

• Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere, dissolve 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile (1.0 eq.) in anhydrous toluene and cool to -78 °C.

• DIBAL-H Addition: Slowly add a solution of DIBAL-H (1.1 eq., typically 1.0 M in hexanes or toluene) to the cooled solution.

• Reaction Monitoring: Stir the reaction at -78 °C and monitor its progress by TLC. The reaction is typically complete within 1-2 hours.

• Quenching: Slowly add methanol to the reaction mixture at -78 °C to quench the excess DIBAL-H.

• Work-up: Allow the mixture to warm to room temperature and add an aqueous solution of Rochelle's salt (potassium sodium tartrate). Stir vigorously until two clear layers form.

• Extraction and Purification: Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Troubleshooting Guide: Nitrile Reduction

Q1: The primary byproduct of my reaction is the corresponding primary amine, not the aldehyde.

A1: Over-reduction of the nitrile is a common issue.

• Temperature Control: It is critical to maintain the reaction temperature at -78 °C.[5] Higher temperatures will favor the formation of the amine.

• Stoichiometry of DIBAL-H: Use only a slight excess of DIBAL-H (1.05-1.1 equivalents). A larger excess will lead to over-reduction.

• Reverse Addition: Consider adding the nitrile solution to the DIBAL-H solution at -78 °C to maintain a low concentration of the nitrile and minimize over-reduction.

Q2: The work-up of the reaction is difficult, and I am getting a gelatinous precipitate.

A2: The aluminum salts formed during the work-up can be problematic.

• Rochelle's Salt Work-up: The use of Rochelle's salt is highly recommended as it chelates the aluminum salts and helps to break up any emulsions, leading to a cleaner phase separation.[5]

• Acidic Work-up: Alternatively, a carefully controlled acidic work-up (e.g., with dilute HCl) can be used, but this may not be suitable for acid-sensitive substrates.

II. General Handling, Storage, and Purification of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Aromatic aldehydes can be sensitive to air and light.[7] Proper handling and storage are crucial to maintain their purity and prevent degradation.

Frequently Asked Questions (FAQs)

Q1: How should I store 3-(2-Bromo-4,5-dimethoxyphenyl)propanal?

A1: To prevent oxidation to the carboxylic acid, store the aldehyde under an inert atmosphere (argon or nitrogen), in a tightly sealed amber glass vial, and at a low temperature (refrigerated at 2-8 °C).[8]

Q2: My aldehyde has turned yellow and has a pungent odor. What happened?

A2: This is a sign of oxidation to 3-(2-bromo-4,5-dimethoxyphenyl)propanoic acid. The purity of the aldehyde should be checked by NMR or HPLC before use.

Q3: What is the best way to purify my aldehyde if it has started to oxidize?

A3: There are several effective methods for purifying aldehydes:

• Column Chromatography: This is a general and effective method for removing the more polar carboxylic acid impurity.

• Bisulfite Adduct Formation: Aldehydes react reversibly with sodium bisulfite to form solid adducts.[9][10] This can be an excellent method for purification. The adduct can be filtered and washed, and the pure aldehyde can be regenerated by treatment with a mild base (e.g., sodium bicarbonate).

• Distillation: If the aldehyde is thermally stable, vacuum distillation can be an effective purification method.

III. Optimization of Downstream Reactions

The aldehyde functionality of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal allows for a wide range of subsequent transformations. The electron-rich aromatic ring and the presence of a bromine atom also offer opportunities for further functionalization.

Reductive Amination

A common reaction to form amines from aldehydes.

Experimental Protocol

• Imine Formation: Dissolve 3-(2-Bromo-4,5-dimethoxyphenyl)propanal (1.0 eq.) and the desired primary or secondary amine (1.1 eq.) in a suitable solvent such as methanol or dichloroethane.

• Reduction: Add a mild reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) (1.2 eq.) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor by TLC until the starting material is consumed.

• Work-up and Purification: Quench the reaction with water, extract the product with an organic solvent, wash with brine, dry, and concentrate. Purify by column chromatography.

Troubleshooting Guide: Reductive Amination

Q1: The reaction is slow or incomplete.

A1: Several factors can affect the rate of reductive amination.

• pH of the Reaction: The formation of the imine intermediate is pH-dependent. For some amines, the addition of a small amount of acetic acid can catalyze the reaction.

• Choice of Reducing Agent: Sodium triacetoxyborohydride is often more effective than sodium cyanoborohydride for reductive aminations, as it is less toxic and the reaction can be run at a neutral pH.

Q2: I am observing the formation of the corresponding alcohol as a side product.

A2: This indicates that the reduction of the aldehyde is competing with the formation of the imine.

• Pre-formation of the Imine: Allow the aldehyde and amine to stir together for a period of time (e.g., 30-60 minutes) before adding the reducing agent. This will increase the concentration of the imine intermediate and favor the desired reaction pathway.

IV. Visualizing the Synthetic Workflow

To aid in your experimental design, the following diagrams illustrate the key synthetic pathways and decision-making processes.

Caption: Key synthetic routes to the target aldehyde.

Caption: Troubleshooting decision tree for alcohol oxidation.

V. Summary of Key Reaction Parameters

Parameter	Route 1: Swern Oxidation	Route 2: DIBAL-H Reduction
Starting Material	3-(2-Bromo-4,5-dimethoxyphenyl)propan-1-ol	3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile
Key Reagent	Oxalyl chloride, DMSO, Triethylamine	Diisobutylaluminium hydride (DIBAL-H)
Solvent	Anhydrous Dichloromethane (DCM)	Anhydrous Toluene or Hexanes
Temperature	-78 °C	-78 °C
Key Challenge	Preventing over-oxidation to the carboxylic acid	Preventing over-reduction to the primary amine
Work-up	Aqueous wash	Quenching with methanol followed by Rochelle's salt

VI. References

• Allan Chemical Corporation. (2025, October 23). Study: Impact of Aromatic Aldehydes on Fragrance Stability. Retrieved from Allan Chemical Corporation website.

• ACS Publications. (2017, July 12). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development.

• Benchchem. (n.d.). Technical Support Center: Purification of Sulfonated Aromatic Aldehydes. Retrieved from Benchchem website.

• ResearchGate. (2013, May 8). Please suggest a method to purify an aromatic aldehyde after an SNAr reaction. Retrieved from ResearchGate.

• Google Patents. (2000, May 10). Method for removal of aldehydes from chemical manufacturing production streams during distillative purification.

• Vulcanchem. (n.d.). 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile - 35249-62-8. Retrieved from Vulcanchem website.

• Chemical Bull. (2025, July 1). Aldehydes In Aroma: Key Ingredients For Impactful Scents. Retrieved from Chemical Bull website.

• Reddit. (2015, April 1). Purifying aldehydes?. r/chemistry.

• PMC. (n.d.). 3-(2-Bromo-4,5-dimethoxyphenyl)propiononitrile.

• Benchchem. (n.d.). The Vilsmeier-Haack Reaction: A Comprehensive Technical Guide to the Synthesis of 5-Formyluracil Derivatives. Retrieved from Benchchem website.

• Chemistry LibreTexts. (2023, January 22). Preparation of Aldehydes and Ketones.

• Google Patents. (n.d.). CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.

• Chemical Bull. (n.d.). An Aroma Chemical Profile: Aldehyde C-11.

• Google Patents. (n.d.). US8779123B2 - Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.

• Organic Chemistry Portal. (n.d.). Aldehyde synthesis by oxidation of alcohols and rearrangements.

• Organic Synthesis. (n.d.). DIBAL-H Reduction.

• Chemistry Steps. (n.d.). Oxidation of Alcohols to Aldehydes and Ketones.

• Benchchem. (n.d.). Oxidation of 3-bromo-1-propanol to 3-Bromopropanal: Application Notes and Protocols.

• Royal Society of Chemistry. (2008, July 30). Alcohol oxidation methods: 299 ways to convert alcohols to aldehydes and ketones in organic chemistry.

• Frontiers. (2024, October 17). Selective and fast oxidation of alcohol to aldehyde using novel catalytic deep eutectic solvent surfactants.

• ResearchGate. (n.d.). Effects of storage time and temperature on toxic aldehydes and polycyclic aromatic hydrocarbons in flavouring oil gravy during storage.

• Pell Wall Blog. (2013, February 7). Aldehydes: identification and storage.

• Wikipedia. (n.d.). Diisobutylaluminium hydride.

• The Royal Society of Chemistry. (n.d.). Supporting Information.

• PubChem. (n.d.). 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile.

• SunanKalijaga.org. (n.d.). Synthesis and Characterization of 2-bromo-4,5- dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ.

• SunanKalijaga.org. (2024, March 20). Synthesis and Characterization of 2-bromo-4,5-dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ.

• Journal of Chemical Health Risks. (2025, September 8). Spectral and Computational Analysis of (E)-3-(2-Bromo-4-Methoxyphenyl)-1-(4-(Methylthio)Phenyl)Prop-2-En-1-One.

• Beilstein Journals. (n.d.). Supplementary Information.

• ResearchGate. (2012, July 7). Reduction carboxylic acid to aldehyde.

• Chemsrc. (2025, December 1). CAS#:52679-49-9 | 3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid.

• Wikipedia. (n.d.). Vilsmeier–Haack reaction.

• Sigma-Aldrich. (n.d.). 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile.

• BLDpharm. (n.d.). 52679-49-9|3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid.

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction.

• Sciencemadness Discussion Board. (2009, August 19). Vilsmeier–Haack reaction.

• Master Organic Chemistry. (n.d.). DIBAL Reduction of Nitriles to Aldehydes.

• Reddit. (2018, July 27). DIBAL-H Activity. r/chemistry.

• Benchchem. (n.d.). An In-Depth Technical Guide to the Reactivity Profile of 2-(3,4-Dimethoxyphenyl)propanal.

• Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction.

• Google Patents. (n.d.). CN101407474A - Preparation of 2-bromo-4,5-dimethoxy benzenepropanenitrile.

Sources

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• 5. organic-synthesis.com [organic-synthesis.com]
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Removal of unreacted starting materials from 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Welcome to the dedicated technical support center for the purification of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the isolation and purification of this important synthetic intermediate. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the successful purification of your target compound.

Frequently Asked Questions (FAQs)

Q1: What are the most likely unreacted starting materials I might encounter in my crude product?

The synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanal typically involves a carbon-chain extension from a precursor aldehyde. The most common starting material you are likely to encounter is 2-bromo-4,5-dimethoxybenzaldehyde . Depending on the synthetic route employed, other reagents may also be present. For instance, if a Wittig reaction was performed, you might find residual phosphonium salts or the byproduct triphenylphosphine oxide.[1] If a Grignard reaction was utilized, unreacted Grignard reagent and its byproducts could be present.

Q2: My crude 3-(2-Bromo-4,5-dimethoxyphenyl)propanal is an oil, but I suspect it contains solid impurities. How should I proceed?

It is common for crude reaction mixtures to contain both liquid products and solid byproducts. A simple filtration is a good first step. If you've performed a Wittig reaction, the byproduct triphenylphosphine oxide is a common solid impurity that can often be removed by filtration, especially after concentrating the reaction mixture and suspending the residue in a non-polar solvent like a pentane/ether mixture.

Q3: I am concerned about the stability of my aldehyde during purification. What precautions should I take?

Aromatic aldehydes can be susceptible to oxidation, especially when exposed to air and light.[2] It is advisable to handle the compound under an inert atmosphere (e.g., nitrogen or argon) when possible. During purification methods that involve heating, such as recrystallization, it's best to use the minimum necessary temperature and time. For column chromatography, some aldehydes can be sensitive to the acidic nature of silica gel.[3] If you observe degradation, consider using a deactivated silica gel or an alternative stationary phase like alumina.

Q4: How can I effectively monitor the progress of my purification?

Thin Layer Chromatography (TLC) is an indispensable tool for monitoring your purification.[4] For aromatic aldehydes, a common mobile phase is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.[5] By adjusting the ratio of these solvents, you can achieve good separation between your desired product and impurities. The spots can be visualized under a UV lamp.

Troubleshooting Guide: Purification of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

This guide provides solutions to common problems you may encounter during the purification of 3-(2-bromo-4,5-dimethoxyphenyl)propanal.

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield after purification	- Product loss during transfers: Multiple transfer steps can lead to significant material loss. - Decomposition on silica gel: The aldehyde may be degrading on the acidic stationary phase during column chromatography.[3] - Inefficient extraction: The product may not be fully extracted from the aqueous phase during workup.	- Minimize the number of transfers and rinse glassware with the appropriate solvent to recover all the product. - Consider using a less acidic stationary phase like neutral alumina for column chromatography. Alternatively, a rapid filtration through a plug of silica may be sufficient. - Perform multiple extractions (at least 3) from the aqueous phase and combine the organic layers.
Persistent impurity with a similar polarity to the product	- Isomeric byproducts: The synthesis may have produced isomers with similar physical properties. - Unreacted starting material with similar polarity: 2-Bromo-4,5-dimethoxybenzaldehyde may have a similar Rf to the product in some solvent systems.	- Optimize your column chromatography conditions. Try a different solvent system or a longer column for better separation. - Consider converting the aldehyde to a bisulfite adduct, which can be separated from non-aldehyde impurities. The pure aldehyde can then be regenerated.[6]
Formation of a white precipitate that is difficult to filter	- Triphenylphosphine oxide (TPPO) from a Wittig reaction: TPPO is a common byproduct and can be challenging to remove completely.[7]	- To remove the bulk of TPPO, concentrate the reaction mixture, suspend the residue in a non-polar solvent (e.g., pentane or hexane/ether), and filter. - For residual TPPO, a silica gel plug filtration can be effective. - Chemical conversion of TPPO to a more easily removable salt using zinc chloride has also been reported.[8]
The bisulfite adduct does not form or the yield is low	- Steric hindrance: While less common for this aldehyde, significant steric bulk around the carbonyl can hinder adduct formation. - Impure or degraded sodium bisulfite: The reagent may have oxidized over time.	- Ensure you are using a freshly prepared, saturated solution of sodium bisulfite. - Increase the reaction time and ensure vigorous shaking during the extraction to maximize contact between the aldehyde and the bisulfite solution.[9]

Experimental Protocols

Protocol 1: Purification via Sodium Bisulfite Adduct Formation

This method is highly effective for separating aldehydes from non-aldehydic impurities.[9]

• Adduct Formation: Dissolve the crude 3-(2-bromo-4,5-dimethoxyphenyl)propanal in methanol. In a separatory funnel, add a freshly prepared saturated aqueous solution of sodium bisulfite. Shake the funnel vigorously for 5-10 minutes. A white precipitate of the bisulfite adduct may form.

• Extraction of Impurities: Add an immiscible organic solvent, such as diethyl ether or ethyl acetate, to the separatory funnel. Add water to dissolve the bisulfite adduct. Shake the funnel and allow the layers to separate. The non-aldehydic impurities will remain in the organic layer. Drain the aqueous layer containing the bisulfite adduct.

• Regeneration of the Aldehyde: To the collected aqueous layer, add an equal volume of a fresh organic solvent. Slowly add a 50% sodium hydroxide solution dropwise while monitoring the pH. Continue until the solution is basic (pH > 10).[10] This will regenerate the aldehyde.

• Isolation: Extract the regenerated aldehyde into the organic layer. Repeat the extraction two more times. Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and remove the solvent under reduced pressure to yield the purified 3-(2-bromo-4,5-dimethoxyphenyl)propanal.

Caption: Workflow for aldehyde purification via bisulfite adduct formation.

Protocol 2: Purification by Column Chromatography

This is a standard technique for separating compounds based on their polarity.

• Sample Preparation: Dissolve the crude product in a minimal amount of a suitable solvent, such as dichloromethane or a mixture of hexane and ethyl acetate.

• Column Packing: Prepare a slurry of silica gel in hexane and pour it into a chromatography column. Allow the silica to settle, and then drain the excess solvent, ensuring the top of the silica bed does not run dry.

• Loading: Carefully add the dissolved sample to the top of the silica gel bed.

• Elution: Begin eluting the column with a non-polar solvent system (e.g., 9:1 hexane/ethyl acetate). Gradually increase the polarity of the eluent (e.g., to 7:3 hexane/ethyl acetate) to elute your product.

• Fraction Collection: Collect the eluent in fractions and monitor the composition of each fraction by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Caption: General workflow for purification by column chromatography.

Protocol 3: Purification by Recrystallization

If your crude product is a solid or can be induced to crystallize, recrystallization can be a very effective purification method.

• Solvent Selection: Choose a solvent or solvent pair in which 3-(2-bromo-4,5-dimethoxyphenyl)propanal is soluble at high temperatures but sparingly soluble at low temperatures. Common solvents for aromatic aldehydes include ethanol, ethyl acetate, or mixtures such as ethanol/water or hexane/ethyl acetate.[11][12]

• Dissolution: In a flask, add the crude solid and the chosen solvent. Heat the mixture with stirring until the solid completely dissolves. Use the minimum amount of hot solvent necessary.

• Crystallization: Allow the solution to cool slowly to room temperature. Then, cool it further in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing and Drying: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities. Dry the crystals under vacuum.

References

• Shenvi Lab. (n.d.). Work up tips: Reactions with Triphenylphosphine oxide. Retrieved from [Link]

• University of Rochester. (n.d.). Removing Triphenylphosphine Oxide. Retrieved from [Link]

• Kjell, D. P., Slattery, B. J., & Semo, M. J. (1999). A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts. The Journal of Organic Chemistry, 64(15), 5722-5724. [Link]

• Sci-Hub. (n.d.). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Retrieved from [Link]

• Stas, S. M., et al. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, 21(7), 1073-1082. [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• ResearchGate. (n.d.). Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures | Request PDF. Retrieved from [Link]

• Foley, D. P., et al. (2023). Selectivity of Grignard Reagent Formation: From Semibatch to Continuous Lab and Pilot Scale. Organic Process Research & Development, 27(12), 2217-2232. [Link]

• Chemistry Stack Exchange. (2014, July 20). Removing unreacted Mg metal in a Grignard reaction. Retrieved from [Link]

• MH Chem. (2022, August 8). How to remove PPh3=O (triphenyl phosphine oxide) from crude after Wittig or Mitsunobu reaction? [Video]. YouTube. [Link]

• ResearchGate. (2014, September 1). How does one remove triphenylphosphine oxide from product?. Retrieved from [Link]

• Jasperse, C. (n.d.). Grignard Synthesis of Triphenylmethanol. Retrieved from [Link]

• Google Patents. (n.d.). US8779123B2 - Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.

• alwsci. (2025, September 2). How To Choose The Best Eluent For Thin Layer Chromatography (TLC). Retrieved from [Link]

• Master Organic Chemistry. (2018, February 6). Wittig Reaction - Examples and Mechanism. Retrieved from [Link]

• West Virginia University. (n.d.). 5. Thin Layer Chromatography. Retrieved from [Link]

• Chemistry Steps. (2023, October 17). Wittig Reaction - Examples and Mechanism. Retrieved from [Link]

• designer-drug.com. (n.d.). Synthesis of 2-Bromo-4,5-dimethoxybenzaldehyde. Retrieved from [Link]

• Google Patents. (n.d.). US20200355656A1 - Method for Detecting Aldehyde and Ketone By Using Thin Layer Chromatography.
• Google Patents. (n.d.). CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.

• Cambridge University Press & Assessment. (n.d.). Grignard Reaction. Retrieved from [Link]

• Ghaffari, M., et al. (2020). Exploring intermolecular contacts in multi-substituted benzaldehyde derivatives: X-ray, Hirshfeld surface and lattice energy analyses. Acta Crystallographica Section E: Crystallographic Communications, 76(5), 733-742. [Link]

• Google Patents. (n.d.). DE2948058A1 - METHOD FOR PRODUCING SUBSTITUTED BENZALDEHYDE.

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from [Link]

• Wipf, P. (2007). The Wittig Reaction. University of Pittsburgh. Retrieved from [Link]

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. Retrieved from [Link]

• Taniguchi, T., & Curran, D. P. (2012). Silica Gel Promotes Reductions of Aldehydes and Ketones by N-Heterocyclic Carbene Boranes. Organic Letters, 14(17), 4540-4543. [Link]

• Google Patents. (n.d.). US4622429A - Process for the preparation of substituted benzaldehydes.

• Das, B., et al. (2015). Silica gel catalyzed α-bromination of ketones using N-bromosuccinimide. RSC Advances, 5(100), 82299-82302. [Link]

• Merrick, I. B., & Ready, J. M. (2019). Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models. The Journal of Organic Chemistry, 84(17), 10535-10563. [Link]

• Cottiglia, F., et al. (2007). Regioselective Synthesis of Bromo-Substituted 3-Arylcoumarins. Synthesis, 2007(08), 1167-1172. [Link]

• Taniguchi, T., & Curran, D. P. (2012). Silica gel promotes reductions of aldehydes and ketones by N-heterocyclic carbene boranes. Organic Letters, 14(17), 4540-4543. [Link]

• Organic Chemistry Portal. (n.d.). Silica Gel Promotes Reductions of Aldehydes and Ketones by N-Heterocyclic Carbene Boranes. Retrieved from [Link]

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• 2. Study: Impact of Aromatic Aldehydes on Fragrance Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
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• 12. Exploring intermolecular contacts in multi-substituted benzaldehyde derivatives: X-ray, Hirshfeld surface and lattice energy analyses - PMC [pmc.ncbi.nlm.nih.gov]

Preventing decomposition of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal during workup

Technical Support Center: Troubleshooting Guide for 3-(2-Bromo-4,5-dimethoxyphenyl)propanal Workup and Purification

As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of electron-rich arylpropanals. 3-(2-Bromo-4,5-dimethoxyphenyl)propanal is particularly notorious. Standard aqueous workups often result in catastrophic yield losses and intractable polymeric mixtures. This guide provides the mechanistic causality behind these failures and establishes a self-validating protocol to ensure high-fidelity isolation.

Diagnostic Overview: Why Does My Arylpropanal Decompose?

The instability of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal stems from the highly reactive aliphatic aldehyde tethered to an electron-rich, sterically hindered aromatic ring. When exposed to air, light, or non-neutral pH during standard workups, three distinct degradation pathways are triggered:

• Autoxidation (The Primary Culprit): Atmospheric oxygen initiates a free-radical chain reaction. The aldehydic C-H bond is abstracted to form an acyl radical, which rapidly reacts with O₂ to form a peroxy radical, ultimately degrading the product into the corresponding 1[1].

• Aldol Condensation: The α-protons adjacent to the carbonyl are mildly acidic. Basic workup conditions (e.g., quenching with NaHCO₃ or NaOH) cause deprotonation, leading to self-condensation and the formation of viscous,2[2].

• Acetalization: In the presence of alcoholic solvents and trace acid, the aldehyde rapidly converts into hemiacetals and full acetals.

Radical chain mechanism of aldehyde autoxidation leading to carboxylic acid degradation.

Quantitative Performance of Workup Strategies

To bypass these degradation pathways, the workup must be treated as a self-validating system where the reactive moiety is temporarily masked. The Bisulfite Adduct Purification method is the gold standard here. It transforms the reactive aldehyde into a stable, water-soluble α-hydroxy sulfonate, allowing non-polar impurities to be 3[3].

Workup Strategy	Typical Yield (%)	Purity (%)	Primary Degradation Observed
Standard Aqueous (Air, RT)	40–50	< 70	Autoxidation (Carboxylic acid)
Basic Aqueous Quench (NaHCO₃)	30–40	< 60	Aldol condensation (Oligomers)
Bisulfite Extraction (Aqueous Regen)	75–85	> 95	Minor epimerization/hydrolysis
Bisulfite Extraction (TMS-Cl Regen)	85–95	> 98	None (Optimal stability)

Standard Operating Procedures (Self-Validating Protocols)

Crucially, for base-sensitive aldehydes, regeneration must be performed under mild, non-aqueous conditions using chlorotrimethylsilane (TMS-Cl) rather than harsh 4[4].

Protocol 1: Bisulfite Adduct Formation (Masking)

• Solvent Exchange: Concentrate the crude reaction mixture under reduced pressure (bath temp < 30°C, backfill with Argon). Causality: Minimizes thermal degradation and prevents initial autoxidation.

• Solubilization: Dissolve the residue in a water-miscible solvent like Dimethylformamide (DMF) (10 mL per gram of crude). Causality: DMF acts as a phase-transfer bridge, dramatically improving the contact rate between the highly non-polar arylpropanal and the aqueous3[3].

• Adduct Formation: Transfer to a separatory funnel. Add 2.5 volumes of freshly prepared, saturated aqueous sodium bisulfite (NaHSO₃). Shake vigorously for 30–60 seconds. Causality: The reaction is rapid. Fresh bisulfite ensures maximum concentration of the reactive HSO₃⁻ nucleophile.

• Phase Separation: Add deionized water and an immiscible non-polar solvent (e.g., 10% ethyl acetate in hexanes). Shake and allow the layers to separate.

• Isolation: The aldehyde is now securely trapped in the aqueous layer as a charged α-hydroxy sulfonate. Discard the organic layer containing unreacted starting materials and non-polar byproducts. Wash the aqueous layer once more with hexanes to ensure complete impurity removal.

Protocol 2: Non-Aqueous Regeneration (Unmasking)

• Adduct Recovery: Lyophilize the aqueous layer or filter the precipitated solid to obtain the dry bisulfite adduct. Causality: Removing water prevents competitive hydrolysis during the regeneration step.

• Suspension: Suspend the solid bisulfite adduct in anhydrous acetonitrile (MeCN) under a nitrogen atmosphere.

• Cleavage: Add 2.0 equivalents of chlorotrimethylsilane (TMS-Cl). Heat gently to 40°C for 1 hour. Causality: TMS-Cl acts as a mild, non-aqueous electrophile that selectively cleaves the sulfonate group without creating the harsh basic conditions that trigger aldol condensation.

• Filtration & Concentration: Cool to room temperature, filter out the precipitated sodium chloride byproduct, and concentrate the filtrate under vacuum. Immediately flush the flask with Argon to protect the purified aldehyde.

Workflow for the isolation of reactive aldehydes via reversible bisulfite adduct formation.

Troubleshooting Guide & FAQs

Q: Why is my product turning into a viscous yellow tar during rotary evaporation? A: This indicates aldol self-condensation or polymerization. Arylpropanals are highly sensitive to heat and trace base/acid. Solution: Ensure your glassware is strictly acid-washed or base-free. Keep the rotovap water bath below 30°C, and always backfill the system with Argon or Nitrogen instead of ambient air.

Q: I have a thick solid forming at the interface between the organic and aqueous layers during the bisulfite extraction. What is it and how do I handle it? A: This is a common issue with highly non-polar or sterically hindered aldehydes. The resulting bisulfite adduct can be insoluble in both the aqueous and the organic layers, causing it to precipitate at the 5[5]. Solution: Filter the entire biphasic mixture through a pad of Celite to isolate the solid adduct. You can then proceed directly to the non-aqueous regeneration step using the isolated solid.

Q: My yield is extremely low after standard aqueous workup, and NMR shows a broad peak around 10–12 ppm. What happened? A: Your aldehyde has undergone autoxidation to the corresponding carboxylic acid. The broad NMR peak is the carboxylic acid proton. Solution: Switch to the bisulfite extraction method. If standard extraction is absolutely necessary, you must use degassed solvents, perform the extraction under an inert atmosphere, and avoid prolonged exposure to air.

Q: How should I store the purified 3-(2-Bromo-4,5-dimethoxyphenyl)propanal to prevent long-term degradation? A: α-arylaldehydes are highly prone to decomposition upon exposure to air at 6[6]. Solution: Never store the compound exposed to air. Store it neat under a strict inert atmosphere (argon/nitrogen) at -20°C, or preferably as a dilute solution in an anhydrous, inert solvent (e.g., dry dichloromethane or toluene) inside a sealed ampoule.

References

• Benchchem. A Comparative Guide to Aldehyde Separation: Moving Beyond Sodium Bisulfite. 5

• Benchchem. Technical Support Center: Aldehyde Purification via Bisulfite Adducts. 2

• ACS Organic Process Research & Development. Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. 3

• Benchchem. Nonaqueous Regeneration of Aldehydes from Bisulfite Adducts: An Application Note and Protocol. 4

• Royal Society of Chemistry. Water promoted cascade synthesis of α-aryl aldehydes from arylalkenes using N-halosuccinimides. 6

• Wikipedia. Autoxidation. 1

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. rsc.org [rsc.org]

Technical Support Center: Scaling Up the Synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Welcome to the technical support center for the synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal. This guide is designed for researchers, chemists, and process development professionals who are looking to move beyond bench-scale synthesis to larger, kilogram-scale production. We provide in-depth, field-proven insights into the critical parameters of a robust synthetic route, focusing on troubleshooting common issues and answering frequently asked questions to ensure a successful scale-up.

3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a key advanced intermediate, notably in the synthesis of Ivabradine, a drug used for the symptomatic treatment of chronic stable angina pectoris and chronic heart failure.[1][2] Its efficient and scalable production is therefore of significant interest. This guide details a reliable multi-step synthesis beginning from the readily available starting material, 3,4-dimethoxybenzaldehyde (veratraldehyde).

Recommended Synthetic Pathway: A Multi-Step Approach

The following workflow has been selected for its scalability and reliance on well-established chemical transformations. It proceeds via a nitrile intermediate, 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile, which offers a stable and reliable precursor to the target aldehyde.

Sources

• 1. 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile (35249-62-8) for sale [vulcanchem.com]
• 2. CN103848757A - Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile

From the desk of the Senior Application Scientist

Welcome to the technical support center for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile. This molecule is a crucial building block in medicinal chemistry, most notably as a key intermediate in the synthesis of Ivabradine, a medication used for the management of heart conditions.[1][2] The synthetic pathways to this compound, while well-documented, present several challenges that can impact yield, purity, and scalability.

This guide is designed for researchers and drug development professionals. It moves beyond simple protocols to provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in the fundamental principles of organic chemistry. Our goal is to empower you to diagnose issues in your synthesis, optimize your reaction conditions, and achieve consistent, high-quality results.

Overview of Primary Synthetic Strategies

Two predominant routes from veratraldehyde (3,4-dimethoxybenzaldehyde) are commonly employed. Each pathway has distinct advantages and challenges related to reagent handling, reaction conditions, and intermediate stability.

• Route A: The Aldehyde-First Approach. This route involves the initial bromination of the aromatic ring, followed by a chain extension to build the propanenitrile side chain, typically via a cinnamonitrile intermediate.

• Route B: The Alkylation Approach. This pathway involves an initial reduction of the aldehyde, followed by bromination of both the aromatic ring and the benzylic position. The final nitrile group is introduced via nucleophilic substitution.

Caption: High-level overview of the two primary synthetic routes.

Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis in a question-and-answer format.

Issues During Aromatic Bromination (Step 1A)

Question 1: My yield for the bromination of veratraldehyde to 2-bromo-4,5-dimethoxybenzaldehyde is consistently low (<70%). What are the likely causes and how can I improve it?

Answer: Low yields in this electrophilic aromatic substitution are often traced back to three areas: reaction control, reagent choice, and workup procedure.

• Causality - Reaction Control: The two methoxy groups are strongly activating and ortho-, para-directing, while the aldehyde is deactivating and meta-directing. The target C-2 position is activated by both methoxy groups but is also sterically hindered. The competing C-6 position is also activated. Poor temperature control or rapid addition of bromine can lead to side-product formation and reduced yield of the desired isomer.

• Troubleshooting Steps:

  • Temperature Management: Maintain a consistent temperature, often near room temperature or slightly below, during the bromine addition. A reaction that becomes too exothermic can favor the formation of undesired isomers.[3]

  • Slow Reagent Addition: Add the bromine solution dropwise to the solution of veratraldehyde in a suitable solvent like methanol or acetic acid. This maintains a low concentration of the electrophile, favoring the kinetically preferred product.[3]

  • Alternative Brominating Agents: If using liquid bromine proves difficult to control or gives inconsistent results, consider an in situ bromine generation method. A combination of potassium bromate (KBrO₃) and hydrobromic acid (HBr) in acetic acid can provide a slower, more controlled release of bromine, often leading to cleaner reactions and higher yields.[4][5]

  • Workup and Precipitation: After the reaction, the product is often precipitated by adding water. Ensure the mixture is sufficiently cooled before and during water addition to maximize the precipitation of the product and minimize its solubility in the reaction mixture.[3]

Caption: Decision tree for troubleshooting low bromination yields.

Challenges in Chain Extension (Route A)

Question 2: My Wittig reaction (Step 2A) to form the cinnamonitrile intermediate is inefficient and leaves a lot of unreacted aldehyde. How can I drive it to completion?

Answer: The Wittig reaction's success hinges on the efficient generation and reactivity of the phosphorus ylide.[6][7] Inefficiency points to issues with the ylide formation or its subsequent reaction with the aldehyde.

• Causality - Ylide Generation: The ylide is typically formed by deprotonating a phosphonium salt with a strong base. The presence of any moisture will quench the base and the ylide, halting the reaction. The choice of base must be appropriate for the pKa of the phosphonium salt.

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: All glassware must be oven- or flame-dried. Use anhydrous solvents. Handle hygroscopic bases (like sodium ethoxide or n-butyllithium) under an inert atmosphere (Nitrogen or Argon).

  • Base Selection: For ylides derived from salts like (cyanomethyl)triphenylphosphonium chloride, a strong base is required. Sodium ethoxide or potassium tert-butoxide are common choices. Ensure the base is fresh and has not been degraded by atmospheric moisture.

  • Ylide Formation Time: Allow sufficient time for the ylide to form after adding the base to the phosphonium salt. This is often indicated by a distinct color change. Stirring the mixture for 15-30 minutes before adding the aldehyde is a common practice.[6]

  • Byproduct Removal: The triphenylphosphine oxide byproduct can complicate purification. Using a Horner-Wadsworth-Emmons (HWE) modification with a phosphonate ester instead of a phosphonium salt generates a water-soluble phosphate byproduct, which is much easier to remove during aqueous workup.

Problems with Nitrile Alkylation (Route B)

Question 3: The alkylation of acetonitrile with 1-bromo-2-(bromomethyl)-4,5-dimethoxybenzene (Step 3B) is failing, and I'm mostly recovering my starting material. What are the critical parameters for this step?

Answer: This is a classic SN2 reaction where the carbanion of acetonitrile acts as the nucleophile. Its failure is almost always due to the inability to form and maintain a sufficient concentration of this highly reactive nucleophile.

• Causality - Acetonitrile Deprotonation: Acetonitrile is a very weak acid (pKa ≈ 25). To deprotonate it effectively, an exceptionally strong, non-nucleophilic base is required. Furthermore, the resulting anion is extremely reactive and will be instantly quenched by any protic source, including water.

• Critical Parameters & Protocol:

  • Choice of Base: n-Butyllithium (n-BuLi) is the most common and effective base for this transformation.[2][8][9] Sodium amide (NaNH₂) is another viable option.[2] Milder bases like hydroxides or alkoxides are completely ineffective.

  • Cryogenic Temperatures: The deprotonation and subsequent alkylation must be performed at very low temperatures, typically between -60°C and -78°C (a dry ice/acetone bath).[2][8][9] At higher temperatures, n-BuLi can engage in side reactions with the solvent (THF) or the electrophile.

  • Strictly Anhydrous Conditions: This cannot be overstated. Use anhydrous THF, and ensure the acetonitrile is dry. All reagents should be added via syringe under a positive pressure of an inert gas. Even trace moisture will destroy the n-BuLi and the acetonitrile anion.

  • Order of Addition: The standard procedure involves cooling a solution of acetonitrile in THF, adding the n-BuLi to generate the anion in situ, stirring for a short period (e.g., 15 minutes), and then slowly adding a solution of the dibromo-intermediate.[9]

Parameter	Requirement	Rationale
Base	n-Butyllithium (n-BuLi), 1.1 eq.	Strong enough to deprotonate acetonitrile (pKa ≈ 25).
Solvent	Anhydrous Tetrahydrofuran (THF)	Aprotic and can dissolve reagents at low temperatures.
Temperature	-60°C to -78°C	Prevents side reactions and stabilizes the acetonitrile anion.
Atmosphere	Inert (Nitrogen or Argon)	Prevents quenching of the strong base and anion by O₂ or H₂O.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is better, A or B?

A: The "better" route depends on your laboratory's capabilities and comfort with certain reagents.

• Route A (Aldehyde-First) involves more steps but generally uses less hazardous reagents than Route B. The Wittig/HWE reaction and subsequent reduction are standard transformations in most organic labs. This route may be preferable for smaller-scale synthesis where ease of handling is a priority.

• Route B (Alkylation) is more convergent (fewer steps) but requires the use of highly reactive and hazardous reagents like n-butyllithium at cryogenic temperatures.[2][8][9] This route might be more efficient for larger-scale preparations where step economy is critical, provided the necessary equipment and safety protocols are in place.

Q2: What are the key analytical checkpoints to monitor the reaction and confirm the final product?

A: A multi-technique approach is best.

• Thin-Layer Chromatography (TLC): Essential for monitoring reaction progress. Use an appropriate mobile phase (e.g., hexane/ethyl acetate mixtures) to track the disappearance of starting material and the appearance of the product.[3]

• Fourier-Transform Infrared Spectroscopy (FTIR): Look for the appearance of a sharp, medium-intensity peak around 2240-2260 cm⁻¹ corresponding to the nitrile (C≡N) stretch. Also, confirm the disappearance of the aldehyde C=O stretch (around 1680 cm⁻¹) from the starting material.[4][5]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for confirming the molecular weight of the product. The mass spectrum should show a molecular ion (M+) peak at m/z corresponding to C₁₁H₁₂BrNO₂ (approx. 270.13 g/mol ), with a characteristic isotopic pattern for bromine (M and M+2 peaks of nearly equal intensity).[4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are definitive for structure confirmation. Key signals in the ¹H NMR for the final product will include two singlets for the methoxy groups, two aromatic protons, and two triplets for the ethyl chain protons.

Q3: My final product is an oil/low-melting solid and is difficult to purify by recrystallization. What's the best approach?

A: The final product is often reported as an oil or a beige solid with a melting point around 74-81°C.[9][10] If direct recrystallization is challenging, column chromatography on silica gel is the most reliable method for purification. Eluent systems such as methylcyclohexane/ethyl acetate (e.g., 70:30) or hexane/ethyl acetate are effective for separating the product from nonpolar impurities and more polar byproducts.[8][9] After chromatography, you may be able to induce crystallization from a solvent like methanol or ethanol/water for long-term storage.

References

• Synthesis of 2-Bromo-4,5-dimethoxybenzaldehyde. (n.d.). designer-drug.com. Retrieved from [Link]

• Nafillah, S. N. I., & Wijaya, K. (2020). Synthesis and Characterization of 2-bromo-4,5-dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ. Molekul, 15(1), 58-67. Retrieved from [Link]

• Synthesis and Characterization of 2-bromo-4,5- dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ. (2020). SunanKalijaga.org. Retrieved from [Link]

• Pommer, H. (1960). Synthesis of Some Nitriles by the Wittig Reaction.Angewandte Chemie, 72(22), 811-819. (Note: A direct link to the original article may be behind a paywall; the provided search result gives a summary).
• Guimond, N., et al. (2014). Novel method for synthesising 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile and use for synthesising ivabradine and the added salts thereof with a pharmaceutically acceptable acid.EP2740725A1. Google Patents.

• Miles, W. H., et al. (2015). A Highly Versatile One-Pot Aqueous Wittig Reaction. World Journal of Chemical Education, 3(4), 83-87. Retrieved from [Link]

• Guimond, N., et al. (2014). Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.US20140163220A1. Google Patents.

• Fun, H. K., et al. (2007). 3-(2-Bromo-4,5-dimethoxyphenyl)propiononitrile. Acta Crystallographica Section E: Structure Reports Online, 63(12), o4566. Retrieved from [Link]

• Guimond, N., et al. (2014). Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.CN103848757A. Google Patents.
• Wittig, G., & Schöllkopf, U. (1954). Über Triphenyl-phosphin-methylene als olefinbildende Reagenzien (I. Mitteil).Chemische Berichte, 87(9), 1318-1330. (Note: This is the original Wittig reaction paper, provided for historical context).
• De Diesbach, H., & Kaden, O. (1973). Synthese von Bicyclo[4.2.0]octa-1,3,5-trien-Derivaten.Tetrahedron, 29(1), 73-76. (Note: A direct link to the original article may be behind a paywall; patent literature cites this for the reduction step).

• Bromination of 2,5-dimethoxybenzaldehyde. (n.d.). Pertanika. Retrieved from [Link]

• Guimond, N., et al. (2014). Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.US8779123B2. Google Patents.

• Sandmeyer reaction. (n.d.). Wikipedia. Retrieved from [Link]

• Nitriles (OCR A Level Chemistry A): Revision Note. (2025, April 14). Save My Exams. Retrieved from [Link]

• Wittig Reaction. (2012, January 3). OpenBU. Retrieved from [Link]

• Ashenhurst, J. (2018, February 6). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. Retrieved from [Link]

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• 2. US8779123B2 - Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid - Google Patents [patents.google.com]
• 3. designer-drug.com [designer-drug.com]
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• 5. sunankalijaga.org [sunankalijaga.org]
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• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. EP2740725A1 - Novel method for synthesising 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile and use for synthesising ivabradine and the added salts thereof with a pharmaceutically acceptable acid - Google Patents [patents.google.com]
• 9. US20140163220A1 - Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid - Google Patents [patents.google.com]
• 10. 3-(2-Bromo-4,5-dimethoxy­phen­yl)propiononitrile - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting advice and explores alternative synthetic routes for 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, a key intermediate in the synthesis of pharmaceuticals like Ivabradine.[1][2][3] As Senior Application Scientists, we understand the practical challenges encountered in the laboratory. This guide is structured to address common issues with scientifically grounded solutions.

I. Troubleshooting the Common Synthetic Pathway

The most frequently employed synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile often starts from 3,4-dimethoxybenzaldehyde and proceeds through bromination and subsequent chain extension.[1] However, this route can be prone to several issues.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My bromination of 3,4-dimethoxybenzaldehyde is giving low yields and multiple products. What's going wrong?

A1: This is a common challenge. The two methoxy groups on the aromatic ring are activating, but the aldehyde group is deactivating and ortho, para-directing. This can lead to a mixture of brominated products.

• Causality: The reaction conditions, particularly the brominating agent and solvent, play a crucial role in the regioselectivity of the electrophilic aromatic substitution.

• Troubleshooting:

  • Solvent Choice: Acetic acid is a common solvent, but substituting it with methanol has been reported to significantly improve the yield of the desired 2-bromo-4,5-dimethoxybenzaldehyde to 90-92%.[4]

  • Temperature Control: The reaction of bromine with methanol can be exothermic. It is crucial to maintain a low temperature (e.g., below 40°C) during the addition of bromine to prevent side reactions.[4]

  • Alternative Brominating Agents: To avoid handling hazardous liquid bromine, consider using an in-situ source of bromine like potassium bromate (KBrO3) in an acidic medium.[5][6] This method can produce the desired product in good yields (up to 82%).[5][6]

Q2: I'm struggling with the conversion of 2-bromo-4,5-dimethoxybenzaldehyde to the propanenitrile. What are the key steps and potential pitfalls?

A2: This conversion typically involves a two-step process: olefination to form a cinnamonitrile derivative, followed by reduction of the double bond.

• Step 1: Olefination (e.g., Wittig or Horner-Wadsworth-Emmons Reaction)

  • Causality: These reactions create the carbon-carbon double bond necessary for the three-carbon side chain. The choice of ylide is critical for the outcome.

  • Troubleshooting:

    • Ylide Generation: Ensure complete formation of the phosphonium ylide by using a strong base like n-butyllithium or sodium hydride in an anhydrous aprotic solvent (e.g., THF). The formation of the ylide is often indicated by a distinct color change.[7]

    • Reaction Conditions: The Wittig reaction is sensitive to steric hindrance and the electronics of the aldehyde.[8][9] For stabilized ylides, the E-alkene is typically favored.

• Step 2: Reduction of the Cinnamonitrile

  • Causality: The double bond of the intermediate, (E)-3-(2-bromo-4,5-dimethoxyphenyl)acrylonitrile, needs to be selectively reduced without affecting the nitrile or the aromatic bromide.

  • Troubleshooting:

    • Catalytic Hydrogenation: This is a common method, but the catalyst (e.g., Palladium on carbon) can sometimes lead to de-bromination. Careful monitoring of the reaction progress by TLC or GC-MS is essential.

    • Alternative Reducing Agents: Consider using a milder reducing agent like sodium borohydride in the presence of a nickel catalyst.

II. Alternative Synthetic Routes

When the primary route proves problematic, several alternative strategies can be employed.

Route A: Cyanation of a Pre-formed Side Chain

This approach involves first constructing the brominated phenylpropane backbone and then introducing the nitrile group.

Workflow for Route A:

Caption: Route A: Cyanation of 1-bromo-2-(bromomethyl)-4,5-dimethoxybenzene.

Q3: How do I synthesize the starting material, 1-bromo-2-(bromomethyl)-4,5-dimethoxybenzene?

A3: This can be prepared from (3,4-dimethoxyphenyl)methanol.

• Protocol:

  • Dissolve (3,4-dimethoxyphenyl)methanol in glacial acetic acid and cool to 0°C.

  • Slowly add a solution of bromine in glacial acetic acid.

  • Stir the reaction mixture for a few hours, allowing it to warm to room temperature.

  • The product, 1-bromo-2-(bromomethyl)-4,5-dimethoxybenzene, will precipitate and can be collected by filtration.[1]

Q4: What are the critical parameters for the cyanation step in Route A?

A4: This reaction involves the nucleophilic attack of the carbanion generated from acetonitrile on the benzylic bromide.

• Causality: A strong, non-nucleophilic base is required to deprotonate acetonitrile without competing in the substitution reaction.

• Experimental Protocol:

  • In an inert atmosphere, dissolve acetonitrile in anhydrous THF and cool to -60°C.

  • Add n-butyllithium dropwise and stir for 15 minutes.

  • Add a solution of 1-bromo-2-(bromomethyl)-4,5-dimethoxybenzene in THF.

  • Stir for one hour, then quench the reaction with water and extract the product.[1]

• Troubleshooting:

  • Anhydrous Conditions: This reaction is highly sensitive to moisture. Ensure all glassware is oven-dried and solvents are anhydrous.

  • Temperature Control: Maintaining a low temperature is crucial to prevent side reactions of the organolithium reagent.

Route B: Heck Reaction Approach

This palladium-catalyzed cross-coupling reaction offers a modern alternative for constructing the carbon-carbon bond.[10]

Workflow for Route B:

Caption: Route B: Heck reaction followed by reduction.

Q5: What are the key considerations for a successful Heck reaction in this context?

A5: The success of a Heck reaction depends on the catalyst system, base, and solvent.[11]

• Causality: The palladium catalyst cycles between Pd(0) and Pd(II) oxidation states to facilitate the coupling of the aryl bromide with the alkene.[11]

• Experimental Considerations:

  • Catalyst: A phosphine-free palladium catalyst, such as Pd(OAc)2, can be effective.[12]

  • Base: An inorganic base like potassium carbonate or an organic base like triethylamine is required to neutralize the HBr generated.

  • Solvent: A polar aprotic solvent like DMF or DMAc is typically used.

• Troubleshooting:

  • Catalyst Deactivation: Ensure the reaction is performed under an inert atmosphere to prevent oxidation of the Pd(0) species.

  • Low Reactivity: If the reaction is sluggish, increasing the temperature or using a more sophisticated ligand for the palladium catalyst may be necessary.

Route C: Direct Cyanation of an Aryl Bromide

While not a direct route to the target molecule, it's important to be aware of modern methods for introducing a nitrile group to an aromatic ring, which could be adapted in a multi-step synthesis.

Q6: Are there safer alternatives to traditional cyanation reagents like NaCN or KCN?

A6: Yes, several less toxic cyanide sources are now available for palladium-catalyzed cyanation reactions.

• Potassium Ferrocyanide (K4[Fe(CN)6]): This is a stable, non-toxic, and inexpensive source of cyanide that can be used in a ligand-free palladium-catalyzed cyanation of aryl bromides.[12][13]

• Organic Cyanating Reagents: Reagents like cyanogen bromide (BrCN) are also being explored in nickel-catalyzed reductive cyanation reactions.[14]

Comparative Summary of Alternative Routes:

Route	Key Reaction	Starting Material	Advantages	Potential Challenges
A	Nucleophilic Substitution	1-Bromo-2-(bromomethyl)-4,5-dimethoxybenzene	Potentially high yielding, avoids olefination/reduction steps.	Requires synthesis of a specific starting material, uses pyrophoric reagents.
B	Heck Reaction	1,2-Dibromo-4,5-dimethoxybenzene	Utilizes modern cross-coupling chemistry, potentially modular.	May require optimization of catalyst and reaction conditions.
C	Direct Cyanation	A suitable aryl bromide precursor	Employs safer cyanation reagents.	May require a longer synthetic sequence to build the side chain.

III. Conclusion

The synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile can be approached through several distinct pathways, each with its own set of advantages and challenges. By understanding the underlying chemical principles and potential pitfalls of each step, researchers can effectively troubleshoot and optimize their synthetic strategies. This guide provides a starting point for addressing common issues and exploring viable alternatives to achieve a successful synthesis.

References

• Synthesis of 2-Bromo-4,5-dimethoxybenzaldehyde. (URL: [Link])

• Synthesis and Characterization of 2-bromo-4,5-dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ. SunanKalijaga.org. (URL: [Link])

• Process for synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in synthesis of ivabradine.
• Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.
• New process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid.

• Synthesis and Characterization of 2-bromo-4,5- dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ. SunanKalijaga.org. (URL: [Link])

• Electrochemical Reduction Reaction Mechanism of Cinnamonitrile. (URL: [Link])

• Selective α‐Deuteration of Cinnamonitriles using D2O as Deuterium Source. (URL: [Link])

• Electrochemical Reduction Reaction Mechanism of Cinnamonitrile | Request PDF. (URL: [Link])

• 3-(2-Bromo-4,5-dimethoxyphenyl)propiononitrile. PMC. (URL: [Link])

• Method for preparing 2-bromo-4,5-dimethoxybenzoic acid.

• Synthesis Ideas for 4-bromo,2,5-dimethoxybenzaldehyde. - Powered by XMB 1.9.11. (URL: [Link])

• Visible-Light-Driven, Palladium-Catalyzed Heck Reaction of Internal Vinyl Bromides with Styrenes. (URL: [Link])

• 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile. PubChem. (URL: [Link])

• Cyanation of aromatic halides.

• Heck Reaction. Organic Chemistry Portal. (URL: [Link])

• Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides. Organic Chemistry Portal. (URL: [Link])

• Wittig reaction. Wikipedia. (URL: [Link])

• Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. (URL: [Link])

• Nickel-Catalyzed Cyanation of Aryl Halides. MDPI. (URL: [Link])

• The Wittig Reaction. (URL: [Link])

• Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. RSC Publishing. (URL: [Link])

• Pd-Catalyzed reductive heck reaction of olefins with aryl bromides for Csp2–Csp3 bond formation. Chemical Communications (RSC Publishing). (URL: [Link])

• Cu/Zn-Catalyzed Synthesis of ε-Keto Sulfones from Cyclopropanols. ACS Publications. (URL: [Link])

• The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. PMC. (URL: [Link])

• Nickel-Catalyzed Reductive Cyanation of Aryl Halides and Epoxides with Cyanogen Bromide. PMC. (URL: [Link])

• Concise Synthetic Route to Diverse Acyclic and Heterocyclic Compounds. ChemistryViews. (URL: [Link])

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• 1. US8779123B2 - Process for the synthesis of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, and application in the synthesis of ivabradine and addition salts thereof with a pharmaceutically acceptable acid - Google Patents [patents.google.com]
• 2. 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile (35249-62-8) for sale [vulcanchem.com]
• 3. 3-(2-Bromo-4,5-dimethoxy­phen­yl)propiononitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 4. designer-drug.com [designer-drug.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides [organic-chemistry.org]
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• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR spectrum of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

An In-Depth Guide to the Spectroscopic Characterization of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal: A Comparative Analysis

Introduction

3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a key synthetic intermediate in the preparation of various pharmaceutical compounds. Its precise molecular structure and purity are critical for the successful synthesis of downstream products. Therefore, robust analytical methodologies are essential for its unambiguous characterization. This guide provides a comprehensive analysis of the predicted ¹H Nuclear Magnetic Resonance (NMR) spectrum of this compound, offering insights into the structural details that can be elucidated. Furthermore, we will compare the utility of ¹H NMR with other powerful analytical techniques, including ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy, to provide a holistic view of its characterization. This guide is intended for researchers, scientists, and professionals in drug development who rely on accurate structural elucidation for their work.

Part 1: A Deep Dive into the Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is one of the most powerful tools for determining the structure of organic molecules in solution.[1] By analyzing the chemical shifts, signal integrations, and coupling patterns, one can deduce the connectivity of protons within a molecule.[2]

Predicted ¹H NMR Data

Based on established principles of NMR spectroscopy and data from analogous compounds, the predicted ¹H NMR spectrum of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal is expected to exhibit the following key features.

Table 1: Predicted ¹H NMR Data for 3-(2-Bromo-4,5-dimethoxyphenyl)propanal in CDCl₃

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
a (-CH₂CHO)	2.7 - 2.9	t	2H	~7.5
b (-CH₂Ar)	2.9 - 3.1	t	2H	~7.5
c (Ar-H)	~6.9	s	1H	-
d (Ar-H)	~7.2	s	1H	-
e (-OCH₃)	~3.8	s	3H	-
f (-OCH₃)	~3.9	s	3H	-
g (-CHO)	9.7 - 9.8	t	1H	~1.5

Interpretation of the Predicted Spectrum

• Aldehydic Proton (g): The aldehyde proton is highly deshielded due to the electronegativity of the oxygen atom and the anisotropic effect of the carbonyl group.[3][4] It is expected to appear as a triplet in the downfield region of the spectrum, typically between δ 9.7 and 9.8 ppm.[5][6] The triplet multiplicity arises from coupling to the adjacent methylene protons (a).

• Aromatic Protons (c and d): The aromatic region is expected to show two singlets, each integrating to one proton.[7] The substitution pattern of the benzene ring, with a bromine atom, two methoxy groups, and a propanal side chain, dictates the chemical shifts of the remaining aromatic protons. The electron-donating methoxy groups will shield the aromatic protons, shifting them upfield relative to benzene (δ 7.3 ppm).[8][9] Conversely, the electron-withdrawing bromine and aldehyde-containing side chain will have a deshielding effect. The proton at position 'd' is ortho to the bromine and is expected to be more deshielded than the proton at position 'c'.

• Propanal Chain Protons (a and b): The two methylene groups of the propanal side chain will appear as two triplets. The methylene group adjacent to the aldehyde (a) will be slightly deshielded compared to the methylene group attached to the aromatic ring (b). Both will exhibit triplet splitting due to coupling with each other.

• Methoxy Protons (e and f): The two methoxy groups are in different chemical environments and are therefore expected to appear as two distinct singlets, each integrating to three protons. Their chemical shifts will be in the typical range for methoxy groups on an aromatic ring.

Experimental Protocol for ¹H NMR Acquisition

To obtain a high-quality ¹H NMR spectrum, the following experimental protocol is recommended:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal.

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), in a clean, dry vial.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), for chemical shift referencing (δ 0.00 ppm).[6]

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent to stabilize the magnetic field.

  • Shim the magnetic field to optimize its homogeneity, which will improve the resolution and lineshape of the signals.

  • Set appropriate acquisition parameters, including the pulse angle (typically 90°), relaxation delay (e.g., 1-2 seconds), and the number of scans to achieve an adequate signal-to-noise ratio.

  • Acquire the Free Induction Decay (FID) data.

• Data Processing:

  • Apply a Fourier transform to the FID to convert the time-domain data into the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift axis by setting the TMS signal to 0.00 ppm.

  • Integrate the area under each signal to determine the relative number of protons.[2]

Visualizing the Workflow

The following diagram illustrates the key stages of acquiring and processing a ¹H NMR spectrum.

Caption: Experimental workflow for 1H NMR acquisition and processing.

Molecular Structure and Proton Assignments

The following diagram illustrates the molecular structure of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal with the predicted proton assignments.

Caption: Molecular structure and proton assignments.

Part 2: Comparison with Alternative Analytical Techniques

While ¹H NMR is a cornerstone of structural elucidation, a comprehensive characterization often relies on a combination of analytical techniques.[10]

¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. Each unique carbon atom in the molecule will give a distinct signal in the spectrum. This technique is highly complementary to ¹H NMR, as it can reveal the presence of quaternary carbons that are not observed in the ¹H NMR spectrum. For 3-(2-Bromo-4,5-dimethoxyphenyl)propanal, ¹³C NMR would confirm the presence of 11 unique carbon atoms.

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for determining the molecular weight and elemental composition of a compound.[1][11] For 3-(2-Bromo-4,5-dimethoxyphenyl)propanal, high-resolution mass spectrometry (HRMS) would provide a highly accurate mass measurement, confirming its molecular formula (C₁₁H₁₃BrO₃). The fragmentation pattern observed in the mass spectrum can also offer valuable structural information.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule.[1] For the target compound, IR spectroscopy would show characteristic absorption bands for the aldehyde C=O stretch (around 1725 cm⁻¹), the aromatic C=C stretches (around 1600-1450 cm⁻¹), and the C-O stretches of the methoxy groups (around 1250 cm⁻¹). While IR is excellent for functional group identification, it provides limited information about the overall molecular structure.

Summary Comparison

The following table provides a comparative overview of these analytical techniques for the characterization of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal.

Table 2: Comparison of Analytical Techniques

Technique	Information Provided	Advantages	Limitations
¹H NMR	Detailed proton environment, connectivity, and stereochemistry.	Non-destructive, provides rich structural information, quantitative.	Can have overlapping signals in complex molecules, requires deuterated solvents.
¹³C NMR	Number of unique carbon atoms and their chemical environment.	Complements ¹H NMR, useful for skeletal structure determination.	Lower sensitivity than ¹H NMR, longer acquisition times.
Mass Spectrometry (MS)	Molecular weight and fragmentation patterns.	High sensitivity, provides molecular formula with high-resolution MS.	Does not provide detailed stereochemical information, can be destructive.
Infrared (IR) Spectroscopy	Presence of functional groups.	Fast, requires small sample amount, non-destructive.	Provides limited information on the overall molecular structure.

Conclusion

The structural elucidation of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a critical step in its use as a synthetic intermediate. This guide has provided a detailed prediction and interpretation of its ¹H NMR spectrum, highlighting the wealth of information that can be obtained from this technique. Furthermore, by comparing ¹H NMR with ¹³C NMR, mass spectrometry, and infrared spectroscopy, we have demonstrated that a multi-technique approach is the most robust strategy for unambiguous characterization. Each technique provides a unique piece of the structural puzzle, and their combined application ensures the identity and purity of this important compound, which is paramount for researchers and professionals in the field of drug development.

References

• BenchChem Technical Support Team. (2025, December). A Comparative Analysis of Substituted Benzaldehyde NMR Spectra: A Guide for Researchers. Benchchem.
• Unknown Author. (n.d.).
• Unknown Author. (n.d.). NUCLEAR MAGNETIC RESONANCE STUDIES: PART II. SOLVENT EFFECTS IN THE N.M.R. SPECTRA OF AROMATIC ALDEHYDES. Canadian Science Publishing.
• Unknown Author. (2021, March 24).
• Thompson, E. (2024). Characterization and Identification in Organic Chemistry through Analytical Techniques. Research and Reviews: Journal of Medicinal & Organic Chemistry, 11, 001.
• Jasperse, J. (n.d.).
• Unknown Author. (2025, April 27).
• TheElkchemist. (2024, September 18).
• Unknown Author. (2024, March 17). 15.
• Various Authors. (2017, November 27). Any one know about the aldhyde peak in proton NMR?.
• Unknown Author. (2019, January 17). 1JCH Coupling in Benzaldehyde Derivatives: Ortho Substitution Effect. ACS Omega.
• Hossain, A. (2025, July 2). Modern Analytical Technique for Characterization Organic Compounds. International Journal of Pharmaceutical Sciences.
• Brown, D. (2026, March 1). proton 1H NMR spectrum of benzaldehyde C6H5CHO. Doc Brown's Chemistry.
• Abraham, R. J. (n.d.). 1H chemical shifts in NMR. Part 19. Carbonyl anisotropies and steric effects in aromatic aldehydes and ketones. UQ eSpace - The University of Queensland.
• Abraham, R. J. (n.d.). 1H Chemical Shifts in NMR. Part 191.
• Abraham, R. J. (n.d.). 1H chemical shifts in NMR. Part 24-proton chemical shifts in some gem-difunctional compounds: 3-endo. Modgraph.
• Unknown Author. (n.d.).

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• 3. modgraph.co.uk [modgraph.co.uk]
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• 5. researchgate.net [researchgate.net]
• 6. C7H6O C6H5CHO benzaldehyde low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 benzaldehyde 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
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A Senior Application Scientist's Guide to 13C NMR Analysis of 3-(2-Bromo-4,5-dimethoxyphenyl) Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug development, the structural elucidation of novel compounds is a critical cornerstone. Among the myriad of analytical techniques available, Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy stands out as an exceptionally powerful tool for providing unambiguous insights into the carbon framework of organic molecules. This guide offers an in-depth exploration of the application of ¹³C NMR in the analysis of a significant class of compounds: 3-(2-Bromo-4,5-dimethoxyphenyl) derivatives. These structures are of considerable interest as precursors and intermediates in the synthesis of various pharmacologically active molecules.

This document is designed to be a practical and comprehensive resource. We will delve into the nuances of ¹³C NMR analysis, from sample preparation and experimental setup to the interpretation of spectral data. Furthermore, we will present a comparative analysis with other instrumental methods, providing a holistic view of the analytical workflow for these complex aromatic compounds.

The Unseen Framework: Why ¹³C NMR is Indispensable

The 3-(2-bromo-4,5-dimethoxyphenyl) scaffold is a common feature in a range of bioactive molecules. The precise arrangement of substituents on the phenyl ring and the nature of the three-carbon side chain are pivotal to their biological activity. While proton (¹H) NMR provides valuable information about the hydrogen atoms and their connectivity, ¹³C NMR directly probes the carbon skeleton, revealing details that are often inaccessible through other techniques.

The power of ¹³C NMR lies in its ability to:

• Identify the number of non-equivalent carbon atoms: Each unique carbon environment in the molecule produces a distinct signal, providing a direct count of the different types of carbon atoms present.

• Elucidate the electronic environment of each carbon: The chemical shift (δ) of a ¹³C signal is highly sensitive to the local electronic structure. Electronegative atoms, such as bromine and oxygen, and the presence of π-systems significantly influence the chemical shifts, allowing for detailed structural assignments.

• Distinguish between isomers: Subtle differences in the substitution pattern of isomers result in distinct ¹³C NMR spectra, making it an invaluable tool for isomer differentiation.

A Practical Walk-through: Acquiring High-Quality ¹³C NMR Spectra

The acquisition of a high-quality ¹³C NMR spectrum is paramount for accurate structural analysis. The following protocol outlines the key steps and considerations, grounded in established best practices.

Experimental Protocol: ¹³C NMR of 3-(2-Bromo-4,5-dimethoxyphenyl) Derivatives

• Sample Preparation:

  • Accurately weigh approximately 10-25 mg of the purified 3-(2-bromo-4,5-dimethoxyphenyl) derivative. The higher end of this range is often necessary due to the low natural abundance of the ¹³C isotope.

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent is critical and should be based on the solubility of the compound. CDCl₃ is a common choice for many organic molecules.

  • Transfer the solution to a clean, dry 5 mm NMR tube. Ensure the sample height is sufficient to be within the detection region of the NMR probe.

• Instrument Setup and Calibration:

  • The ¹³C NMR spectra are typically recorded on a spectrometer operating at a frequency of 100 MHz or higher.

  • The instrument should be properly tuned and shimmed to ensure optimal resolution and sensitivity.

  • The chemical shifts are referenced internally to the solvent signal (e.g., CDCl₃ at δ 77.16 ppm) or to tetramethylsilane (TMS) at δ 0.00 ppm.

• Acquisition Parameters:

  • A standard proton-decoupled ¹³C NMR experiment is typically performed. This simplifies the spectrum by removing the C-H coupling, resulting in a single peak for each non-equivalent carbon atom.

  • Key acquisition parameters to consider include:

    • Pulse Angle: A 30° or 45° pulse angle is often used to allow for a shorter relaxation delay.

    • Relaxation Delay (d1): A delay of 1-2 seconds is typically sufficient for qualitative analysis.

    • Acquisition Time (aq): An acquisition time of 1-2 seconds is generally adequate.

    • Number of Scans (ns): Due to the low sensitivity of ¹³C NMR, a larger number of scans (typically ranging from hundreds to thousands) is required to achieve a good signal-to-noise ratio. The exact number will depend on the sample concentration.

The following diagram illustrates the general workflow for acquiring a ¹³C NMR spectrum.

Figure 1: General workflow for ¹³C NMR analysis.

Interpreting the Data: A Comparative Analysis of Derivatives

The chemical shifts observed in the ¹³C NMR spectrum provide a detailed fingerprint of the molecule's structure. By comparing the spectra of different 3-(2-bromo-4,5-dimethoxyphenyl) derivatives, we can understand the influence of various substituents on the carbon framework.

Carbon Atom	3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid (Predicted)	3-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine (Predicted)	(E)-3-(2-bromo-4,5-dimethoxyphenyl)acrylonitrile (Predicted)
C-1	~132	~133	~131
C-2 (C-Br)	~115	~114	~116
C-3	~113	~113	~114
C-4 (C-OCH₃)	~149	~149	~150
C-5 (C-OCH₃)	~148	~148	~149
C-6	~112	~112	~113
C-α (side chain)	~34	~40	~105
C-β (side chain)	~29	~32	~145
C-γ (side chain)	~178 (COOH)	~61 (CH₂NH₂)	~118 (CN)
OCH₃	~56.5	~56.5	~56.6
OCH₃	~56.3	~56.3	~56.4

Analysis of Chemical Shift Trends:

• Aromatic Carbons: The chemical shifts of the aromatic carbons are largely influenced by the substituents on the ring. The carbons bearing the methoxy groups (C-4 and C-5) are significantly deshielded, appearing around 148-150 ppm. The carbon attached to the bromine atom (C-2) is shielded relative to the other substituted carbons, appearing around 114-116 ppm. The protonated aromatic carbons (C-3 and C-6) resonate at higher field, typically between 112 and 114 ppm.

• Side Chain Carbons: The chemical shifts of the side-chain carbons are highly diagnostic of the functional group present.

  • In the propanoic acid derivative , the carbonyl carbon (C-γ) of the carboxylic acid is highly deshielded, appearing at approximately 178 ppm. The α and β carbons are in the typical aliphatic region.

  • For the propan-1-amine derivative , the carbon attached to the nitrogen (C-γ) is deshielded compared to a simple alkane, appearing around 61 ppm.

  • In the acrylonitrile derivative , the sp² carbons of the double bond (C-α and C-β) are observed in the olefinic region, with the β-carbon being more deshielded due to its proximity to the aromatic ring. The nitrile carbon (C-γ) appears around 118 ppm.

Beyond the Basics: Advanced NMR Techniques for Unambiguous Assignments

For complex molecules, the 1D ¹³C NMR spectrum may exhibit overlapping signals, making unambiguous assignment challenging. In such cases, two-dimensional (2D) NMR techniques are invaluable.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each carbon atom with its directly attached proton(s). It is a highly sensitive technique that provides direct C-H connectivity, greatly simplifying the assignment of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between carbons and protons that are two or three bonds apart. This is particularly useful for identifying quaternary carbons (those with no attached protons) and for piecing together different molecular fragments.

A Broader Perspective: Comparison with Other Analytical Techniques

While ¹³C NMR is a powerful tool, a comprehensive structural elucidation often relies on a combination of analytical methods. Here's a comparison of ¹³C NMR with other common techniques for the analysis of 3-(2-bromo-4,5-dimethoxyphenyl) derivatives.

Technique	Information Provided	Advantages	Limitations
¹³C NMR	Carbon skeleton connectivity, number of non-equivalent carbons, electronic environment of carbons.	Provides detailed and unambiguous structural information. Non-destructive.	Relatively low sensitivity, requiring larger sample amounts and longer acquisition times.
¹H NMR	Proton environment, proton-proton coupling (connectivity), relative number of protons.	High sensitivity, short acquisition times.	Can have overlapping signals in complex molecules. Does not directly probe the carbon skeleton.
Mass Spectrometry (MS)	Molecular weight, elemental composition (with high resolution MS), fragmentation patterns.	Extremely high sensitivity, provides molecular formula.	Provides limited information on connectivity and stereochemistry. Isomer differentiation can be difficult.
Infrared (IR) Spectroscopy	Presence of specific functional groups (e.g., C=O, O-H, C-O).	Fast and simple to use.	Provides limited information on the overall molecular structure.
X-ray Crystallography	Precise three-dimensional arrangement of atoms in a crystalline solid.	Provides the definitive solid-state structure.	Requires a suitable single crystal, which can be difficult to obtain.

The logical relationship between these techniques in a typical structural elucidation workflow is depicted below.

Figure 2: Interplay of analytical techniques for structural elucidation.

Conclusion

¹³C NMR spectroscopy is an essential and powerful technique for the structural characterization of 3-(2-bromo-4,5-dimethoxyphenyl) derivatives. Its ability to provide detailed information about the carbon framework is unparalleled by other spectroscopic methods. When used in conjunction with ¹H NMR and other analytical techniques such as mass spectrometry and IR spectroscopy, a complete and unambiguous structural assignment can be achieved. For complex derivatives where spectral overlap is an issue, the application of 2D NMR experiments like HSQC and HMBC is crucial for resolving ambiguities and confirming connectivity. This comprehensive approach to structural elucidation is fundamental to advancing research and development in the fields of medicinal chemistry and drug discovery.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
• Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. John Wiley & Sons.

• Spectral and Computational Analysis of (E)-3-(2-Bromo-4-Methoxyphenyl)-1-(4-(Methylthio)Phenyl)Prop-2-En-1-One. Journal of Chemical Health Risks. [Link][1][2]

• Optimized Default 13C Parameters. NMR Facility - Chemistry Department. [Link][3]

• Interpreting C-13 NMR Spectra. Chemistry LibreTexts. [Link][4]

• New Chalcones Derivatives, Determine Their Chemical Structure Using 1D and 2D-NMR Spectroscopy. Basrah Journal of Science. [Link][5]

• HSQC and HMBC. NMR Core Facility - Columbia University. [Link][2]

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FT-IR spectrum of 2-bromo-4,5-dimethoxybenzaldehyde

FT-IR Spectral Fingerprinting in Halogenation: A Comparative Guide to 2-Bromo-4,5-dimethoxybenzaldehyde vs. Veratraldehyde

Executive Summary

2-Bromo-4,5-dimethoxybenzaldehyde is a critical building block in medicinal chemistry, frequently utilized in the synthesis of chalcones, phenanthroindolizidine alkaloids, and anti-Alzheimer agents like galanthamine[1][2][3]. The synthesis typically involves the electrophilic aromatic bromination of 3,4-dimethoxybenzaldehyde (veratraldehyde)[1][4]. For drug development professionals and synthetic chemists, confirming the regioselectivity and completion of this bromination is paramount. Fourier-Transform Infrared (FT-IR) spectroscopy provides a rapid, non-destructive, and highly sensitive method to validate this structural transformation[4].

This guide objectively compares the FT-IR spectral performance of 2-bromo-4,5-dimethoxybenzaldehyde against its unbrominated precursor, providing actionable experimental protocols and mechanistic insights into the observed spectral shifts.

Mechanistic Causality: The Electronic Impact of Bromination

In FT-IR spectroscopy, the vibrational frequency of a bond is dictated by its force constant and the reduced mass of the atoms involved. The introduction of a bromine atom at the ortho position relative to the formyl group in veratraldehyde fundamentally alters the electronic environment of the molecule, causing predictable spectral shifts:

• Inductive vs. Resonance Effects: Bromine exerts a strong electron-withdrawing inductive effect (-I) but a weak electron-donating resonance effect (+M). The net electron withdrawal decreases the electron density in the aromatic ring, which slightly strengthens the C=O bond of the adjacent aldehyde group, leading to a shift in the carbonyl stretching frequency[1][4].

• Steric Hindrance and Coplanarity: The bulky bromine atom at the ortho position forces the formyl group slightly out of coplanarity with the aromatic ring. This reduces the conjugation between the carbonyl π -system and the aromatic π -system, further increasing the C=O stretching frequency compared to the unhindered precursor.

• Heavy Atom Effect: The introduction of the heavy bromine atom introduces new, distinct low-frequency vibrational modes, specifically the C-Br stretch, which serves as the definitive marker of successful halogenation[1][4].

Comparative Spectral Data: Veratraldehyde vs. 2-Bromo-4,5-dimethoxybenzaldehyde

To objectively evaluate the product's formation, we compare the key FT-IR absorption bands. The data below synthesizes literature values for both compounds, highlighting how FT-IR distinguishes the brominated product from its precursor[1][2][4].

Functional Group	Veratraldehyde (Precursor) Peak (cm⁻¹)	2-Bromo-4,5-dimethoxybenzaldehyde Peak (cm⁻¹)	Causality / Mechanistic Shift
C=O (Carbonyl Stretch)	~1680	1674 - 1697	Shifted due to disrupted conjugation and -I effect of the ortho-bromine[1][4].
C=C (Aromatic Ring)	1585, 1510	1589, 1504, 1469	Slight shifts due to changes in ring electron density and symmetry[1][4].
C-O (Ether Stretch)	1265, 1140	1273, 1157	Altered dipole moment from the adjacent halogen[4].
C-H (Aromatic Stretch)	~3000	3070	Increased s-character of the remaining aromatic C-H bonds[1].
C-Br (Halogen Stretch)	Absent	597 (Classical), 1018 (Coupled)	Direct confirmation of bromination. The 597 cm⁻¹ peak is the fundamental C-Br stretch, while 1018 cm⁻¹ represents a coupled ring-breathing mode[1][4].

Self-Validating Experimental Protocol: Synthesis and FT-IR Analysis

To ensure high trustworthiness and reproducibility, the following protocol outlines an in situ bromination using KBrO₃ (a greener alternative to toxic Br₂ gas) and subsequent FT-IR validation[1][4]. This protocol is designed as a self-validating system: if the final analytical step fails to produce the expected spectral markers, the synthesis parameters must be re-evaluated.

Phase 1: Synthesis via Electrophilic Aromatic Substitution

• Reagent Preparation: Dissolve 1.0 g of veratraldehyde in a solvent mixture of acetic acid and water[2][4].

• In Situ Bromine Generation: Slowly add KBrO₃ to the acidic solution. The acidic environment facilitates the generation of electrophilic bromine species without the need for handling hazardous liquid bromine[4].

• Reaction Monitoring: Stir the mixture at room temperature. Monitor the reaction via Thin Layer Chromatography (TLC) using an appropriate eluent (e.g., hexane:ethyl acetate 9:1) until the precursor spot disappears[1][4].

• Workup and Purification: Quench the reaction by pouring it into ice water containing 10% sodium thiosulfate (Na₂S₂O₃) to neutralize unreacted bromine[1][4]. Filter the resulting grayish-white precipitate and recrystallize from ethanol to obtain pure 2-bromo-4,5-dimethoxybenzaldehyde (Melting point: 142-144 °C)[4].

Phase 2: FT-IR Spectral Validation (ATR-FTIR Method)

• Background Subtraction (Critical Step): Before analyzing the sample, collect a background spectrum of the clean Attenuated Total Reflectance (ATR) diamond crystal. This ensures atmospheric CO₂ and water vapor do not convolute the data.

• Sample Application: Place 2-3 mg of the recrystallized 2-bromo-4,5-dimethoxybenzaldehyde directly onto the ATR crystal. Apply consistent pressure using the anvil to ensure intimate contact between the solid and the crystal.

• Data Acquisition: Scan the sample from 4000 cm⁻¹ to 400 cm⁻¹ at a resolution of 4 cm⁻¹ for 32 co-added scans.

• Validation Checkpoint: Analyze the spectrum for the disappearance of the precursor's exact C=O band and the emergence of the C-Br stretching frequencies at 597 cm⁻¹ and 1018 cm⁻¹[1][4]. Note: If a broad band at ~3300 cm⁻¹ appears, the sample retains moisture from the workup and requires further desiccation before structural confirmation can be finalized.

Workflow Visualization

The following diagram illustrates the logical progression from synthesis to analytical validation, highlighting the critical decision points in the workflow.

Synthesis and ATR-FTIR validation workflow for 2-bromo-4,5-dimethoxybenzaldehyde.

References[4] Title: Synthesis and Characterization of 2-bromo-4,5-dimethoxybenzaldehyde Compound from Veratraldehyde and KBrO3 In Situ. Source: SunanKalijaga.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEs4utzTB_GcO03akcwyK5dBmIHKyqRw4zJgI-7uqpQTdcRPBPhoNfHf3AV0qkhDd2V1WxgRz_fDIteeb2iae21mCH2SWnohzucPCDTl7_M7gwbzvBJFARZYb_sw2exNnAlX2B8J59XLiuXUp3rYe2m-XOSR_ExC0cLm94fzAv7yw==[1] Title: BDDE-Inspired Chalcone Derivatives to Fight Bacterial and Fungal Infections. Source: MDPI. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH6c1GPzhWGT3Hd8yFzDzhImBofQJp_EpJEBpmkDb6OXYCKBv3sEkjumzKs3BJ2wfj7iXeN36FeKfkec3Qaffg_Ruaow72o52tnA0IWytL00XQPuXmnT77mfRzaU7JIb31k6g==[2] Title: Development of a Pilot Scale Process for the Anti-Alzheimer Drug (−)-Galanthamine. Source: ACS Publications. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGOBjxoznG0j-kaTZqVNLnKrEkDMDhTVxLO4yKBQWRvTqNpdm_m5bq4axxG0CfFq1aZ42ER36HGFxeDMm6U0WBK5FZZdmeJtV7u2NbihPHDAuUx3Gz8flf_U0uOm1_ZcLdfduaK2w==[3] Title: An Efficient Synthesis of Phenanthroindolizidine Core via Hetero Diels-Alder Reaction. Source: NII.ac.jp. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFpdG1ESdxK_77HWdtO1FCV0O_qvnqn-dI0FC567iu_2BII6_TKk8JJntC5Iiddak9jwUiVxBjQk40RXkm9BTIQiJzFel29-g7VwkMFUWGgBp3cgAMvyBPJZZfOwNjYyRhY0k_ujJJ3F34J23T7q5Wwvi3aBiaE94wPvx0GHNgS

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• 4. sunankalijaga.org [sunankalijaga.org]

Illuminating the Molecular Architecture: A Comparative Guide to the X-ray Crystal Structure of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

For researchers, scientists, and drug development professionals, a definitive understanding of a molecule's three-dimensional structure is paramount. It dictates physical properties, chemical reactivity, and biological activity. While a suite of analytical techniques provides pieces of the structural puzzle, single-crystal X-ray diffraction stands as the gold standard for unambiguous determination of the solid-state atomic arrangement. This guide provides an in-depth analysis of the X-ray crystal structure of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile, a key intermediate in the synthesis of the antianginal drug Ivabradine.[1] We will explore the crystallographic data, compare its structural features with what can be gleaned from other common analytical methods, and examine the influence of its substituents through comparison with a related molecule.

The Definitive Structure: Insights from X-ray Crystallography

Single-crystal X-ray diffraction provides a high-resolution, three-dimensional map of electron density within a crystal, allowing for the precise determination of bond lengths, bond angles, and intermolecular interactions. For 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile, this technique reveals a wealth of structural information that is unattainable by other methods.

Experimental Protocol: From Powder to Precision

The journey to elucidating a crystal structure begins with the synthesis and crystallization of the compound of interest.

Synthesis: The title compound can be synthesized via the reaction of β-(2-bromo-4,5-dimethoxyphenyl)-α-cyanopropionic acid in dimethylacetamide at elevated temperatures. The resulting product is then purified and crystallized.[1]

Crystallization: Crystals suitable for X-ray analysis are typically obtained through slow evaporation of a saturated solution. For 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile, a methanol solution is allowed to evaporate slowly, yielding well-formed, colorless block-like crystals.[1]

X-ray Diffraction Data Collection and Structure Refinement: A suitable crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is collected on a detector, and the resulting data is processed to determine the unit cell dimensions and space group. The structure is then solved and refined to yield the final atomic coordinates and displacement parameters.

Experimental Workflow for Single-Crystal X-ray Diffraction

Caption: A generalized workflow for determining a small molecule crystal structure.

Crystallographic Data and Molecular Geometry

The crystal structure of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile has been determined and is characterized by the following parameters:

Parameter	Value	Reference
Chemical Formula	C₁₁H₁₂BrNO₂	[1]
Molecular Weight	270.13 g/mol	[1]
Crystal System	Tetragonal	[1]
Space Group	P4₂bc	[1]
a, b (Å)	17.552	[1]
c (Å)	7.4870	[1]
Volume (ų)	2306.5	[1]
Z	8	[1]

The molecule itself exhibits several key structural features. The dimethoxyphenyl ring is planar, as expected. A notable feature is a weak intramolecular C-H···Br hydrogen bond, which results in the formation of a five-membered ring. This interaction likely influences the conformation of the propanenitrile side chain. In the crystal lattice, molecules are linked by intermolecular C-H···O hydrogen bonds, which contribute to the stability of the overall crystal packing.[1]

Molecular Structure of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

Caption: A 2D representation of the molecular structure.

Complementary and Alternative Structural Elucidation Techniques

While X-ray crystallography provides the definitive solid-state structure, other techniques offer valuable, complementary information about the molecule in solution and its constituent parts.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the connectivity of atoms in a molecule in solution.

• ¹H NMR: Would provide information on the number of different types of protons and their neighboring environments. For 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile, one would expect to see distinct signals for the two aromatic protons, the two methylene groups of the propanenitrile chain, and the two methoxy groups. The chemical shifts and coupling patterns would confirm the substitution pattern on the aromatic ring.

• ¹³C NMR: Would show signals for each unique carbon atom in the molecule, including the aromatic carbons, the methylene carbons, the nitrile carbon, and the methoxy carbons. This would confirm the carbon skeleton of the molecule.

Predicted ¹H and ¹³C NMR Data:

Assignment	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Aromatic-H	6.8 - 7.2 (2H, s)	112 - 150
-CH₂-Ar	2.8 - 3.0 (2H, t)	~30
-CH₂-CN	2.5 - 2.7 (2H, t)	~20
-OCH₃	3.8 - 3.9 (6H, s)	~56
-C≡N	-	~118

Note: These are predicted values and may vary depending on the solvent and other experimental conditions.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile, the most characteristic absorption would be the nitrile (C≡N) stretch, which typically appears as a sharp, medium-intensity band in the region of 2220-2260 cm⁻¹. Other expected absorptions would include C-H stretches from the aromatic ring and the aliphatic chain, C=C stretches from the aromatic ring, and C-O stretches from the methoxy groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For this compound, the mass spectrum would show a molecular ion peak (M⁺) and an M+2 peak of nearly equal intensity, which is characteristic of the presence of a bromine atom. Fragmentation would likely involve the loss of the cyano group and cleavage of the propanenitrile side chain.

Structural Comparison: The Influence of the Bromo Substituent

Conclusion

The X-ray crystal structure of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile provides an unambiguous and detailed view of its molecular geometry and intermolecular interactions in the solid state. This information is invaluable for understanding its chemical behavior and its role as a precursor in pharmaceutical synthesis. While other analytical techniques such as NMR, IR, and mass spectrometry provide crucial and complementary data, they do not offer the same level of three-dimensional structural detail. The synergistic use of these techniques provides a comprehensive understanding of a molecule's properties, which is essential for researchers in the chemical and pharmaceutical sciences.

References

• Gao, L., Wang, Z., & Liu, Y. (2008). 3-(2-Bromo-4,5-dimethoxyphenyl)propiononitrile. Acta Crystallographica Section E: Structure Reports Online, 64(6), o1064. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

Introduction

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile is a pivotal intermediate in the synthesis of several pharmacologically significant molecules, most notably Ivabradine, a medication used for the symptomatic treatment of heart-related chest pain and heart failure.[1] The efficient and scalable synthesis of this nitrile is therefore of considerable interest to researchers in medicinal chemistry and process development. This guide provides an in-depth comparison of the most prevalent synthetic routes to this compound, offering detailed experimental protocols and a critical evaluation of their respective merits and drawbacks.

Core Synthetic Strategies

Two primary and distinct retrosynthetic disconnections dominate the landscape of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile synthesis. The first approach builds the propanenitrile sidechain onto a pre-brominated aromatic ring, starting from 3,4-dimethoxybenzaldehyde. The second, more convergent strategy, involves the direct cyanomethylation of a pre-formed benzyl bromide.

Method 1: Multi-step Synthesis from 3,4-Dimethoxybenzaldehyde

This linear synthesis commences with the readily available 3,4-dimethoxybenzaldehyde and proceeds through bromination, Knoevenagel condensation, and a subsequent reduction/decarboxylation sequence.

Reaction Pathway

Caption: Synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile from 3,4-Dimethoxybenzaldehyde.

In-depth Analysis

The initial bromination of 3,4-dimethoxybenzaldehyde is a high-yielding step, with procedures reporting yields of 90-92% when using methanol as a solvent.[2] The use of methanol is a notable improvement over acetic acid, as it often results in a cleaner reaction profile.[2]

The subsequent Knoevenagel condensation with cyanoacetic acid, followed by reduction and decarboxylation, is a well-established method for the formation of a propanenitrile sidechain from an aldehyde. However, this sequence involves multiple transformations that can be performed in a single pot or as separate steps, which can impact the overall efficiency. Published overall yields for this multi-step process range from 51% to 65%, indicating that the condensation and subsequent reduction/decarboxylation steps are key to optimizing the overall output.[3]

Experimental Protocol

Step 1: Synthesis of 2-Bromo-4,5-dimethoxybenzaldehyde [2]

• A suitable reactor is charged with methanol (6.25 L/kg of starting material) and powdered 3,4-dimethoxybenzaldehyde (1 eq) is added with stirring.

• The mixture is heated to 30°C to ensure complete dissolution.

• Bromine (1.15 eq) is added portion-wise while maintaining the temperature below 40°C with cooling.

• The reaction mixture is stirred at this temperature for 1 hour.

• A portion of the methanol is removed by distillation.

• The mixture is cooled to 20°C, and water (3.75 L/kg of starting material) is added with stirring.

• The resulting slurry is filtered, and the solid is washed with cold methanol.

• The product is dried under vacuum to yield 2-Bromo-4,5-dimethoxybenzaldehyde as a colorless to slightly yellowish solid (Yield: 90-92%).

Step 2: Synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile [3][4]

• 2-Bromo-4,5-dimethoxybenzaldehyde (1 eq) and cyanoacetic acid are condensed in the presence of a base (e.g., piperidine or an alkali metal hydroxide) in a suitable solvent (e.g., toluene or pyridine).

• The intermediate acrylic acid derivative can be isolated or directly subjected to reduction.

• The double bond is reduced using a suitable reducing agent, such as sodium borohydride or catalytic hydrogenation.

• Decarboxylation is typically achieved by heating the reaction mixture.

• The final product is isolated by extraction and purified by crystallization or column chromatography.

Method 2: Convergent Synthesis from (3,4-Dimethoxyphenyl)methyl alcohol

This more convergent approach involves the preparation of a key benzyl bromide intermediate, which is then reacted with the anion of acetonitrile to directly install the cyanomethyl group.

Reaction Pathway

Sources

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• 2. designer-drug.com [designer-drug.com]
• 3. CN101407474A - Preparation of 2-bromo-4,5-dimethoxy benzenepropanenitrile - Google Patents [patents.google.com]
• 4. CN101407474B - Preparation of 2-bromo-4,5-dimethoxy benzenepropanenitrile - Google Patents [patents.google.com]

A Senior Application Scientist's Guide to the Analytical Qualification of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Introduction

In the landscape of pharmaceutical development and synthetic chemistry, the purity and identity of starting materials and intermediates are paramount. 3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a key synthetic intermediate, analogous to the well-documented 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile used in the synthesis of Ivabradine, a crucial medication for heart conditions[1][2]. The integrity of such precursors directly impacts the yield, purity, and safety profile of the final active pharmaceutical ingredient (API). Consequently, rigorous analytical characterization of these intermediates is not merely a quality control step but a foundational requirement for robust and reproducible research and manufacturing.

This guide provides a comprehensive comparison of analytical standards and methodologies for the qualification of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal. We will delve into the practical aspects of selecting a standard, compare the utility of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for purity and impurity profiling, and detail the definitive structural confirmation using Nuclear Magnetic Resonance (NMR) spectroscopy. This document is intended for researchers, analytical scientists, and drug development professionals who require reliable and validated methods for chemical intermediate analysis.

Section 1: Qualifying and Selecting an Analytical Standard

While a primary pharmaceutical standard from a pharmacopeia (e.g., USP, EP) may not be available for a specialized intermediate like 3-(2-Bromo-4,5-dimethoxyphenyl)propanal, high-purity lots from commercial suppliers serve as effective analytical standards. The selection of such a standard is the first critical decision in any analytical workflow. The objective is to obtain a material that is not only of high purity but is also accompanied by comprehensive documentation.

A Certificate of Analysis (CofA) is the most critical piece of documentation. It provides manufacturer-validated data on the material's identity, purity (typically determined by chromatography), and other relevant physical properties. When selecting a standard, it is crucial to procure one with the highest available purity and a detailed CofA to ensure traceability and reliability in your own analyses[3][4].

Table 1: Comparison of Commercially Available Analytical Standard Grades

Parameter	Grade 1: Certified Reference Material (CRM)	Grade 2: Pharmaceutical Secondary Standard	Grade 3: Reagent Grade (>98%)
Purity	Typically ≥99.5% with uncertainty value	≥99.0%, qualified against a primary standard	Commonly ≥98%
Certification	Produced under ISO 17034 & ISO/IEC 17025[3][4]	Traceable to USP/EP primary standards[3]	Manufacturer's Certificate of Analysis
Documentation	Comprehensive certificate with characterization data	CofA with traceability information	Basic CofA with purity value
Intended Use	Primary calibrant, method validation	Routine QC, working standard preparation	Synthetic chemistry, preliminary analysis
Cost	High	Moderate	Low

The causality behind selecting a higher-grade standard, such as a Pharmaceutical Secondary Standard, lies in risk mitigation. For late-stage development or GMP (Good Manufacturing Practice) applications, using a standard with established traceability to a primary reference minimizes the regulatory risk and analytical uncertainty associated with in-house qualification[5].

Workflow for Analytical Standard Selection.

Section 2: Comparative Analysis of Chromatographic Techniques

Chromatography is the cornerstone for determining the purity of chemical intermediates. The choice between HPLC and GC-MS is dictated by the analyte's physicochemical properties—namely, its volatility and thermal stability—and the specific goals of the analysis.

High-Performance Liquid Chromatography (HPLC) for Potency and Purity

HPLC is the preferred method for the quantitative analysis (assay) of non-volatile, polar compounds. For a molecule like 3-(2-Bromo-4,5-dimethoxyphenyl)propanal, a reversed-phase HPLC (RP-HPLC) method provides excellent resolution and reproducibility. The causality for choosing RP-HPLC is its compatibility with a wide range of moderately polar organic molecules and the ability to quantify impurities with high precision.

This protocol is designed as a self-validating system for purity determination.

• Instrumentation & Columns:

  • HPLC or UPLC system with a UV-Vis or Photodiode Array (PDA) detector.

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size). A C8 column can also be used for compounds with higher hydrophobicity[6].

• Reagents & Mobile Phase:

  • Acetonitrile (ACN), HPLC Grade.

  • Water, HPLC Grade or Milli-Q.

  • Formic Acid (FA), 0.1% (v/v). Rationale: Formic acid is a volatile mobile phase modifier, making this method compatible with mass spectrometry (LC-MS) for peak identity confirmation. It also ensures the analyte is in a consistent protonation state, leading to sharp, symmetrical peaks.[7]

  • Mobile Phase A: 0.1% FA in Water.

  • Mobile Phase B: 0.1% FA in Acetonitrile.

• Standard & Sample Preparation:

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh ~10 mg of the 3-(2-Bromo-4,5-dimethoxyphenyl)propanal standard and dissolve in 10 mL of a 50:50 ACN/Water diluent.

  • Working Standard (0.1 mg/mL): Dilute 1 mL of the stock solution to 10 mL with the diluent.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 30 °C. Rationale: Maintaining a constant column temperature is crucial for reproducible retention times.

  • Detection Wavelength: 230 nm and 280 nm. A PDA detector allows for comprehensive peak purity analysis.

  • Gradient Elution:

Time (min)	% Mobile Phase B (ACN)
0.0	30
15.0	95
17.0	95
17.1	30
20.0	30

• Data Analysis:

  • Calculate the purity of the standard by the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) × 100.

Experimental Workflow for HPLC Purity Analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

GC-MS is exceptionally sensitive and provides definitive identification of volatile and semi-volatile compounds, making it ideal for detecting residual solvents or thermally stable impurities. The propanal structure should have sufficient volatility for GC analysis. The mass spectrometer adds a layer of certainty, allowing for the identification of unknown peaks by their mass fragmentation patterns.

• Instrumentation:

  • GC system equipped with a split/splitless injector and coupled to a Mass Spectrometer (e.g., a single quadrupole).

  • Mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness). Rationale: A 5% phenyl-methylpolysiloxane phase provides good selectivity for a wide range of aromatic compounds.

• Reagents:

  • Dichloromethane (DCM) or Ethyl Acetate, GC grade.

  • Helium, as carrier gas.

• Sample Preparation:

  • Prepare a dilute solution of the analytical standard (~100 µg/mL) in the chosen solvent.

• GC-MS Conditions:

  • Injector Temperature: 250 °C.

  • Injection Mode: Splitless (1 µL injection). Rationale: Splitless injection maximizes sensitivity for trace impurity analysis.

  • Carrier Gas Flow: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial Temperature: 80 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 280 °C.

    • Final Hold: Hold at 280 °C for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • MS Ion Source Temperature: 230 °C.

  • Scan Range: 40-450 m/z.

• Data Analysis:

  • Identify the main component peak by its retention time and mass spectrum.

  • Search any impurity peaks against a spectral library (e.g., NIST) for tentative identification[8].

Performance Comparison of Chromatographic Methods

The selection between HPLC and GC-MS is not about which is superior, but which is better suited for the analytical objective. The following table provides an illustrative comparison of expected performance parameters based on established method validation principles[6].

Table 2: Illustrative Performance Comparison: HPLC vs. GC-MS

Performance Parameter	HPLC-UV	GC-MS	Rationale & Acceptance Criteria
Applicability	Non-volatile, polar compounds	Volatile, thermally stable compounds	Analyte must be compatible with the technique.
Specificity	Good (based on retention time & UV spectrum)	Excellent (based on retention time & mass spectrum)	Method must distinguish analyte from impurities[5].
Linearity (R²)	≥ 0.998	≥ 0.995	A high correlation coefficient (R²) indicates a linear response to concentration[6].
Limit of Quantitation (LOQ)	~0.1 - 1 µg/mL	~0.01 - 0.5 µg/mL	Lowest amount quantifiable with acceptable precision and accuracy[6].
Precision (RSDr)	< 2%	< 5%	Repeatability should be ≤ 20% but is often much lower for standards[9].
Accuracy (Recovery)	98 - 102%	95 - 105%	Closeness of test results to the true value; typically 70-120% is acceptable[9].

Section 3: Definitive Structural Confirmation by NMR Spectroscopy

While chromatography is excellent for assessing purity, it provides only circumstantial evidence of identity. NMR spectroscopy is the gold standard for unequivocal structural elucidation and confirmation.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation:

  • Dissolve 5-10 mg of the standard in ~0.7 mL of deuterated chloroform (CDCl₃) in a 5 mm NMR tube.

  • Add Tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm)[10].

• Instrumentation & Acquisition:

  • NMR spectrometer operating at a minimum of 400 MHz for ¹H.

  • ¹H NMR Acquisition: Acquire spectrum with a standard one-pulse sequence. Key parameters include a spectral width of ~16 ppm and a relaxation delay of 1-2 seconds. Co-add 16-32 scans to achieve a good signal-to-noise ratio[10].

  • ¹³C NMR Acquisition: Acquire spectrum using a proton-decoupled pulse sequence. A spectral width of ~240 ppm and a relaxation delay of 2 seconds are typical. Several hundred to thousands of scans are required[10][11].

• Data Processing & Analysis:

  • Process the Free Induction Decay (FID) using appropriate software (Fourier transform, phase and baseline correction).

  • Reference chemical shifts to TMS (¹H) or the residual solvent peak (CDCl₃ at δ 77.16 ppm for ¹³C)[11].

  • Analyze chemical shifts, coupling constants, and integrations to confirm the molecular structure.

Table 3: Predicted NMR Data for 3-(2-Bromo-4,5-dimethoxyphenyl)propanal (Note: This data is predicted based on known chemical shifts for the 2-bromo-4,5-dimethoxyphenyl moiety and related propanal structures. Experimental verification is required.)

¹H NMR (400 MHz, CDCl₃)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Aldehyde	~9.8	t	1H	-CHO
Aromatic	~7.1	s	1H	Ar-H
Aromatic	~6.8	s	1H	Ar-H
Methoxy	~3.90	s	3H	-OCH₃
Methoxy	~3.85	s	3H	-OCH₃
Methylene (α to Ar)	~3.0	t	2H	Ar-CH₂-
Methylene (β to Ar)	~2.8	t	2H	-CH₂-CHO

¹³C NMR (100 MHz, CDCl₃)	Chemical Shift (δ, ppm)	Assignment
Carbonyl	~201.0	C=O
Aromatic (C-O)	~149.0, ~148.5	C4, C5
Aromatic (C-Br)	~115.0	C2
Aromatic (C-H)	~116.0, ~114.0	C3, C6
Aromatic (C-C)	~130.0	C1
Methoxy	~56.5, ~56.0	-OCH₃
Methylene (β to Ar)	~45.0	-CH₂-CHO
Methylene (α to Ar)	~28.0	Ar-CH₂-

Conclusion

The rigorous qualification of analytical standards for synthetic intermediates like 3-(2-Bromo-4,5-dimethoxyphenyl)propanal is a non-negotiable aspect of ensuring data integrity and product quality in scientific research and pharmaceutical development. This guide has demonstrated that a multi-faceted analytical approach is essential. The process begins with the careful selection of a high-purity standard supported by a comprehensive Certificate of Analysis. Purity and impurity profiles are best assessed using a combination of RP-HPLC, for robust quantification, and GC-MS, for the sensitive detection of volatile components. Finally, NMR spectroscopy serves as the definitive tool for structural confirmation. By implementing these self-validating protocols, researchers and developers can proceed with confidence, knowing their analytical data is accurate, reliable, and fit for purpose.

References

• SIELC Technologies. (2018). 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile.
• Benchchem. (n.d.). A Guide to Inter-Laboratory Validation of Analytical Methods for Agrochemical Intermediates.
• Sigma-Aldrich. (n.d.). Phenylpropanolamine Hydrochloride Pharmaceutical Secondary Standard CRM.
• Pharma Tutor. (2022). Analytical method validation: A brief review.
• Sigma-Aldrich. (n.d.). 4-Phenylphenol certified reference material, TraceCERT®.
• Chemsrc. (2025). CAS#:52679-49-9 | 3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid.
• LinkedIn. (2025). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
• Elsevier. (n.d.). A practical guide to analytical method validation, including measurement uncertainty and accuracy profiles.
• APVMA. (2014). Validation of analytical methods for active constituents and agricultural products.
• NIST. (n.d.). 3-Phenylpropanal - the NIST WebBook.
• Sigma-Aldrich. (n.d.). 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile.
• Beilstein Journals. (n.d.). Supplementary Information.
• Vulcanchem. (n.d.). 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile (CAS 35249-62-8).
• Benchchem. (n.d.). Spectroscopic Profile of 2-(3,4-Dimethoxyphenyl)propanal: A Technical Guide.
• PMC. (n.d.). 3-(2-Bromo-4,5-dimethoxyphenyl)propiononitrile.
• ResearchGate. (2025). Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa.

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Orthogonal Purity Assessment of Synthesized 3-(2-Bromo-4,5-dimethoxyphenyl)propanal: A Comparative Guide

As an advanced pharmaceutical intermediate, 3-(2-Bromo-4,5-dimethoxyphenyl)propanal presents unique analytical challenges. Structurally, it features a reactive aliphatic aldehyde, a sterically hindered brominated aromatic ring, and electron-donating methoxy groups. It serves as a critical building block in the synthesis of complex alkaloids and cardiovascular active pharmaceutical ingredients (APIs), such as ivabradine derivatives[1].

In drug development, establishing the absolute purity of such intermediates is paramount. Impurities carry forward, impacting downstream reaction stoichiometry and the final API impurity profile. In accordance with the ICH Q2(R2) guidelines for the validation of analytical procedures[2],[3], relying on a single analytical method is often insufficient.

This guide objectively compares three analytical alternatives—Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC-UV), Quantitative Nuclear Magnetic Resonance (1H-qNMR), and Gas Chromatography-Mass Spectrometry (GC-MS)—to determine the optimal, self-validating workflow for assessing the purity of this specific compound.

The Impurity Landscape: Causality of Analytical Challenges

To select the right analytical product/method, we must first understand the chemical causality of the expected impurities generated during the synthesis of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal[4],[5]:

• The Debrominated Analog (3-(3,4-dimethoxyphenyl)propanal): Often resulting from incomplete bromination or over-reduction. This impurity has nearly identical hydrophobicity to the target, making standard C18 chromatographic separation difficult.

• The Over-Oxidized Acid (3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid): Aldehydes are highly susceptible to auto-oxidation on the bench. This acid drastically alters the UV response factor compared to the parent aldehyde.

• Aldol Condensation Oligomers: The presence of an enolizable alpha-carbon allows the molecule to self-condense under basic or thermal conditions, creating high-molecular-weight impurities.

Comparison of Analytical Methodologies

Alternative A: RP-HPLC-UV (Phenyl-Hexyl Stationary Phase)

Standard C18 columns often fail to resolve the debrominated impurity from the target molecule. By switching to a Phenyl-Hexyl stationary phase , we introduce π−π interactions. The electron-rich brominated aromatic ring interacts differently with the phenyl phase than the unbrominated analog, achieving baseline resolution.

• Pros: Exceptional sensitivity for trace impurities; high reproducibility[6].

• Cons: Relative quantification only. It relies on the assumption that all impurities share the same UV extinction coefficient at the detection wavelength, which is false for the over-oxidized acid[6].

Alternative B: 1H-qNMR (Quantitative NMR)

qNMR is a primary analytical method. The fundamental principle is that the integrated signal area of a specific proton is directly proportional to the molar concentration of that nucleus, regardless of the molecule's structure[6],[7]. By comparing the target's distinct aldehyde proton (~9.7 ppm) against an internal standard like 1,4-Bis(trimethylsilyl)benzene (1,4-BTMSB)[8], we achieve absolute mass fraction quantification without needing a reference standard of the target itself[9].

• Pros: Absolute quantification; immune to UV response factor discrepancies; simultaneous structural confirmation[7].

• Cons: Lower sensitivity for trace impurities (<0.5%) compared to HPLC[6].

Alternative C: GC-FID / GC-MS

• Verdict: Not Recommended. While excellent for volatile compounds, the high temperatures of the GC injection port (typically >250°C) cause the thermally labile aldehyde to undergo artificial auto-oxidation or aldol condensation during the analysis. This results in a falsely degraded impurity profile.

Quantitative Data Comparison

The following tables summarize the comparative performance metrics and experimental results from a synthesized batch of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal.

Table 1: Method Performance Characteristics

Metric	HPLC-UV (Phenyl-Hexyl)	1H-qNMR (1,4-BTMSB IS)	GC-MS
Principle	Separation & relative UV absorption	Direct molar signal proportionality	Thermal volatilization & ionization
Accuracy	Moderate (UV response bias)	High (Absolute mass fraction)	Low (Thermal degradation bias)
Precision (RSD)	< 0.5%	< 1.0%	> 5.0%
Reference Standard	Identical API standard required	Not required (Uses generic IS)	Identical API standard required
Primary Use Case	Trace impurity profiling	Absolute purity determination	Volatile solvent residuals only

Table 2: Experimental Purity Results (Batch 01)

Component Detected	HPLC-UV Area % (230 nm)	1H-qNMR Absolute Mass %	Discrepancy Causality
Target Molecule	98.85%	96.40%	HPLC overestimates due to low UV response of impurities.
Over-Oxidized Acid	0.40%	2.10%	Acid has a lower extinction coefficient at 230 nm than the aldehyde[6].
Debrominated Analog	0.75%	0.80%	Strong agreement; similar chromophores.

Self-Validating Experimental Protocols

To ensure scientific integrity and ICH Q2(R2) compliance[10],[11], the following protocols are designed as self-validating systems.

Protocol 1: HPLC-UV Impurity Profiling

Objective: Resolve the target from its debrominated and oxidized analogs.

• System Suitability Test (SST - The Validation Step): Prepare a resolution solution containing 1.0 mg/mL of the target spiked with 0.05 mg/mL of 3-(3,4-dimethoxyphenyl)propanal.

  • Causality: If the resolution ( Rs​ ) between these two peaks is < 2.0, the system fails, and the run is aborted. This prevents co-elution from masking impurities.

• Column: Phenomenex Kinetex Phenyl-Hexyl (150 x 4.6 mm, 2.6 µm).

• Mobile Phase:

  • Phase A: 0.1% Trifluoroacetic acid (TFA) in Water. Causality: TFA suppresses the ionization of the carboxylic acid impurity, preventing peak tailing and ensuring sharp, integratable peaks.

  • Phase B: Acetonitrile.

• Gradient: 20% B to 80% B over 15 minutes. Flow rate: 1.0 mL/mL. UV Detection: 230 nm.

Protocol 2: 1H-qNMR Absolute Quantification

Objective: Determine the absolute mass fraction using an internal standard (IS).

• Sample Preparation: Accurately weigh ~15.0 mg of the target and ~5.0 mg of 1,4-BTMSB (Internal Standard, certified purity >99.9%) into a vial using a microbalance[7],[8].

• Solvent Selection: Dissolve in 0.6 mL of acid-free CDCl3​ .

  • Causality: Trace DCl in standard chloroform can catalyze the conversion of the aldehyde into a dimethyl acetal (using trace methanol present as a stabilizer). Filtering the CDCl3​ through basic alumina prior to use prevents this degradation.

• Acquisition Parameters (The Validation Step):

  • Set the Relaxation Delay ( D1​ ) to 60 seconds .

  • Causality: For quantitative integration, the delay must be at least 5 times the longest longitudinal relaxation time ( T1​ ) of the protons of interest[9]. Failing to allow full relaxation results in truncated signals and artificially low purity values.

• Integration: Integrate the 1,4-BTMSB singlet at 7.36 ppm (18 protons) against the target's distinct aldehyde triplet at ~9.7 ppm (1 proton). Calculate mass fraction using the standard qNMR equation[12].

Orthogonal Workflow Visualization

The integration of these two techniques creates a robust, ICH-compliant control strategy[3],[13].

Fig 1. Orthogonal purity assessment workflow for pharmaceutical intermediates.

References

• Benchchem. "Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment of 2-Fluoropyridine-3-boronic Acid".
• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline".
• Benchchem. "A Cross-Referenced Approach to Purity: A Comparative Guide to HPLC and NMR Spectroscopy".
• International Council for Harmonisation (ICH).
• European Medicines Agency (EMA). "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5".
• Federal Register. "Q2(R2) Validation of Analytical Procedures and Q14 Analytical Procedure Development".
• International Council for Harmonisation (ICH). "Validation of Analytical Procedure Q2(R2) - Draft".
• RSC Publishing. "Water promoted cascade synthesis of α-aryl aldehydes from arylalkenes using N-halosuccinimides".
• RSC Publishing. "High performance liquid chromatography-quantitative nuclear magnetic resonance (HPLC-qNMR) with a two-signal suppression method".
• RSSL.
• ACS Publications. "A Convenient Strategy for the Synthesis of 4,5-Bis(o-haloaryl)isoxazoles".
• Google Patents. "WO2011138625A1 - Industrial process for the synthesis of ivabradine salts".
• ResearchGate. "Purity comparison by NMR and HPLC".

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A Comparative Guide to the GC-MS Analysis of 2-bromo-4,5-dimethoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of pharmaceutical intermediates and complex organic molecules, rigorous analytical characterization is paramount to ensure purity, identity, and the absence of unwanted side-products. 2-bromo-4,5-dimethoxybenzaldehyde, a key building block in the synthesis of various target compounds, requires a robust analytical methodology for its assessment. This guide provides an in-depth exploration of Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of this compound, comparing its performance with other viable analytical techniques.

The Central Role of GC-MS in Purity and Identity Confirmation

Gas Chromatography-Mass Spectrometry (GC-MS) stands as a cornerstone technique for the analysis of volatile and semi-volatile compounds like 2-bromo-4,5-dimethoxybenzaldehyde. Its power lies in the synergistic combination of the superior separation capabilities of gas chromatography with the definitive identification power of mass spectrometry. This pairing allows for the effective separation of the target analyte from its precursors and potential impurities, followed by unambiguous identification based on its mass-to-charge ratio (m/z) and fragmentation pattern.

A key aspect of the synthesis of 2-bromo-4,5-dimethoxybenzaldehyde is the bromination of veratraldehyde.[1][2] Therefore, a critical requirement of any analytical method is the ability to resolve the final product from the starting material and any potential isomers or over-brominated species.

Proposed GC-MS Protocol for 2-bromo-4,5-dimethoxybenzaldehyde Analysis

While a universally standardized method may not be published, the following protocol is a scientifically sound starting point for the GC-MS analysis of 2-bromo-4,5-dimethoxybenzaldehyde, derived from established principles for similar aromatic aldehydes and brominated compounds.[3]

Experimental Workflow

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Safety & Regulatory Compliance

Navigating the Disposal of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal: A Guide for Laboratory Professionals

Understanding the Hazard Profile: A Structural Assessment

The key to safe disposal lies in understanding the inherent chemical properties of 3-(2-Bromo-4,5-dimethoxyphenyl)propanal. Its structure contains two primary features of concern:

• A Halogenated Aromatic Ring: The presence of a bromine atom on the phenyl ring places this compound in the category of halogenated organic compounds.[1][2] These substances are often persistent in the environment and can be toxic.[2] Disposal costs for halogenated waste are typically higher than for non-halogenated waste, making proper segregation economically and environmentally prudent.[2][3]

• An Aldehyde Functional Group: Aldehydes as a class can be respiratory irritants and some are toxic.[4] They are also reactive and can undergo oxidation to less toxic carboxylic acids.[4]

Based on these structural motifs, we must treat 3-(2-Bromo-4,5-dimethoxyphenyl)propanal as a hazardous chemical waste, likely possessing irritant and potentially toxic properties.

Core Disposal Protocol: A Step-by-Step Guide

This protocol is designed to be a self-validating system, ensuring safety and compliance at each stage.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling the compound or its waste, ensure you are wearing the appropriate PPE. Given the inferred hazards, the following are mandatory:

PPE Item	Specification	Rationale
Gloves	Nitrile gloves (double-gloving recommended)	Provides protection against skin contact with halogenated organic compounds.[5][6]
Eye Protection	Chemical splash goggles	Protects against splashes and aerosols. Standard safety glasses are insufficient.[5]
Lab Coat	Standard laboratory coat	Protects clothing and skin from contamination.
Respiratory Protection	Use within a certified chemical fume hood	To avoid inhalation of any potentially harmful vapors.[5]

Waste Segregation: The Cornerstone of Compliance

Proper segregation is critical for both safety and cost-effective disposal.

• Designate a "Halogenated Organic Waste" container. [1][5] This container should be clearly labeled and used exclusively for 3-(2-Bromo-4,5-dimethoxyphenyl)propanal and other halogenated organic wastes.

• Do NOT mix with non-halogenated waste. [2][3] This prevents cross-contamination and reduces the overall volume of more expensive-to-dispose-of halogenated waste.[2][3]

• Avoid mixing with other waste streams such as acids, bases, or oxidizers to prevent unintended chemical reactions.[2]

Waste Collection and Container Management

Adherence to proper container management practices is mandated by regulatory bodies like the EPA.[7]

• Select an Appropriate Container: Use a chemically compatible container, such as a high-density polyethylene (HDPE) or glass bottle with a secure, threaded cap.[8] Avoid metal cans as halogenated solvents can degrade and produce acids that corrode metal.[6]

• Labeling: The waste container must be labeled with a "Hazardous Waste" tag as soon as the first drop of waste is added.[3][7] The label must include:

  • The full chemical name: "Waste 3-(2-Bromo-4,5-dimethoxyphenyl)propanal" (do not use abbreviations).[5]

  • The approximate concentration and volume.

  • The accumulation start date.[8]

  • The appropriate hazard pictograms (e.g., irritant, environmentally hazardous).

• Container Storage:

  • Keep the waste container closed at all times except when adding waste.[5]

  • Store the container in a designated satellite accumulation area (SAA) within the laboratory.[9] The SAA should be in a well-ventilated area, away from ignition sources.[6]

  • Ensure the container is in secondary containment to mitigate spills.[2]

On-Site Treatment (Neutralization): A Note of Caution

While some aldehydes can be chemically deactivated to less hazardous materials, this is a specialized procedure.[4][9][10]

• Oxidation: Aldehydes can be oxidized to less volatile and generally less toxic carboxylic acids.[4] However, the reaction conditions for 3-(2-Bromo-4,5-dimethoxyphenyl)propanal are not established and could produce unintended byproducts.

• Specialized Expertise Required: Neutralization of hazardous waste should only be performed by trained personnel with a thorough understanding of the reaction chemistry and potential hazards involved.[8]

• Recommendation: For 3-(2-Bromo-4,5-dimethoxyphenyl)propanal, direct disposal through a certified hazardous waste contractor is the most prudent and compliant approach. Do not attempt on-site neutralization without specific, validated protocols and approval from your institution's Environmental Health and Safety (EHS) department.

Spill Management

In the event of a spill, immediate and correct action is crucial.

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert your colleagues and supervisor.

• Control the Spill (for small, manageable spills):

  • Ensure you are wearing the appropriate PPE.

  • Use an inert absorbent material, such as vermiculite or a commercial spill kit, to contain and absorb the spilled liquid.[5][6]

  • Place the absorbent material into a sealed, labeled plastic bag or container.[5]

• Decontaminate: Clean the spill area with an appropriate solvent, and collect the cleaning materials as hazardous waste.

• Dispose: The collected spill debris must be disposed of as halogenated organic waste.

Final Disposal

Arrange for the collection of the hazardous waste container through your institution's EHS office or a licensed hazardous waste disposal contractor.[8] Ensure all paperwork and manifests are completed accurately to maintain a clear "cradle-to-grave" record of the waste.

Disposal Workflow Diagram

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• 10. apps.ecology.wa.gov [apps.ecology.wa.gov]

Personal protective equipment for handling 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

Comprehensive Safety and Operational Guide for Handling 3-(2-Bromo-4,5-dimethoxyphenyl)propanal

As a Senior Application Scientist, I frequently oversee the integration of highly reactive synthetic intermediates into drug development pipelines. 3-(2-Bromo-4,5-dimethoxyphenyl)propanal (C₁₁H₁₃BrO₃) is a critical electrophilic building block often utilized in the synthesis of complex phenethylamines and alkaloid derivatives. However, handling this compound requires a deep understanding of its structural hazards. This guide provides a field-proven, self-validating system for the safe handling, personal protective equipment (PPE) selection, and environmental disposal of this specific brominated aromatic aldehyde.

Mechanistic Hazard Assessment: The Causality of Risk

To establish an effective safety protocol, we must first understand why 3-(2-Bromo-4,5-dimethoxyphenyl)propanal poses a risk to laboratory personnel and the environment. The hazard profile is driven by two distinct structural motifs:

• The Propanal Moiety (Aldehyde): Aldehydes are potent electrophiles capable of cross-linking proteins in biological tissues. Exposure to aerosolized dust or vapors can cause immediate and severe irritation of the mucosal membranes, acting as a respiratory and skin sensitizer.

• The Brominated Aromatic Ring: Halogenated aromatics are highly lipophilic, allowing them to rapidly penetrate standard porous materials and biological membranes[1]. Furthermore, based on safety data for structurally analogous compounds like 2-bromo-4,5-dimethoxybenzyl alcohol, these derivatives are strictly classified under GHS as Category 2 Skin/Eye Irritants and Category 3 Respiratory Irritants. Improper thermal degradation of brominated aromatics can also lead to the formation of highly toxic, environmentally persistent brominated dioxins or furans.

Quantitative & Qualitative PPE Matrix

Standard laboratory attire is insufficient for handling halogenated aldehydes. The following PPE matrix is engineered to provide a multi-layered defense system based on chemical breakthrough times and exposure routes.

PPE Category	Required Specification	Mechanistic Justification
Hand Protection	Double-layered Nitrile (min 5 mil) or Butyl Rubber	Nitrile provides a physical barrier against the solid powder. Butyl rubber is mandatory if the compound is dissolved in aggressive halogenated solvents (e.g., Dichloromethane) to prevent rapid chemical breakthrough.
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Protects against severe mucosal irritation and corneal damage caused by the reactive aldehyde moiety. Safety glasses are insufficient.
Body Protection	Flame-Resistant (FR) Lab Coat & Closed-toe shoes	Prevents skin sensitization and protects against the accidental ignition of accompanying organic reaction solvents.
Respiratory	Chemical Fume Hood (Face velocity >100 fpm)	Prevents the inhalation of aerosolized brominated dust. If hood ventilation fails, a half-mask respirator with organic vapor (OV) cartridges must be deployed.

Step-by-Step Operational Methodologies

The following protocols are designed to be self-validating; each step contains an inherent check to ensure containment is maintained before proceeding to the next phase of the experiment.

Protocol A: Safe Handling and Transfer Workflow

• Environmental Verification: Before opening the reagent bottle, verify that the chemical fume hood monitor displays a minimum face velocity of 100 feet per minute (fpm).

• PPE Donning & Inspection: Don the required PPE. Inspect the outer layer of your nitrile gloves for micro-punctures by trapping air and applying light pressure.

• Static Mitigation: Brominated organic powders can accumulate static charge, leading to sudden aerosolization. Use an anti-static weighing boat and a grounded stainless-steel spatula for all transfers.

• Weighing & Dissolution: Keep the reagent bottle deep inside the hood (at least 6 inches behind the sash). Weigh the required mass and immediately dissolve it in your chosen reaction solvent (e.g., THF or DCM). Causality check: Dissolving the solid immediately eliminates the risk of airborne dust exposure during subsequent reaction setups.

• Decontamination: Wipe down the analytical balance and the surrounding hood surface with an isopropanol-soaked, lint-free cloth. Dispose of this cloth immediately in the solid halogenated waste container.

Protocol B: Spill Response and Halogenated Waste Disposal

Because it contains a structural bromine atom, 3-(2-Bromo-4,5-dimethoxyphenyl)propanal waste must be strictly segregated. The EPA mandates that halogenated organic wastes be diverted from standard waste streams to prevent environmental contamination[2].

• Spill Containment: In the event of a solid spill, do not sweep dry, as this generates toxic dust. Cover the spill with an inert, damp absorbent material (such as vermiculite wetted with a compatible solvent).

• Waste Segregation: Never mix 3-(2-Bromo-4,5-dimethoxyphenyl)propanal waste with non-halogenated solvents. Combine all reaction byproducts, contaminated gloves, and wiping cloths into a dedicated, clearly labeled "Halogenated Organic Waste" container.

• Aqueous Quenching: If the compound was utilized in an aqueous extraction, the aqueous layer must be washed with a non-polar solvent to extract residual brominated organics before the aqueous layer can be classified as non-hazardous.

• EPA/RCRA Compliant Disposal: Log the waste carboy for RCRA-permitted high-temperature incineration. Causality check: High-temperature incineration is specifically required to safely cleave the robust carbon-bromine bonds without generating toxic brominated dioxin byproducts[2].

Operational Safety & Waste Segregation Workflow

Workflow for the safe handling, spill mitigation, and EPA-compliant disposal of halogenated organics.

References

• [2] U.S. Environmental Protection Agency (EPA). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. EPA NEPIS. Available at:[Link]

• [1] MDPI. Cu-Catalyzed Hydrodehalogenation of Brominated Aromatic Pollutants in Aqueous Solution. MDPI Open Access Journals. Available at:[Link]

Sources

• 1. Cu-Catalyzed Hydrodehalogenation of Brominated Aromatic Pollutants in Aqueous Solution [mdpi.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]